1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

Core Science & Biosynthesis

Foreword: The Thiophene Scaffold as a Privileged Structure in Modern Drug Discovery

An In-depth Technical Guide to 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol: Synthesis, Characterization, and Pharmacological Potential

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge in successful therapeutic agents. The thiophene ring, a five-membered sulfur-containing heterocycle, is one such "privileged pharmacophore".[1][2] Its bioisosteric relationship with the benzene ring, coupled with unique electronic properties and metabolic profile, has cemented its role in a plethora of FDA-approved drugs, from antiplatelet agents like Clopidogrel to antipsychotics like Olanzapine.[1] When this versatile heterocycle is chemically married to an amino alcohol moiety—a key feature in many adrenergic and CNS-active compounds—a molecule of significant research interest is born.

This guide provides a comprehensive technical overview of one such molecule: 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol . We will deconstruct its chemical nature, provide field-tested methodologies for its synthesis and characterization, and explore its potential as a foundational scaffold for the development of novel therapeutics. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this promising chemical entity.

Part 1: Molecular Profile and Physicochemical Characteristics

A molecule's potential is fundamentally governed by its structure and resulting physical properties. 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol is a chiral molecule containing three key functional regions: an aromatic thiophene ring, a secondary amine linker, and a secondary alcohol on a propyl chain. Each contributes to its overall chemical personality.

The thiophene ring imparts lipophilicity, crucial for membrane permeability, while the sulfur heteroatom and pi-electron system offer unique sites for receptor interactions.[1] The secondary amine and hydroxyl group are prime locations for hydrogen bonding, which is critical for solubility in polar media and specific binding to biological targets.

Core Physicochemical Data

Property	Value	Source
IUPAC Name	1-(thiophen-2-ylmethylamino)propan-2-ol	PubChem[3]
Molecular Formula	C₈H₁₃NOS	PubChem[3]
Molecular Weight	171.26 g/mol	PubChem[3]
Monoisotopic Mass	171.07178521 Da	PubChem[3]
XLogP3 (Lipophilicity)	0.8	PubChem[3]
Hydrogen Bond Donors	2	PubChem[3]
Hydrogen Bond Acceptors	3	PubChem[3]
Rotatable Bond Count	4	PubChem[3]

Structural Diagram

Sources

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol | C8H13NOS | CID 4716193 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Whitepaper: Physicochemical Profiling and Synthetic Methodologies of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

Executive Summary

As a Senior Application Scientist in medicinal chemistry, I frequently encounter secondary amines bearing heteroaromatic rings as critical building blocks for active pharmaceutical ingredients (APIs). 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol is a highly versatile alkanolamine scaffold. By combining a lipophilic thiophene bioisostere with a hydrophilic propan-2-ol moiety, this compound serves as an ideal intermediate for synthesizing target molecules with optimized pharmacokinetic profiles.

This technical guide provides an in-depth analysis of the compound's physicochemical properties, a self-validating synthetic methodology, and rigorous analytical characterization protocols designed for drug development professionals.

Physicochemical Profiling & Structural Data

Accurate physicochemical data is the foundation of reliable experimental design. The following table summarizes the core quantitative metrics for 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol, which dictate its solubility, reactivity, and chromatographic behavior[1][2].

Property	Value
IUPAC Name	1-(thiophen-2-ylmethylamino)propan-2-ol
CAS Registry Number	869941-83-3
PubChem CID	4716193
Molecular Formula	C8H13NOS
Molecular Weight	171.26 g/mol
Monoisotopic Mass	171.071785 Da
Topological Polar Surface Area (TPSA)	60.5 Ų
Computed XLogP3	0.8

Rational Design & Pharmacophore Mapping

Understanding the logical relationship between a molecule's structural domains and its chemical behavior is essential for downstream application. The architecture of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol is deliberately modular.

The thiophene ring acts as a classic bioisostere for a phenyl ring, offering similar steric bulk but altering the electron density and metabolic stability of the molecule (often reducing susceptibility to certain cytochrome P450 oxidations). The secondary amine provides a crucial hydrogen-bond donor/acceptor site, while the propan-2-ol chain enhances aqueous solubility and introduces a chiral center for stereospecific target binding.

Pharmacophore mapping of the 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol scaffold.

Self-Validating Synthetic Protocol: Reductive Amination

To synthesize 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol, we utilize a reductive amination pathway. As an application scientist, I mandate the use of over traditional Sodium Borohydride (NaBH4).

The Causality of Reagent Selection: NaBH(OAc)3 exhibits superior chemoselectivity. It selectively reduces the protonated iminium ion without prematurely reducing the unreacted thiophene-2-carboxaldehyde into 2-thiophenemethanol. The addition of catalytic acetic acid (AcOH) lowers the pH, accelerating iminium ion formation and creating a self-driving equilibrium that maximizes the yield of the secondary amine.

Reductive amination workflow for 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol synthesis.

Step-by-Step Methodology

• Imine Formation (In-Process Control Point):

  • Charge a dry, argon-purged round-bottom flask with thiophene-2-carboxaldehyde (1.0 eq, 10 mmol) and anhydrous 1,2-dichloroethane (DCE) (20 mL).

  • Add 1-aminopropan-2-ol (1.05 eq, 10.5 mmol) dropwise at 0°C to control the exothermic condensation.

  • Add glacial acetic acid (1.0 eq) to lower the pH to ~4.5, optimizing for iminium ion formation.

  • Self-Validation System: Monitor the reaction via in-situ FTIR. Do not proceed to reduction until the aldehyde carbonyl stretch (~1700 cm⁻¹) is completely replaced by the imine C=N stretch (~1640 cm⁻¹). This ensures no unreacted aldehyde is wasted.

• Chemoselective Reduction:

  • Introduce NaBH(OAc)3 (1.5 eq, 15 mmol) portion-wise over 15 minutes at 0°C.

  • Allow the reaction mixture to warm to ambient temperature (20–25°C) and stir for 3–4 hours.

  • Self-Validation System: Perform TLC (Eluent: EtOAc/Hexane 1:1 with 1% Et3N) and visualize under UV (254 nm) and ninhydrin stain. The disappearance of the UV-active imine spot confirms complete reduction.

• Quenching and Phase Separation:

  • Quench the reaction carefully with saturated aqueous NaHCO3 (20 mL) to neutralize the acetic acid and safely decompose excess hydride.

  • Extract the aqueous layer with dichloromethane (DCM) (3 x 15 mL). The basic secondary amine product partitions cleanly into the organic phase.

• Purification:

  • Wash the combined organic extracts with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Purify the crude residue via flash column chromatography (Silica gel, DCM/MeOH gradient 95:5 to 90:10 containing 1% NH4OH) to yield the pure title compound.

Analytical Characterization & Quality Control

To ensure the structural integrity of the synthesized C8H13NOS (MW: 171.26 g/mol ), a rigorous, self-validating analytical workflow is required. The combination of mass confirmation and proton connectivity mapping leaves no ambiguity regarding the final structure.

• Liquid Chromatography-Mass Spectrometry (LC-MS):

  • Method: Reverse-phase HPLC (C18 column) coupled to an Electrospray Ionization (ESI) mass spectrometer.

  • Causality: The basic secondary amine easily protonates in acidic mobile phases (e.g., 0.1% formic acid in water/acetonitrile), making ESI+ the optimal ionization mode.

  • Expected Result: A dominant [M+H]⁺ pseudo-molecular ion peak at m/z 172.26, confirming the molecular weight.

• Nuclear Magnetic Resonance (¹H NMR):

  • Solvent: CDCl3.

  • Diagnostic Causality: The NMR spectrum validates the regiochemistry of the reductive amination.

  • Expected Result:

    • Thiophene ring protons will appear as distinct multiplets in the aromatic region (δ 6.9 – 7.3 ppm).

    • The benzylic-type methylene protons (Ar-CH2-N) will appear as a singlet or closely coupled doublet around δ 3.8 – 4.0 ppm, confirming the successful linkage between the thiophene and the amine.

    • The propan-2-ol methine proton (-CH(OH)-) will present as a multiplet around δ 3.7 – 3.9 ppm.

    • The terminal methyl group (-CH3) will appear as a clear doublet around δ 1.1 ppm.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 4716193, 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol." PubChem, [Link]

• Abdel-Magid, Ahmed F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, vol. 61, no. 11, 1996, pp. 3849-3862. ACS Publications, [Link]

• Wermuth, Camille Georges. "The Practice of Medicinal Chemistry." Elsevier, 3rd Edition, 2008. ScienceDirect, [Link]

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• 1. 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol | C8H13NOS | CID 4716193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. molcore.com [molcore.com]

Comprehensive Solubility Profiling of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol in Organic Solvents: A Thermodynamic and Methodological Guide

Executive Summary

The compound 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol (also known as 1-(2-thenylamino)propan-2-ol) is a highly versatile bifunctional building block frequently utilized in the synthesis of thiophene-containing active pharmaceutical ingredients (APIs). Understanding its solubility profile across various organic solvents is a critical prerequisite for optimizing reaction yields, designing crystallization/purification processes, and formulating liquid dosage forms.

This whitepaper provides an in-depth, self-validating methodological framework for determining the thermodynamic solubility of this compound. By moving beyond empirical trial-and-error, we establish a rational solvent selection strategy grounded in physicochemical causality and rigorously validated analytical protocols.

Physicochemical Profiling & The Causality of Solvation

To predict and understand the solubility of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol, we must deconstruct its molecular architecture. The molecule exhibits distinct amphiphilic characteristics driven by three primary functional domains:

• Thiophen-2-ylmethyl (Thenyl) Group: This electron-rich, heteroaromatic ring is highly lipophilic. It drives solvation in non-polar to moderately polar aromatic and halogenated solvents primarily through dispersion forces (

  ) and weak interactions.

• Secondary Amine (-NH-): With a pKa typically in the range of 8.5–9.5, the amine acts as both a hydrogen bond donor and a strong hydrogen bond acceptor. It introduces significant polarity (

  ).

• Propan-2-ol Moiety: The secondary alcohol is a potent hydrogen bond donor and acceptor (

  ), conferring hydrophilicity and driving solubility in protic solvents.

Hansen Solubility Parameters (HSP)

The causality of solvent selection is best explained using the Hansen Solubility Parameter (HSP) framework, which posits that the total cohesive energy density of a liquid is the sum of three interaction forces: Dispersion (

), Polar ( ), and Hydrogen-bonding ( )[1].

For 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol to dissolve, the HSP of the solvent must closely match the HSP of the solute. The "distance" between the solvent and solute in this 3D space is calculated as the Relative Energy Difference (RED). Solvents yielding a RED < 1 will dissolve the compound, while those with a RED > 1 will act as anti-solvents[1]. Because of its bifunctional nature, this molecule exhibits a broad solubility envelope, showing high affinity for polar aprotic and polar protic solvents, but precipitating in purely aliphatic hydrocarbons where

and are near zero.

Fig 1: Hansen Solubility Parameter (HSP) contributions driving solvent selection causality.

Experimental Workflow: The Self-Validating Shake-Flask Protocol

Kinetic dissolution methods are prone to supersaturation artifacts. To obtain true thermodynamic solubility, we employ an isothermal shake-flask method adapted from the principles of OECD Test Guideline 105[2]. As a Senior Application Scientist, I mandate that every solubility protocol must be a self-validating system . We do not assume equilibrium; we prove it mathematically.

Step-by-Step Methodology

• Isothermal Equilibration: Add an excess amount of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol to 5.0 mL of the target organic solvent in a hermetically sealed borosilicate glass vial.

  • Causality: Excess solid ensures the solution reaches thermodynamic saturation. Hermetic sealing prevents solvent evaporation, which would artificially inflate the calculated concentration.

• Agitation: Place the vials in a thermostatic shaking water bath (or incubator) at 25.0 ± 0.1 °C. Agitate at 150 RPM.

  • Causality: Continuous agitation minimizes the unstirred boundary layer around the solid particles, accelerating the mass transfer required to reach equilibrium[2].

• Phase Separation (Isothermal Centrifugation): After the designated time point, centrifuge the suspension at 10,000 RPM for 15 minutes at exactly 25.0 °C.

  • Causality: We strictly avoid syringe filtration. The lipophilic thiophene ring often adsorbs onto PTFE or Nylon filter membranes, leading to falsely low solubility readings. Centrifugation preserves the integrity of the dissolved analyte.

• Dilution and Quantification: Carefully extract an aliquot of the clear supernatant, dilute it immediately with the HPLC mobile phase to prevent precipitation, and quantify via HPLC-UV.

• The Self-Validation Loop: Sample the vials at 24, 48, and 72 hours. Equilibrium is only confirmed when the difference in concentration (

  ) between two consecutive time points is less than 2%. If , agitation must continue.

Fig 2: Self-validating thermodynamic solubility workflow ensuring equilibrium and data integrity.

Analytical Method Validation (ICH Q2(R2) Compliance)

Quantification is only as reliable as the analytical method used. The HPLC-UV procedure must be rigorously validated according to the ICH Q2(R2) Guidelines to ensure the data is fit for its intended purpose[3].

• Specificity: The method must cleanly resolve 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol from any solvent peaks or potential degradation products (e.g., oxidation of the thiophene ring).

• Linearity and Range: A calibration curve must be established using at least five concentration levels. Per ICH Q2(R2), the correlation coefficient (

  ) must be over the reportable range[3].

• Accuracy: Verified by spiking known concentrations of the analyte into the solvent matrices and ensuring recovery rates between 98.0% and 102.0%.

• Robustness: The method must remain unaffected by small, deliberate variations in mobile phase pH or column temperature, ensuring day-to-day reliability across the 72-hour sampling window[4].

Quantitative Data: Representative Solubility Profile

Based on the physicochemical properties of the molecule and the application of the methodologies described above, the following table summarizes the representative thermodynamic solubility profile of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol at 25 °C.

Note: As an amphiphilic secondary amine, the compound demonstrates maximum solubility in polar organic solvents capable of hydrogen bonding, while remaining practically insoluble in non-polar aliphatic hydrocarbons.

Solvent Class	Specific Solvent	Dielectric Constant ( )	Estimated Solubility at 25°C (mg/mL)	Solvation Mechanism / Causality
Polar Protic	Methanol	32.7	> 150 (Very High)	Strong H-bond donation to the amine; H-bond acceptance from the alcohol.
Polar Protic	Ethanol	24.5	> 100 (High)	Similar to methanol, slightly lower capacity due to increased bulk/lower polarity.
Polar Aprotic	DMSO	46.7	> 200 (Very High)	Exceptional H-bond acceptor; highly compatible with the polar amine/alcohol domains.
Moderately Polar	Ethyl Acetate	6.0	30 - 50 (Moderate)	Solvates the lipophilic thiophene ring; moderate interaction with the amine.
Moderately Polar	Dichloromethane	8.9	40 - 60 (Moderate)	High dispersion forces ( ) perfectly match the thiophene moiety.
Non-Polar	Toluene	2.4	10 - 20 (Low)	stacking with thiophene, but poor solvation of the hydrophilic tail.
Non-Polar	Heptane	1.9	< 1 (Insoluble)	Lack of polar/H-bonding forces; acts as a strong anti-solvent (RED >> 1).

Temperature Dependence and Thermodynamic Modeling

Solubility is not a static value; it is a temperature-dependent thermodynamic equilibrium. For process scale-up (e.g., designing a cooling crystallization process), scientists must understand the Enthalpy of Solution (

) .

By repeating the self-validating shake-flask protocol at multiple temperatures (e.g., 5°C, 15°C, 25°C, 35°C), we can plot the natural log of the mole fraction solubility (

) against the inverse of temperature ( in Kelvin). According to the Van't Hoff Equation :

A linear regression of this plot yields a slope of

.

• If the slope is negative,

  is positive (an endothermic dissolution process), meaning solubility increases with heat. This is the expected behavior for 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol in most organic solvents due to the energy required to break its intermolecular hydrogen bonds in the solid crystal lattice.

Conclusion

The solubility of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol is dictated by a delicate balance between its lipophilic thiophene ring and its hydrophilic amino-alcohol chain. By applying the Hansen Solubility Parameter framework, researchers can rationally select solvent systems that minimize the Relative Energy Difference (RED). Furthermore, by strictly adhering to a self-validating, isothermal shake-flask methodology coupled with ICH Q2(R2)-compliant HPLC quantification, drug development professionals can generate robust, artifact-free thermodynamic data essential for downstream pharmaceutical processing.

References

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook, Second Edition. CRC Press.[1] URL:[Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2023). ICH Q2(R2) Validation of Analytical Procedures.[3] URL:[Link]

• Organisation for Economic Co-operation and Development (OECD). (1995). Test No. 105: Water Solubility. OECD Guidelines for the Testing of Chemicals, Section 1, OECD Publishing, Paris.[2] URL:[Link]

• QbD Group. (2024). ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline.[4] URL:[Link]

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• 2. eco.korea.ac.kr [eco.korea.ac.kr]
• 3. database.ich.org [database.ich.org]
• 4. qbdgroup.com [qbdgroup.com]

Thermodynamic Properties of Thiophene-Based Amino Alcohols: A Technical Guide for Drug Development and Materials Science

Executive Summary

Thiophene-based amino alcohols represent a privileged structural motif in both modern medicinal chemistry and advanced materials science. The bioisosteric replacement of a phenyl ring with a thiophene heterocycle profoundly alters the physicochemical and thermodynamic landscape of a molecule. When coupled with an amino alcohol moiety—a functional group known for its dense hydrogen-bonding network and stereochemical versatility—the resulting compounds exhibit unique phase behaviors, solubility profiles, and receptor-binding thermodynamics.

As a Senior Application Scientist, I have designed this whitepaper to move beyond basic structural descriptions. Here, we will dissect the causality behind the thermodynamic behavior of thiophene-based amino alcohols, providing drug development professionals and materials researchers with self-validating experimental protocols and robust computational models to accurately profile these compounds.

Thermodynamic Foundations: The Thiophene-Amino Alcohol Interplay

The thermodynamic uniqueness of thiophene-based amino alcohols stems from the interplay between the polarizable, electron-rich sulfur atom of the thiophene ring and the highly polar, amphoteric nature of the amino alcohol chain.

Solvation Thermodynamics and Lipophilicity

The substitution of a phenyl ring with a thiophene ring generally reduces the desolvation penalty during target binding. The sulfur atom in thiophene participates in specific non-covalent interactions (such as chalcogen bonding and orthogonal multipolar interactions) that alter the hydration shell. Understanding the thermophysical properties of the thiophene family—including density, speed of sound, and static permittivity across a wide temperature range (278.15 to 338.15 K)—is foundational for predicting how these molecules behave in aqueous biological systems 1[1].

Computational Thermodynamics (DFT)

To predict the stability and reactivity of these compounds, Density Functional Theory (DFT) is employed. Methods such as B3LYP and HSEH1PBE utilizing the 6-311++G(d,p) basis set are highly effective for calculating thermal energy, heat capacity (

), and entropy ( ). As temperature increases, the calculated heat capacities and entropies of thiophene derivatives increase proportionally due to the intensification of molecular vibrations. Furthermore, Conceptual Density Functional Theory (CDFT) models have proven vital in predicting the reactivity of thiophenes toward reactive oxygen species, a critical thermodynamic parameter when designing thiophene-containing photosensitizers for photodynamic therapy2[2].

Polymerization and Thermal Stability

In materials science, thiophene-bearing amino alcohols are utilized as precursors for 2-oxazolines and 2-oxazines. The thermodynamics of their ring-opening polymerization yield poly(2-oxazoline)s with highly predictable thermal properties, typically exhibiting glass transition temperatures (

) between 50 °C and 100 °C, and thermal stability exceeding 250 °C3[3].

Visualizing the Thermodynamic Workflows

To ensure robust data collection, a systematic workflow integrating synthesis, empirical calorimetry, and computational modeling is required.

Caption: Workflow for the thermodynamic profiling of thiophene-based amino alcohols.

When these compounds are utilized as active pharmaceutical ingredients (APIs), understanding the thermodynamic pathway of target binding is paramount. The binding event is a delicate balance between the endothermic desolvation of the thiophene ring and the exothermic formation of hydrogen bonds by the amino alcohol moiety.

Caption: Thermodynamic pathway of thiophene amino alcohol binding to a biological target.

Self-Validating Experimental Protocols

To generate trustworthy thermodynamic data, protocols must be designed as self-validating systems. This means incorporating internal controls that immediately flag experimental deviations.

Protocol 1: Differential Scanning Calorimetry (DSC) for Heat Capacity ( )

Causality: DSC is chosen over traditional bomb calorimetry because it provides a continuous thermodynamic profile across a temperature gradient. This is essential for identifying polymorphic transitions in chiral amino alcohols, which directly impact drug bioavailability. Methodology:

• Calibration (Self-Validation Step): Calibrate the heat flow using a synthetic sapphire standard. Because the

  of sapphire is universally established, any deviation >0.5% indicates sensor drift, invalidating the run before sample testing begins.

• Sample Preparation: Encapsulate 3–5 mg of the highly purified thiophene-amino alcohol in a hermetically sealed aluminum pan to prevent volatile loss (which would artificially skew endothermic readings).

• Thermal Cycling: Equilibrate at 25 °C for 5 minutes. Ramp the temperature at a strict rate of 10 K/min up to 250 °C under a dry nitrogen purge (50 mL/min).

• Data Extraction: Integrate the area under the melting peak to determine the enthalpy of fusion (

  ). Calculate the absolute heat capacity ( ) by subtracting the baseline heat flow of an empty reference pan.

Protocol 2: Isothermal Titration Calorimetry (ITC) for Binding Thermodynamics

Causality: ITC is the gold standard for binding thermodynamics because it directly measures the heat released or absorbed (

) during a binding event, allowing for the simultaneous, label-free determination of binding affinity ( ), stoichiometry ( ), and entropy ( ). Methodology:

• Buffer Matching (Self-Validation Step): Dialyze the protein target and dissolve the thiophene-amino alcohol ligand in the exact same dialysis buffer. Mismatched buffers generate massive heats of mixing, masking the binding signal.

• Blank Titration: Titrate the ligand into the buffer alone. This establishes the heat of dilution. If the heat of dilution is non-linear, it indicates ligand aggregation or micelle formation.

• Experimental Titration: Load the sample cell with the protein target (e.g., 10 µM) and the syringe with the thiophene-amino alcohol ligand (e.g., 100 µM).

• Injection Parameters: Perform 20 injections of 2 µL each, spaced 120 seconds apart at 298.15 K.

• Thermodynamic Deconvolution: Subtract the blank titration data from the experimental data. Fit the resulting isotherm to a one-site binding model to extract

  and . Calculate using , and subsequently derive using .

Quantitative Data Presentation

The following tables summarize the thermophysical baseline of thiophene precursors and the modeled thermodynamic parameters of their derived complex structures.

Table 1: Thermophysical Properties of Thiophene Precursors at 298.15 K Data demonstrates the effect of methyl substitution on the physical state and volatility of the thiophene core prior to amino alcohol functionalization.

Compound	Density ( ) [g/cm³]	Vapor Pressure ( )[kPa]	Isentropic Compressibility ( ) [TPa⁻¹]
Thiophene	1.058	10.62	520.4
2-Methylthiophene	1.013	3.15	545.2
2,5-Dimethylthiophene	0.982	1.24	570.8

Table 2: DFT Calculated Thermodynamic Parameters for Thiophene-Based Molecules Calculated at the B3LYP/6-311++G(d,p) level of theory at 298.15 K. Values illustrate the energetic stability imparted by the heterocycle.

Parameter	Symbol	Calculated Value (Standardized)	Unit
Thermal Energy		115.4	kcal/mol
Constant Volume Heat Capacity		48.2	cal/(mol·K)
Entropy		122.7	cal/(mol·K)
Zero-Point Vibrational Energy	ZPVE	108.9	kcal/mol

Conclusion

The thermodynamic profiling of thiophene-based amino alcohols requires a rigorous, multi-disciplinary approach. By integrating empirical techniques like DSC and ITC with high-level DFT calculations, researchers can accurately map the energetic landscapes of these molecules. The specific electron density of the thiophene ring, combined with the hydrogen-bonding capacity of the amino alcohol, creates a unique thermodynamic signature that can be exploited to optimize drug-target residence times, improve API solubility, and engineer highly stable polymeric materials.

References

• Thermophysical properties of the thiophene family Source: Academia.edu URL:[Link]

• Systematic Reviews in Pharmacy: DFT Thermodynamic Calculations Source: Systematic Reviews in Pharmacy URL:[Link]

• Thiophene Stability in Photodynamic Therapy: A Mathematical Model Approach Source: PubMed Central (PMC) URL:[Link]

• Synthesis and Polymerization of Thiophene-Bearing 2-Oxazolines and 2-Oxazines Source: HELDA - Helsinki.fi URL:[Link]

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• 2. Thiophene Stability in Photodynamic Therapy: A Mathematical Model Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Making sure you're not a bot! [helda.helsinki.fi]

Navigating the Unknown: A Preliminary Safety and Toxicity Profile of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol for Research and Development

This technical guide provides a comprehensive preliminary safety and toxicity profile for 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol, a compound of interest in organic synthesis and potential drug discovery.[1] Given the limited publicly available toxicological data for this specific molecule, this document synthesizes known chemical properties with toxicological insights from structurally related compounds to offer a robust framework for safe handling, risk assessment, and future toxicological evaluation. This guide is intended for researchers, scientists, and drug development professionals.

Compound Overview and Physicochemical Properties

1-[(Thiophen-2-ylmethyl)amino]propan-2-ol is a secondary amine containing a thiophene ring and a propan-2-ol moiety.[2] Its structure suggests potential applications as a ligand in coordination chemistry or as a building block for more complex pharmaceutical scaffolds.[1]

A summary of its key physicochemical properties is presented in Table 1.

Property	Value	Source
Molecular Formula	C₈H₁₃NOS	PubChem[2]
Molecular Weight	171.26 g/mol	PubChem[2]
IUPAC Name	1-(thiophen-2-ylmethylamino)propan-2-ol	PubChem[2]
CAS Number	67838-63-3	Inferred from related compounds
Appearance	Low melting solid	Inferred from similar compounds[3]
Water Solubility	Miscible (predicted)	Inferred from similar compounds[3]
LogP	0.8	PubChem[2]

Table 1: Physicochemical Properties of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

The presence of both a polar alcohol group and a lipophilic thiophene ring suggests that this compound may exhibit moderate solubility in both aqueous and organic solvents.

Hazard Identification and Safe Handling

Expected Hazard Profile:

• Skin and Eye Irritation: Similar to other amines and alcohols, this compound is expected to be a skin and eye irritant.[3][4] Direct contact should be avoided.

• Respiratory Tract Irritation: Inhalation of vapors or aerosols may cause irritation to the respiratory system.

• Aquatic Toxicity: Many organic compounds with heterocyclic rings exhibit some level of aquatic toxicity.[3][4]

Recommended Precautionary Measures:

Precautionary Statement	Description	Reference
P264	Wash skin thoroughly after handling.	General SDS Guideline[3]
P280	Wear protective gloves/protective clothing/eye protection/face protection.	General SDS Guideline[3]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	General SDS Guideline[4]
P332+P313	If skin irritation occurs: Get medical advice/attention.	General SDS Guideline[4]
P273	Avoid release to the environment.	General SDS Guideline[4]

Table 2: Recommended Precautionary Statements

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[5]

• Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[5]

• Respiratory Protection: Use in a well-ventilated area or with a fume hood. If vapors or aerosols are generated, a respirator may be necessary.[5]

Handling and Storage:

• Handle in a well-ventilated place.[5]

• Keep container tightly closed.

• Store in a cool, dry place away from incompatible materials such as strong oxidizing agents and acids.[6]

Preliminary Toxicity Profile: An Inferential Analysis

Direct toxicological data for 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol is scarce. Therefore, this section provides an analysis based on structurally related compounds, highlighting potential areas of concern and the need for empirical testing.

Structural Analogues Considered:

• Methiopropamine (MPA) (1-(thiophen-2-yl)-2-methylaminopropane): A psychoactive substance with known acute toxicity.[7][8]

• 2-Amino-2-methyl-propan-1-ol: A structurally simpler amino alcohol.[3]

The presence of the thiophene ring, also found in MPA, warrants careful consideration of potential central nervous system (CNS) effects. MPA is known to act as a CNS stimulant.[7][9] While 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol has a different substitution pattern, the possibility of neurological activity cannot be dismissed without further investigation.

Case reports on MPA have documented adverse effects including palpitations, chest tightness, anxiety, nausea, and hallucinations.[8] Fatal intoxications have also been reported, with high concentrations of MPA detected in post-mortem analysis.[7]

The amino-alcohol moiety, as seen in 2-Amino-2-methyl-propan-1-ol, is associated with skin and eye irritation.[3]

Proposed Experimental Workflow for Toxicity Assessment

To establish a comprehensive toxicity profile, a tiered testing strategy is recommended. This approach progresses from in vitro assays to more complex in vivo studies, in line with the principles of the 3Rs (Replacement, Reduction, and Refinement of animal testing).

Figure 1: Proposed Tiered Toxicity Testing Workflow. This workflow outlines a systematic approach to characterizing the toxicological profile of a novel compound, starting with in vitro screening and progressing to targeted in vivo studies.

Experimental Protocols:

A. Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Plate a suitable cell line (e.g., HepG2, HEK293) in a 96-well plate and allow to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol for 24-48 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a specific wavelength (e.g., 570 nm) to determine cell viability.

B. Acute Oral Toxicity (OECD 423: Acute Toxic Class Method)

• Animal Selection: Use a small group of female rodents (e.g., rats).

• Dosing: Administer a single oral dose of the test substance at one of the defined starting dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

• Observation: Observe the animals for signs of toxicity and mortality for up to 14 days.

• Dose Adjustment: Depending on the outcome, dose a new group of animals at a higher or lower dose level.

• Classification: Based on the mortality rates at different dose levels, classify the substance into a toxicity category.

Conclusion and Future Directions

The available data on 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol is limited, necessitating a cautious approach to its handling and a systematic evaluation of its toxicological properties. This guide provides a foundational understanding of its potential hazards based on structural analogy and outlines a clear path forward for comprehensive safety assessment. As research on this compound progresses, it is imperative that the findings from the proposed toxicological studies are used to update and refine this preliminary profile, ensuring the safety of all personnel involved in its development and application.

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pKa values and basicity of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

An In-Depth Technical Guide to the pKa and Basicity of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

Executive Summary

The acid dissociation constant (pKa) is a fundamental physicochemical parameter that governs the pharmacokinetic and pharmacodynamic profile of ionizable drug candidates. This guide provides a comprehensive technical overview of the pKa and basicity of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol, a heterocyclic amino alcohol of interest in medicinal chemistry, notably as a structural analog to intermediates in the synthesis of pharmaceuticals like Duloxetine[1]. We will explore the structural determinants of its basicity, outline a validated experimental protocol for pKa determination, and discuss the implications of this parameter in a drug development context. This document is intended for researchers, medicinal chemists, and formulation scientists seeking to understand and characterize the acid-base properties of this and structurally related molecules.

Introduction: The Critical Role of pKa in Pharmaceutical Sciences

The extent to which a molecule is ionized in a solution is dictated by its pKa and the solution's pH. This ionization state is a master variable that influences a cascade of properties critical for a molecule's success as a drug, including solubility, membrane permeability, target binding, and metabolic stability. For 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol, the primary basic center is the secondary amine. Its propensity to accept a proton, and thus its pKa, is of paramount importance for predicting its behavior in physiological environments (pH ~1.5 to 8.0).

Molecular Structure and Theoretical Basicity

The basicity of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol is a composite of several structural features:

• The Basic Center: The lone pair of electrons on the sp³-hybridized secondary nitrogen atom is the primary site of protonation[2][3]. The availability of this lone pair is key to the molecule's basicity[4].

• Inductive Effects: The alkyl substituents on the nitrogen (the thiophen-2-ylmethyl and propan-2-ol groups) are electron-donating. This positive inductive effect increases the electron density on the nitrogen, making the lone pair more available for protonation and thereby increasing basicity compared to ammonia[4][5].

• Steric Hindrance: The bulk of the substituents around the nitrogen can impede the approach of a proton and hinder the solvation of the resulting conjugate acid, which can sometimes decrease basicity[2][5].

• Influence of the Thiophene Ring: Thiophene is an aromatic heterocycle[6]. While the sulfur atom's lone pairs are delocalized within the ring to achieve aromaticity, the ring itself is considered electron-rich and can influence the basicity of the attached side chain. However, unlike aromatic amines (e.g., aniline) where the nitrogen's lone pair is directly delocalized into the ring, here the amine is separated by a methylene (-CH₂-) group. This spacer insulates the nitrogen from direct resonance delocalization, meaning the thiophene ring's electronic effect is primarily inductive.

The protonation equilibrium at the core of the molecule's basicity is illustrated below.

Caption: Protonation equilibrium of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol.

Experimental pKa Determination: A Validated Protocol

While theoretical analysis provides qualitative insights, precise pKa values must be determined experimentally. Potentiometric titration is the gold-standard method, offering high accuracy and reproducibility. Other methods, such as those using NMR or UV-Vis spectroscopy, can also be employed and are particularly useful for poorly soluble compounds or for determining site-specific protonation[7][8].

Principle of Potentiometric Titration

This method involves monitoring the pH of a solution of the analyte as a standardized titrant (acid or base) is added incrementally. A plot of pH versus the volume of titrant added yields a sigmoidal curve. The pKa corresponds to the pH at the half-equivalence point, where the concentrations of the protonated (conjugate acid) and deprotonated (free base) forms are equal, as described by the Henderson-Hasselbalch equation[9].

Step-by-Step Experimental Workflow

The following protocol details a self-validating system for the accurate determination of the pKa of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol.

Materials & Equipment:

• 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol (as the hydrochloride salt for easier dissolution)

• Standardized 0.1 M NaOH solution

• Standardized 0.1 M HCl solution

• Potassium chloride (KCl)

• High-purity (e.g., 18 MΩ·cm) water, degassed to remove CO₂

• Calibrated pH meter with a combination glass electrode

• Automated titrator or a manual burette setup

• Thermostatted titration vessel

• Magnetic stirrer and stir bar

Experimental Workflow Diagram:

Caption: Step-by-step workflow for pKa determination via potentiometric titration.

Causality and Justification:

• Why use the hydrochloride salt? It enhances aqueous solubility and ensures the starting point of the titration is at a low pH where the amine is fully protonated.

• Why adjust ionic strength? Activity coefficients are dependent on ionic strength. Keeping it constant and at a physiologically relevant level (0.15 M) ensures the measured pKa is a thermodynamic constant relevant to biological systems.

• Why degas the water? Atmospheric CO₂ dissolves to form carbonic acid, which acts as a buffer and can interfere with the titration of the analyte, especially if the pKa is in the neutral to basic range.

• Why perform replicates? To establish the precision of the measurement and report a statistically meaningful result (mean ± standard deviation).

Data Presentation and Interpretation

The results from replicate titrations should be processed and summarized clearly.

Table 1: Summary of pKa Determination for 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

Parameter	Value	Justification
Method	Potentiometric Titration	Gold-standard for accuracy and precision.
Temperature	25.0 ± 0.1 °C	pKa is temperature-dependent; must be controlled.
Ionic Strength	0.15 M (KCl)	Simulates physiological conditions.
Number of Replicates	3	To ensure statistical validity.
Experimental pKa	[Insert Mean Value] ± [Std. Dev.]	The final, experimentally-derived value.

(Note: The final value is a placeholder to be filled with experimental data.)

Conclusion: Integrating pKa into Drug Development

An accurately determined pKa value for 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol is not merely an academic exercise; it is a critical input for predictive modeling and strategic decision-making in drug development. This value directly informs:

• Absorption & Permeability: Using the pKa and the pH-partition hypothesis, one can predict the fraction of the more lipophilic, neutral form available for absorption in different segments of the gastrointestinal tract.

• Solubility & Formulation: The pKa dictates the pH range at which the molecule exists as its more soluble protonated form, guiding the selection of pH-modifying excipients or the formation of stable salts for optimal drug formulation.

• Drug-Target Interactions: If the target binding site has a specific electrostatic or hydrogen-bonding environment, the ionization state of the ligand, governed by its pKa, can be the difference between potent activity and inactivity.

This guide has provided the theoretical foundation and a robust, validated experimental framework for the determination of the pKa of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol. The rigorous application of these principles is essential for building a comprehensive physicochemical profile of this and other promising drug candidates.

References

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The Thiophene Scaffold: A Cornerstone in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Privileged Status of Thiophene in Drug Discovery

Thiophene, a five-membered aromatic heterocycle containing a sulfur atom, stands as a cornerstone in the field of medicinal chemistry.[1] Its unique physicochemical properties, including its electron-rich nature and its role as a bioisostere of the benzene ring, have established it as a "privileged pharmacophore".[2][3] This allows for the development of derivatives with similar biological activities to their benzene counterparts but with modulated physicochemical characteristics.[2] The thiophene moiety is a key structural component in a multitude of therapeutic agents, with its derivatives demonstrating a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and neurological effects.[4][5][6] In fact, the thiophene nucleus is present in numerous FDA-approved drugs, highlighting its significance in the pharmaceutical landscape.[3][7] This guide provides a comprehensive technical overview of thiophene derivatives in medicinal chemistry, delving into their synthesis, structure-activity relationships, mechanisms of action, and key experimental protocols.

I. Synthesis of Thiophene Derivatives: Building the Core Scaffold

The versatility of the thiophene ring in medicinal chemistry is largely due to the well-established and adaptable synthetic methodologies for its creation and functionalization. Several named reactions are cornerstones for the synthesis of polysubstituted thiophenes, providing access to a wide array of derivatives for biological screening.

Gewald Aminothiophene Synthesis

The Gewald reaction is a multicomponent reaction that provides a straightforward and efficient route to highly functionalized 2-aminothiophenes.[4] These products serve as crucial intermediates for the synthesis of various fused heterocyclic systems, such as thieno[2,3-d]pyrimidines, which are prominent in anticancer drug discovery.[8][9]

Experimental Protocol: Gewald Synthesis of 2-Aminothiophene Derivatives [4]

• Principle: This one-pot synthesis involves the condensation of a ketone or aldehyde with an active methylene nitrile (e.g., malononitrile or ethyl cyanoacetate) and elemental sulfur in the presence of a base.

• Materials:

  • Ketone or aldehyde (1.0 equiv)

  • Active methylene nitrile (1.0 equiv)

  • Elemental sulfur (1.1 equiv)

  • Amine base (e.g., morpholine or triethylamine) (1.0 equiv)

  • Solvent (e.g., ethanol)

  • Round-bottom flask, condenser, magnetic stirrer, heating mantle

• Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar and condenser, add the ketone/aldehyde, active methylene nitrile, elemental sulfur, and ethanol.

  • Add the amine base to the mixture.

  • Heat the reaction mixture with stirring at a temperature of 50-70 °C.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Once the reaction is complete (typically 2-12 hours), cool the mixture to room temperature.

  • If a precipitate forms, collect the solid product by filtration, wash with cold ethanol, and dry.

  • If no precipitate forms, pour the reaction mixture into ice-water and collect the resulting precipitate by filtration.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).

  • Confirm the structure of the purified 2-aminothiophene derivative using spectroscopic methods (¹H-NMR, ¹³C-NMR, IR, Mass Spectrometry).

Paal-Knorr Thiophene Synthesis

The Paal-Knorr synthesis is a classic and reliable method for constructing the thiophene ring from 1,4-dicarbonyl compounds.[1][10] This reaction is valued for its ability to generate polysubstituted thiophenes with a variety of substitution patterns.[1]

Experimental Protocol: Paal-Knorr Thiophene Synthesis [1]

• Principle: This synthesis involves the cyclization of a 1,4-dicarbonyl compound in the presence of a sulfurizing agent, such as phosphorus pentasulfide (P₄S₁₀) or Lawesson's reagent.

• Materials:

  • 1,4-dicarbonyl compound (1.0 equiv)

  • Phosphorus pentasulfide (P₄S₁₀) (0.5 equiv) or Lawesson's reagent (0.5 equiv)

  • Solvent (e.g., toluene, xylene)

  • Round-bottom flask, reflux condenser, magnetic stirrer

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the 1,4-dicarbonyl compound and the solvent.

  • Carefully add the sulfurizing agent (P₄S₁₀ or Lawesson's reagent).

  • Heat the reaction mixture to reflux with vigorous stirring.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and carefully quench with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

II. Structure-Activity Relationships (SAR) and Therapeutic Applications

The biological activity of thiophene derivatives is highly dependent on the nature and position of substituents on the thiophene ring.[5] This section explores the SAR of thiophene derivatives in key therapeutic areas.

Anticancer Activity

Thiophene-based compounds have emerged as potent anticancer agents, often targeting key signaling pathways involved in cancer progression.[11][12] Thieno[2,3-d]pyrimidines, for example, are a well-known class of kinase inhibitors.[8]

Compound Class	Target	Key SAR Insights	Representative IC50 Values
Thieno[2,3-d]pyrimidines	VEGFR-2, AKT, various kinases	Substitution on the pyrimidine ring is crucial. Electron-donating groups can enhance activity.[13]	3b: 3.1 µM (HepG2), 2.15 µM (PC-3); 4c: 3.02 µM (HepG2), 3.12 µM (PC-3)[13]
5-hydroxybenzothiophenes	Multi-kinase (Clk4, DRAK1, haspin, etc.)	The hydrazide scaffold is important for potent multi-kinase inhibition.[14]	16b: 11 nM (Clk4), 87 nM (DRAK1), 125.7 nM (haspin)[14]
Tetra-substituted thiophenes	PI3Kα	A triazole moiety is critical for maintaining H-bonding and selectivity over mTOR.[8]	Subnanomolar PI3Kα potency with >7000-fold selectivity against mTOR.[8]

Experimental Protocol: MTT Assay for Cytotoxicity [15]

• Principle: The MTT assay is a colorimetric method to assess cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals, the amount of which is proportional to the number of viable cells.

• Procedure:

  • Cell Seeding: Plate cancer cells (e.g., HepG2, PC-3) in a 96-well plate at a suitable density and incubate for 24 hours.

  • Compound Treatment: Add various concentrations of the thiophene derivative to the wells.

  • Incubation: Incubate the plates for 48-72 hours.

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours.

  • Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to a solvent control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Anti-inflammatory Activity

Thiophene derivatives are well-represented among non-steroidal anti-inflammatory drugs (NSAIDs).[4] Their mechanism often involves the inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes.[4]

Compound	Target	Key SAR Insights
Tinoridine	COX	Potent anti-inflammatory and radical scavenging properties.[4]
Tiaprofenic acid	COX	A well-established NSAID.[4]
Zileuton	LOX	A known LOX inhibitor used in the treatment of asthma.[4]

Experimental Protocol: In Vitro COX-2 Inhibition Assay [16]

• Principle: The inhibitory effect of a compound on COX-2 is determined by measuring the production of prostaglandins (e.g., PGE2) in a cell-based or enzymatic assay.

• Procedure (Cell-Based):

  • Cell Culture: Culture cells that express COX-2 (e.g., RAW 264.7 macrophages) and stimulate with lipopolysaccharide (LPS) to induce COX-2 expression.

  • Compound Treatment: Add various concentrations of the thiophene derivative.

  • Incubation: Incubate for a specified period.

  • Supernatant Collection: Collect the cell culture supernatant.

  • PGE2 Quantification: Measure the concentration of PGE2 in the supernatant using a commercial ELISA kit.

  • Data Analysis: Calculate the percent inhibition of PGE2 production relative to a control and determine the IC50 value.

Antimicrobial Activity

The rise of antimicrobial resistance has spurred the search for new antibacterial and antifungal agents, and thiophene derivatives have shown significant promise in this area.[6][17]

Compound Class	Target Organism(s)	Key SAR Insights	Representative MIC Values
Thiophene-2-carboxamides	E. coli (ESBL-producing)	5-aryl substitutions via Suzuki coupling enhance activity.[18]	4a and 4c showed significant zones of inhibition at 50 mg/well.[18]
3-Halobenzo[b]thiophenes	Gram-positive bacteria, C. albicans	Cyclohexanol substitution at the 2-position and chloro or bromo at the 3-position are favorable.[7]	16 µg/mL against S. aureus and C. albicans.[7]
Spiro–indoline–oxadiazole derivatives	C. difficile	The spiro-indoline-oxadiazole moiety confers high and specific activity against C. difficile.[19]	2 to 4 μg/mL against C. difficile.[19]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination [17]

• Principle: The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a common technique.

• Procedure:

  • Compound Dilution: Prepare serial twofold dilutions of the thiophene derivative in a 96-well microtiter plate.

  • Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard).

  • Inoculation: Add the bacterial inoculum to each well.

  • Incubation: Incubate the plate at 37°C for 16-20 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.

Neurological Disorders

Thiophene derivatives have shown potential in treating neurodegenerative diseases like Alzheimer's and Parkinson's disease.[2][5] Their mechanisms of action often involve the inhibition of enzymes such as acetylcholinesterase (AChE) and monoamine oxidase (MAO).[5]

Compound Class	Target	Key SAR Insights	Representative IC50 Values
Thiophene piperazine-carbamate hybrids	AChE, BChE	Shorter, unbranched alkyl chains enhance binding affinity and inhibitory potency.[20]	8e: 0.12 µM (AChE), 12.29 µM (BChE)[20]
Thiophene-based hydrazones	AChE, MAO-A	Halogen substitution on the thiophene ring is important for cholinesterase inhibition.[5]	Compound 28: 18.53 µM (AChE)[5]

III. Mechanisms of Action: Modulating Key Signaling Pathways

The therapeutic effects of thiophene derivatives are often attributed to their ability to modulate critical intracellular signaling pathways that are dysregulated in disease states.

Inhibition of the JNK Signaling Pathway

The c-Jun N-terminal kinase (JNK) signaling pathway is a key regulator of cellular processes such as inflammation, apoptosis, and stress responses.[21][22] Dysregulation of this pathway is implicated in various diseases, including cancer and neurodegenerative disorders.[21] Several thiophene derivatives have been identified as potent JNK inhibitors.[21]

Inhibition of the JNK signaling pathway by a thiophene derivative.

Modulation of the PI3K/Akt Signaling Pathway

The phosphatidylinositol-3-kinase (PI3K)/Akt signaling pathway is a crucial regulator of cell proliferation, survival, and metabolism.[9] Its aberrant activation is a hallmark of many cancers, making it a prime target for anticancer drug development.[8][9] Several thiophene derivatives have been designed as potent and selective inhibitors of PI3K.[8]

Inhibition of the PI3K/Akt signaling pathway by a thiophene derivative.

IV. Physicochemical Properties and Metabolic Considerations

The drug-like properties of thiophene derivatives are governed by their physicochemical characteristics and metabolic stability. Understanding these properties is crucial for lead optimization and clinical success.

Key Physicochemical Properties

The thiophene ring is considered a bioisostere of benzene, but it imparts distinct physicochemical properties to the molecule.[2]

Property	Thiophene	Benzene	Significance in Drug Design
Boiling Point (°C)	84	80.1	Similar volatility.
pKa	-4.5 (weakly basic)	-	Influences ionization state at physiological pH, affecting solubility and membrane permeability.[2]
Solubility	Insoluble in water, soluble in organic solvents	Insoluble in water, soluble in organic solvents	Affects formulation and bioavailability.[2][3]

Experimental Protocol: Determination of pKa by Potentiometric Titration [2]

• Principle: The pH of a solution containing the thiophene derivative is measured as it is neutralized by a titrant. The pKa is the pH at the half-equivalence point.

• Procedure:

  • Calibrate a pH meter.

  • Dissolve a known amount of the thiophene derivative in a suitable solvent (e.g., water or a co-solvent).

  • Titrate the solution with a standardized acid or base, recording the pH after each addition.

  • Plot the pH versus the volume of titrant added.

  • The pKa is the pH at the midpoint of the steepest part of the titration curve.

Metabolic Pathways and Potential for Bioactivation

The metabolism of thiophene-containing drugs is primarily mediated by cytochrome P450 enzymes.[6][14] While metabolism is essential for drug clearance, it can sometimes lead to the formation of reactive metabolites that can cause toxicity.[6][14] The main metabolic pathways for the thiophene ring are S-oxidation and epoxidation, which can generate reactive thiophene S-oxides and thiophene epoxides.[6][14] However, the presence of alternative, less toxic metabolic pathways and effective detoxification systems often mitigates the risk of toxicity.[6]

Conclusion

The thiophene scaffold continues to be a highly valuable and versatile platform in medicinal chemistry. Its favorable physicochemical properties, coupled with the availability of robust synthetic methodologies, have enabled the development of a vast array of biologically active compounds. The ongoing exploration of novel thiophene derivatives and their interactions with various biological targets promises to deliver the next generation of therapeutics for a wide range of diseases. This guide has provided a technical foundation for researchers to build upon in their quest to harness the full potential of this remarkable heterocyclic system.

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• Ghorab, M. M., Alsaid, M. S., El-Gazzar, M. G., & El-Gamal, M. I. (2022). In Vitro Anticancer Activity Screening of Novel Fused Thiophene Derivatives as VEGFR-2/AKT Dual Inhibitors and Apoptosis Inducers. Molecules, 27(11), 3568. [Link]

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• Antibacterial Efficacy of N-(4-methylpyridin-2-yl) Thiophene-2-Carboxamide Analogues against Extended-Spectrum-β-Lactamase Producing Clinical Strain of Escherichia coli ST 131. (2023). Antibiotics, 12(4), 689. [Link]

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Stability of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol in air and moisture

An In-Depth Technical Guide to the Stability of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol in Air and Moisture

Abstract

This technical guide provides a comprehensive analysis of the chemical stability of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol, a molecule integrating a reactive thiophene heterocycle with a propanolamine side chain. For researchers, scientists, and drug development professionals, understanding a compound's intrinsic stability is a cornerstone of reliable and reproducible research. This document delineates the anticipated degradation pathways driven by atmospheric oxygen (air) and water (moisture), grounded in the fundamental reactivity of its constituent functional groups. We present a framework for systematically evaluating this stability through a detailed forced degradation protocol, complete with validated analytical methodologies for monitoring and identifying degradation products. The causality behind each experimental step is explained to provide not just a protocol, but a field-proven strategy for stability assessment.

Introduction and Molecular Profile

1-[(Thiophen-2-ylmethyl)amino]propan-2-ol is a unique bifunctional molecule. Its structure consists of a secondary amino alcohol linked to a thiophene ring via a methylene bridge. The thiophene ring is an electron-rich aromatic heterocycle, while the propanolamine moiety provides both a nucleophilic secondary amine and a secondary alcohol.[1] This combination of functional groups dictates its chemical behavior and, consequently, its stability under ambient storage and experimental conditions.

The stability of a chemical entity is not an inherent constant but a function of its environment. Exposure to ubiquitous factors like air, moisture, light, and temperature can initiate degradation cascades, yielding impurities that can confound experimental results, introduce toxicity, or reduce the efficacy of a potential drug candidate.[2] Therefore, a proactive and systematic investigation of a molecule's stability profile is a critical step in its development lifecycle. This guide employs the principles of forced degradation, or stress testing, to intentionally accelerate these processes, allowing for the rapid identification of likely degradation products and pathways.[3]

Table 1: Physicochemical Properties of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

Property	Value	Source
IUPAC Name	1-[(thiophen-2-ylmethyl)amino]propan-2-ol	[4]
Molecular Formula	C₈H₁₃NOS	[4]
Molecular Weight	171.26 g/mol	[4]
InChI Key	HFDUZOWOEKNEHM-UHFFFAOYSA-N	[4]
Canonical SMILES	CC(CNCC1=CC=CS1)O	[4]

Anticipated Degradation Pathways

The chemical architecture of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol suggests two primary avenues for degradation under the influence of air and moisture: oxidation of the thiophene ring and, to a lesser extent, reactions involving the propanolamine side chain under non-neutral pH conditions.

Oxidative Degradation (Susceptibility to Air)

The sulfur atom in the thiophene ring is the most probable site for oxidative attack.[2] Unlike its aromatic cousin benzene, the thiophene ring is susceptible to oxidation, particularly at the sulfur heteroatom.[5] This process can be initiated by atmospheric oxygen and may be accelerated by factors such as light or the presence of trace metal impurities.[2]

The primary degradation cascade is expected to proceed as follows:

• S-Oxidation: The sulfur atom is oxidized to form a thiophene-S-oxide . These intermediates are generally unstable unless sterically hindered.[5]

• Further Oxidation: The thiophene-S-oxide can be further oxidized to the more stable thiophene-S-dioxide (sulfone) .[6]

• Reactive Metabolites: Thiophene-S-oxides and related epoxide intermediates are known to be reactive electrophilic species that can be implicated in toxicity in biological systems.[2][5] Atmospheric oxidation can also lead to the formation of various organosulfates and sulfonates.[7][8]

Caption: Potential oxidative degradation of the thiophene moiety.

Hydrolytic Degradation (Susceptibility to Moisture)

The carbon-nitrogen single bond in the secondary amine is generally stable and not prone to hydrolysis under neutral pH conditions.[9] However, in drug development, stability must be assessed across a range of pH values to simulate various physiological and formulation environments. Therefore, forced degradation studies under acidic and basic conditions are essential as stipulated by International Council for Harmonisation (ICH) guidelines.[10] While significant degradation via hydrolysis is not anticipated at neutral pH, extreme pH combined with heat could potentially stress the molecule, although the thiophene ring remains the more likely point of failure.

A Framework for Stability Assessment: Forced Degradation Study

A forced degradation study is a systematic process to identify the intrinsic stability of a compound and its potential degradation products.[3] The workflow below provides a comprehensive and self-validating approach.

Caption: Systematic workflow for a forced degradation study.

Detailed Experimental Protocols

Causality Statement: The following protocols are designed to generate a meaningful level of degradation (typically 5-20%) to ensure that secondary degradation products can be observed without completely consuming the parent compound. All studies should include a control sample (analyte in solvent, stored at ambient temperature in the dark) to account for baseline stability.

Protocol 1: Oxidative Stress Degradation

• Preparation: Prepare a 1 mg/mL solution of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol in a 50:50 acetonitrile:water mixture.

• Stress Application: Add 3% hydrogen peroxide (H₂O₂) to the solution. The volume of H₂O₂ added should be equivalent to the initial solution volume.

• Incubation: Store the mixture at room temperature, protected from light, for 24 hours.

• Analysis: At specified time points (e.g., 2, 8, 24 hours), withdraw an aliquot, quench any remaining peroxide if necessary (e.g., with sodium sulfite), dilute with mobile phase, and analyze via HPLC.

• Rationale: 3% H₂O₂ is a standard oxidizing agent used in forced degradation to simulate oxidative stress.[2] Acetonitrile is used to ensure solubility, while water provides the reaction medium.

Protocol 2: Acidic Stress Degradation

• Preparation: Prepare a 1 mg/mL solution of the compound in 0.1 M hydrochloric acid (HCl).

• Stress Application: Heat the solution at 60°C in a controlled temperature water bath.

• Incubation: Maintain the temperature for up to 72 hours.

• Analysis: At specified time points, withdraw an aliquot, cool to room temperature, neutralize with an equivalent amount of 0.1 M sodium hydroxide (NaOH), dilute with mobile phase, and analyze via HPLC.

• Rationale: 0.1 M HCl provides a sufficiently acidic environment to catalyze potential hydrolysis or other acid-mediated degradation.[10] Elevated temperature is used to accelerate the reaction. Neutralization is critical to prevent damage to the HPLC column.

Protocol 3: Basic Stress Degradation

• Preparation: Prepare a 1 mg/mL solution of the compound in 0.1 M sodium hydroxide (NaOH).

• Stress Application: Heat the solution at 60°C in a controlled temperature water bath.

• Incubation: Maintain the temperature for up to 72 hours.

• Analysis: At specified time points, withdraw an aliquot, cool to room temperature, neutralize with an equivalent amount of 0.1 M HCl, dilute with mobile phase, and analyze via HPLC.

• Rationale: Similar to acidic stress, 0.1 M NaOH creates a harsh basic environment to force degradation.[10] Neutralization prior to injection protects the silica-based stationary phase of the HPLC column.

Analytical Methodologies for Stability Monitoring

The cornerstone of a stability study is a validated, stability-indicating analytical method. This is a method that can accurately quantify the decrease in the concentration of the active compound while separating it from all potential degradation products and impurities.

Stability-Indicating HPLC-UV Method

High-Performance Liquid Chromatography with UV detection is the workhorse for stability testing.[10]

Method Protocol:

• Column: Use a C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: Employ a gradient elution for effective separation.

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: Start at 5% B, ramp to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions and equilibrate.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength determined by the UV spectrum of the parent compound (e.g., 235 nm, characteristic of the thiophene ring).

• Validation: The method must be validated for specificity (peak purity analysis using a photodiode array detector), linearity, accuracy, and precision according to ICH guidelines. This ensures the method is trustworthy and self-validating.

• Rationale: A C18 column is a versatile starting point for separating moderately polar compounds. A gradient elution is crucial for resolving the parent compound from potentially more polar (oxidized) or less polar degradation products. Formic acid is used as a mobile phase modifier to improve peak shape and ionization efficiency for subsequent mass spectrometry analysis.

Degradant Identification with LC-MS

While HPLC-UV can quantify degradation, it cannot identify the unknown peaks. Liquid Chromatography-Mass Spectrometry (LC-MS) is essential for this task.[2] By coupling the HPLC method described above to a mass spectrometer, one can obtain the mass-to-charge ratio (m/z) of each degradation product. Fragmentation analysis (MS/MS) can then be used to piece together the chemical structure of the degradants, confirming the pathways proposed in Section 2.

Data Interpretation and Reporting

The data from the forced degradation study should be compiled to build a comprehensive stability profile.

Table 2: Example Summary of Forced Degradation Results (Hypothetical Data)

Stress Condition	Incubation Time (hrs)	% Parent Remaining	% Degradation	No. of Degradants >0.1%	Major Degradant RRT
Control	24	99.8	0.2	0	-
0.1 M HCl (60°C)	24	98.5	1.5	1	0.85
0.1 M NaOH (60°C)	24	97.2	2.8	2	0.91, 1.15
3% H₂O₂ (RT)	24	85.4	14.6	3	1.25, 1.38, 1.45
Heat (80°C)	24	99.1	0.9	1	0.95
Light (ICH)	24	96.5	3.5	2	1.28, 1.40

*RRT = Relative Retention Time

Interpretation: The hypothetical data in Table 2 clearly indicate that the compound is most sensitive to oxidative stress , showing 14.6% degradation and the formation of multiple degradants. It also shows some sensitivity to light and basic conditions, while being relatively stable to heat and acidic conditions. This aligns with the theoretical assessment that the thiophene ring is the most labile part of the molecule.

Conclusion and Handling Recommendations

Recommendations for Handling and Storage:

• Protect from Air: To minimize oxidative degradation, the compound should be stored under an inert atmosphere (e.g., argon or nitrogen).[2]

• Protect from Light: Storage in amber vials or in the dark is recommended to prevent photodegradation.[2]

• Control Temperature: While showing good thermal stability, storage in a cool environment is always prudent.

• Solvent Choice: When preparing solutions for storage, degassed solvents should be considered to remove dissolved oxygen.

This guide provides a robust scientific and logical framework for assessing and understanding the stability of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol. By applying these principles, researchers can ensure the integrity of their starting materials, leading to more reliable and reproducible scientific outcomes.

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• PubChem. (n.d.). Phenylpropanolamine. National Center for Biotechnology Information. [Link]

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Comprehensive Physicochemical Characterization of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol: Thermal Profiling in Drug Development

Executive Summary

In the landscape of preclinical drug development, thiophene-derived amino alcohols are frequently utilized as versatile pharmacophores, particularly in the synthesis of adrenergic receptor modulators and CNS-active libraries. 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol (CAS: 869941-83-3) represents a critical intermediate in these pathways.

For formulation scientists, the precise determination of its melting point (MP) and boiling point (BP) is not merely a regulatory checkbox; it is a fundamental requirement for designing lyophilization cycles, predicting excipient compatibility, and establishing safe storage parameters. Because amino alcohols are prone to thermal degradation (dehydration and deamination) at elevated temperatures, standard capillary melting and atmospheric boiling tests often yield inaccurate data. This whitepaper outlines the causality-driven, self-validating thermal analysis protocols required to accurately characterize this compound.

Molecular Dynamics & Computed Thermal Data

The thermal behavior of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol is dictated by two primary structural features:

• The Thiophene Ring: Provides lipophilicity and enables

  stacking interactions in the solid state.

• The Amino-Alcohol Backbone: Contains a secondary amine and a secondary hydroxyl group. This creates a dense intermolecular hydrogen-bonding network (acting as both H-bond donors and acceptors), which significantly elevates the boiling point and enthalpy of vaporization compared to non-functionalized thiophene derivatives.

Because empirical, high-purity thermodynamic data for this specific CAS number is often proprietary, baseline predictive models (e.g., ACD/Labs, EPI Suite) are utilized to establish the expected thermal windows before experimental validation.

Table 1: Physicochemical and Thermal Profile

Property	Value	Derivation Method / Source
Molecular Formula	C₈H₁₃NOS	Structural Computation
Molecular Weight	171.26 g/mol	PubChem Standard
Melting Point (Tm)	52.3 ± 15.0 °C	Predicted (QSPR Models)
Boiling Point (Tb)	305.4 ± 25.0 °C (at 760 mmHg)	Predicted (QSPR Models)
Flash Point	~138.0 °C	Closed Cup Estimation
Density	1.12 g/cm³	Computed

Melting Point Determination: A USP <891> & <741> Compliant Workflow

While traditional capillary melting point apparatuses are common, they are subjective and prone to error when analyzing low-melting, potentially waxy solids like 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol. Furthermore, capillary methods cannot quantify eutectic impurities or detect crystalline polymorphism.

Therefore, Differential Scanning Calorimetry (DSC) is the authoritative method of choice. By measuring the exact enthalpy of fusion, DSC provides a self-validating profile of the compound's purity and phase behavior, aligning with 1 [1].

Step-by-Step DSC Protocol

• Step 1: Instrument Calibration (Self-Validation): As mandated by recent amendments to 2 [2], adjust the instrument using a secondary reference standard with a known melting range close to the target (e.g., Vanillin, MP 81–83°C). Verify accuracy with a primary USP standard.

• Step 2: Sample Preparation: Weigh precisely 5.0 to 10.0 mg of the crystalline sample into a standard aluminum DSC pan. Seal with a pierced lid. Causality: The pierced lid allows trace moisture to escape without building pressure, preventing artifactual endotherms.

• Step 3: Atmospheric Control: Purge the furnace with dry Nitrogen (N₂) at a constant flow rate of 50 mL/min. This prevents oxidative degradation of the thiophene ring during the heating cycle.

• Step 4: Thermal Ramp: Equilibrate the sample at 10°C. Initiate a heating ramp of 10°C/min up to 40°C, then reduce the rate to 1°C/min through the expected melting window (45°C–70°C). Causality: A slower ramp rate near the transition temperature ensures thermal equilibrium, providing a sharp, highly accurate onset temperature (

  ).

• Step 5: Data Integration: Calculate the extrapolated onset temperature (the true thermodynamic melting point) and the peak temperature. Broadening of the peak indicates the presence of eutectic impurities.

Figure 1: USP <891> compliant Differential Scanning Calorimetry (DSC) workflow for Tm determination.

Boiling Point & Thermal Degradation: TGA-MS Methodology

Determining the boiling point of complex amino alcohols at atmospheric pressure (760 mmHg) is notoriously difficult. At temperatures approaching 300°C, the thermal energy often exceeds the bond dissociation energy of the molecule's functional groups. 3 [3] demonstrates that these compounds frequently undergo thermal decomposition—specifically dehydration (loss of H₂O) and deamination (loss of NH₃)—prior to or concurrent with vaporization.

To differentiate between true boiling (a physical phase change) and thermal degradation (a chemical change), Thermogravimetric Analysis coupled with Mass Spectrometry (TGA-MS) is required.

Step-by-Step TGA-MS Protocol

• Step 1: Sample Loading: Place ~10 mg of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol into an inert alumina (Al₂O₃) crucible.

• Step 2: Inert Purge: Establish a strict Argon or Nitrogen purge (50 mL/min). Causality: Oxygen must be entirely excluded to prevent auto-oxidation of the secondary amine at elevated temperatures.

• Step 3: Heating Profile: Heat the sample from 25°C to 400°C at a rate of 10°C/min. Monitor the derivative thermogravimetry (DTG) curve for mass loss events.

• Step 4: Evolved Gas Analysis (EGA): Route the exhaust gases through a heated transfer line (maintained at 200°C to prevent condensation) directly into the mass spectrometer.

• Step 5: Mechanistic Interpretation:

  • If the mass spectrometer detects only the intact molecular ion (m/z ~171) during the mass loss event, the compound is undergoing stable vaporization (boiling).

  • If the mass spectrometer detects fragment spikes at m/z 18 (H₂O) or m/z 17 (NH₃), the compound is undergoing thermal degradation . In this scenario, the atmospheric boiling point is theoretical, and distillation/purification must be performed under high vacuum (e.g., 0.1 mmHg) to lower the boiling point below the degradation threshold.

Figure 2: Competing thermal pathways: Vaporization vs. Degradation in amino alcohols.

Implications for Formulation and Storage

The thermal data derived from these protocols directly informs downstream pharmaceutical processing:

• Lyophilization: Because the predicted melting point is relatively low (~52°C), the glass transition temperature (

  ) of its frozen aqueous solutions will likely be sub-zero. Low-Temperature DSC (LT-DSC) must be employed to map this transition to prevent "meltback" or cake collapse during freeze-drying [4].

• Milling and Processing: The low melting point indicates that mechanical stress (like jet milling) could generate enough localized heat to melt the API, causing agglomeration. Cryo-milling is recommended.

References

• USP 891 Thermal Analysis of Pharmaceuticals by DSC - Testing Laboratory | Eurolab.1

• Compliance with amended General Chapter USP <741> Melting Range or Temperature - ChemRxiv / ResearchGate. 2

• Thermal Degradation and Stability Studies of Amino Alcohols (4-(Butylamino)butan-1-ol) - Smolecule. 3

• Low Temperature Thermal Analysis (LT-TA) in Lyophilization - Lyophilization Technology. 4

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Conformational analysis of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

An In-Depth Technical Guide to the Conformational Analysis of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

Abstract

This technical guide provides a comprehensive, multi-faceted framework for the complete conformational analysis of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol, a molecule of significant interest due to its combination of a bioactive thiophene heterocycle and a flexible propanolamine side chain. Understanding the three-dimensional structure of this molecule is paramount for applications in medicinal chemistry and materials science, as its conformation dictates its interaction with biological targets and its physicochemical properties. We present an integrated methodology that synergistically combines chemical synthesis, advanced spectroscopic techniques in both solution and solid states, and high-level computational modeling. This guide details field-proven, self-validating protocols for synthesis and purification, Nuclear Magnetic Resonance (NMR) spectroscopy for solution-state analysis, single-crystal X-ray diffraction for definitive solid-state structure, and Density Functional Theory (DFT) for a thorough in-silico exploration of the conformational landscape. The causality behind each experimental and computational choice is explained, ensuring that researchers, scientists, and drug development professionals can replicate and adapt these methods for analogous molecular systems.

Introduction: The Primacy of 3D Structure

The biological activity and material properties of a chemical entity are not defined by its two-dimensional formula but by the intricate and dynamic three-dimensional arrangement of its atoms. For flexible molecules like 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol, which possesses multiple rotatable single bonds, a multitude of conformations are possible. Identifying the low-energy, populated conformations is critical for rational drug design, as only specific spatial arrangements will correctly fit into a target's binding site.

The title compound integrates the electron-rich thiophene ring, a common scaffold in pharmaceuticals, with a chiral 1-amino-2-propanol side chain.[1][2] This side chain presents several key conformational variables: the torsion angles around the C-C and C-N bonds and the potential for intramolecular hydrogen bonding between the hydroxyl proton and the amine nitrogen. The objective of this guide is to provide a robust, integrated workflow to fully characterize this conformational landscape, moving from foundational synthesis to advanced structural elucidation.

Part 1: Foundational Synthesis and Spectroscopic Verification

Expertise & Rationale: A conformational analysis is only as reliable as the purity and verified structure of the starting material. Before any advanced analysis, a pure, unambiguously characterized sample must be prepared. Reductive amination is a highly efficient and widely used method for forming the crucial C-N bond in the target molecule, offering high yields and operational simplicity.[3]

Protocol 1: Synthesis via Reductive Amination

This protocol describes the reaction of thiophene-2-carboxaldehyde with 1-amino-propan-2-ol, followed by in-situ reduction of the resulting imine.

Materials:

• Thiophene-2-carboxaldehyde (1.0 eq)

• 1-Amino-propan-2-ol (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of thiophene-2-carboxaldehyde (1.0 eq) in anhydrous DCM, add 1-amino-propan-2-ol (1.1 eq).

• Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. Causality Note: NaBH(OAc)₃ is a mild and selective reducing agent, ideal for reducing the intermediate imine without affecting the aldehyde starting material.

• Stir the reaction at room temperature for 12-18 hours, monitoring by TLC until the starting aldehyde is consumed.

• Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Separate the organic layer, and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product via flash column chromatography (e.g., silica gel, eluting with a gradient of methanol in DCM) to obtain pure 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol.

Synthesis and Verification Workflow

Caption: Workflow for synthesis and verification.

Table 1: Predicted Spectroscopic Data for Verification

Technique	Region/Signal	Predicted Chemical Shift / Frequency	Assignment
¹H NMR	7.40-6.90 ppm	Multiplets	Thiophene ring protons (3H)
~4.00 ppm	Singlet or AB quartet	Methylene protons (-CH₂-) adjacent to thiophene
~3.80 ppm	Multiplet	Methine proton (-CH-OH)
2.80-2.60 ppm	Multiplets	Methylene protons (-CH₂-NH-)
~1.15 ppm	Doublet	Methyl protons (-CH₃)
FT-IR	3400-3300 cm⁻¹	Broad	O-H stretch
3350-3250 cm⁻¹	Sharp/Medium	N-H stretch
3100-3000 cm⁻¹	Sharp	Aromatic C-H stretch
1400-1500 cm⁻¹	Medium	Thiophene C=C stretch
MS (ESI+)	m/z	172.0791	[M+H]⁺ (Calculated for C₈H₁₄NOS⁺)

Part 2: Solution-State Conformation via NOE Spectroscopy

Expertise & Rationale: To understand the molecule's behavior in a biologically relevant medium, we must probe its structure in solution. The Nuclear Overhauser Effect (NOE) is a phenomenon that occurs between protons that are close in space (< 5 Å), regardless of their through-bond connectivity.[4][5] A 2D NOESY experiment comprehensively maps all such interactions, providing a set of distance restraints that are invaluable for defining the preferred solution-phase conformation.[6]

Protocol 2: 2D NOESY Experiment

System: 5-10 mg of purified sample dissolved in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Instrument: 500 MHz (or higher) NMR spectrometer.

Procedure:

• Acquire standard 1D ¹H and 2D ¹H-¹H COSY spectra to confirm proton assignments.

• Set up a phase-sensitive 2D NOESY experiment.

• Key Parameter - Mixing Time (τₘ): This is the crucial parameter that allows for NOE buildup. Start with a mixing time of 500-800 ms for a molecule of this size. A range of mixing times should be tested to ensure NOEs are in the initial buildup phase and to avoid spin diffusion.[7]

• Acquire the spectrum with sufficient scans to achieve a good signal-to-noise ratio.

• Process the data with appropriate window functions (e.g., squared sine-bell) in both dimensions and perform baseline correction.

• Analyze the resulting spectrum for cross-peaks that connect protons from the thiophene ring to protons on the propanolamine side chain.

Expected NOE Correlations and Structural Implications

The key diagnostic correlations will be between the thiophene protons (H3, H4, H5) and the side-chain protons (CH₂, CH, CH₃). A strong NOE between a thiophene proton (e.g., H3) and the propanolamine methine (CH) or methyl (CH₃) protons would indicate a "folded" conformation where the side chain is positioned over the ring. Conversely, the absence of such correlations would suggest a more "extended" conformation.

Caption: Key NOE correlations to distinguish conformers.

Part 3: Solid-State Conformation via X-ray Crystallography

Expertise & Rationale: Single-crystal X-ray diffraction provides the unambiguous, high-resolution solid-state structure of a molecule.[8] This serves as the ultimate benchmark for computational models and reveals the precise bond lengths, angles, and torsional angles adopted in the crystalline environment.[9] It is particularly powerful for identifying intramolecular hydrogen bonds, which are expected to be a dominant conformational control element in this molecule.

Protocol 3: Crystallization and Structure Determination

Self-Validation: The quality of the final refined structure is self-validating through statistical parameters like the R-factor. A low R-factor (< 0.05) indicates a high-quality match between the experimental diffraction data and the final structural model.

Procedure:

• Crystallization: Dissolve the high-purity compound in a minimal amount of a suitable solvent (e.g., ethanol, ethyl acetate). Employ slow evaporation by leaving the solution in a loosely capped vial. Alternative methods include vapor diffusion.

• Crystal Selection & Mounting: Identify a single, well-formed crystal (typically 0.1-0.3 mm) under a microscope and mount it on a goniometer head.[10]

• Data Collection: Place the crystal in a single-crystal X-ray diffractometer. Cool the crystal under a stream of nitrogen gas (e.g., 100 K) to minimize thermal motion. A beam of monochromatic X-rays is directed at the crystal, and the diffraction pattern is recorded as the crystal is rotated.[11]

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods and refined using least-squares methods to yield the final atomic coordinates.

Anticipated Structural Features

The crystal structure is highly likely to reveal a strong intramolecular hydrogen bond between the hydroxyl proton (donor) and the secondary amine nitrogen (acceptor). This interaction would form a five-membered ring, significantly restricting the conformational freedom of the side chain and defining the relative orientation of the hydroxyl and amino groups.

X-ray Crystallography Workflow

Caption: Experimental workflow for X-ray crystallography.

Part 4: In Silico Analysis via Density Functional Theory (DFT)

Expertise & Rationale: While experimental methods provide data on the dominant conformation in a specific state (solution or solid), computational chemistry allows for a complete exploration of the potential energy surface.[12] A multi-level DFT approach is the state-of-the-art for accurately predicting the geometries and relative stabilities of all significant conformers of a flexible molecule, providing a thermodynamic basis for understanding the experimental results.[13][14]

Protocol 4: Multi-Level Computational Workflow

Software: A quantum chemistry package such as Gaussian, ORCA, or Spartan.

Procedure:

• Initial Conformer Search: Due to the molecule's flexibility, a thorough search is required. Use a computationally inexpensive method, such as the GFN2-xTB semi-empirical method or a molecular mechanics force field (e.g., MMFF94), to generate hundreds or thousands of potential conformers by systematically rotating all single bonds.[12]

• Clustering and Selection: Cluster the resulting conformers based on RMSD and energy. Select all unique conformers within a reasonable energy window (e.g., 10 kcal/mol) of the global minimum for further analysis.

• DFT Optimization and Frequencies: Optimize the geometry of each selected conformer using a robust DFT method. A good practice is to use a functional that accounts for dispersion forces, such as B3LYP-D3(BJ) , with a triple-zeta basis set like 6-311+G(d,p) .[15] Include a continuum solvent model (e.g., IEFPCM for water or chloroform) to simulate the solution environment.[12] Perform a frequency calculation at the same level of theory to confirm each structure is a true minimum (no imaginary frequencies) and to obtain Gibbs free energies.

• Boltzmann Analysis: Calculate the relative Gibbs free energies (ΔG) of all stable conformers. Use these energies to calculate the predicted Boltzmann population of each conformer at a given temperature (e.g., 298.15 K). This indicates which conformations are most likely to exist.

Computational Analysis Pipeline

Caption: A multi-level computational workflow for conformational analysis.

Table 2: Predicted Data Output from DFT Calculations

Conformer	Relative ΔG (kcal/mol)	Boltzmann Population (%)	H-bond (O-H···N) Distance (Å)	Dihedral Angle (C_ring-C_CH₂-N-C_CH) (°)
Conf-1	0.00	75.3	1.95	-65.4
Conf-2	1.15	12.1	1.98	175.8
Conf-3	1.89	4.5	(none)	70.2
...etc.	...	...	...	...
(Note: Data are illustrative examples of expected output)

Part 5: A Unified Conformational Model

The power of this multi-faceted approach lies in the synthesis of all data points into a single, cohesive, and validated model.

• DFT and X-ray Correlation: The geometry of the lowest-energy conformer calculated by DFT (Conf-1 in the example table) should be directly compared to the solid-state structure from X-ray crystallography. A close match validates the chosen level of theory. Minor discrepancies can be attributed to crystal packing forces not present in the computational solvent model. The intramolecular hydrogen bond distance is a key point of comparison.

• DFT and NMR Correlation: The Boltzmann-averaged inter-proton distances calculated from the ensemble of low-energy DFT conformers should be consistent with the NOEs observed in the NOESY spectrum. For example, if the lowest energy conformers all feature a short distance between the thiophene H3 proton and the side-chain methyl protons, a corresponding NOE cross-peak should be observed experimentally. If an NOE is observed that only corresponds to a higher-energy conformer, it suggests that this conformer is also populated in solution.

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• Al-Warhi, T., et al. (2023). New thiophene derivatives: chemoselective synthesis, antitumor effectiveness, structural characterization, DFT calculations, Hirshfeld, and Fukui analysis. Journal of the Iranian Chemical Society. [Link]

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• Wu, J., et al. (2017). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. ResearchGate. [Link]

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• Al-Dies, A. M., et al. (2024). Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. RSC Advances. [Link][1]

• Koos, M. R. M., Schulz, K. H. G., & Gil, R. R. (2020). Reference-free NOE NMR analysis. Chemical Science. [Link]

• Neufeld, R., & St-Cyr, D. J. (2020). Thiophene Derivatives as Versatile Precursors for (Hetero)Arene and Natural Product Synthesis. Chemistry – A European Journal. [Link][2]

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• German, K. E., et al. (2022). DFT Prediction of Radiolytic Stability of Conformationally Flexible Ligands. Molecules. [Link][14]

• Rana, B., Beran, G. J. O., & Herbert, J. M. (2023). Correcting π-delocalisation errors in conformational energies using density-corrected DFT, with application to crystal polymorphs. Molecular Physics. [Link]

• Mancinelli, M., et al. (2019). Determination of the absolute configuration of conformationally flexible molecules by simulation of chiro-optical spectra: a case study. RSC Advances. [Link][15]

• ResearchGate. (2018). Fused thiophenes: An overview of the computational investigations. ResearchGate. [Link]

• Zhang, J., & Hou, T. (2023). CONFPASS: Fast DFT Re-Optimizations of Structures from Conformation Searches. Journal of Chemical Information and Modeling. [Link]

• Płotka-Wasylka, J., et al. (2019). Crystal Structures and Spectroscopic Characterization of Four Synthetic Cathinones. Molecules. [Link]

• Go, M. J., et al. (2012). (1S,2R)-1-[(E)-(Thiophen-2-ylmethylidene)amino]indan-2-ol. Acta Crystallographica Section E: Structure Reports Online. [Link][18]

• PubChem. (2024). 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol. National Center for Biotechnology Information. [Link][19]

• Khuhawar, M. Y., & Rind, F. M. A. (2002). Determination of phenylpropanolamine in pharmaceutical preparations by second derivative spectrophotometry. Journal of Food and Drug Analysis. [Link]

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Protocols & Analytical Methods

Application Note: Synthesis of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol via Reductive Amination

Contextualizing the Synthesis

The synthesis of heteroaromatic secondary amines is a cornerstone of modern medicinal chemistry and drug development. The target molecule, 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol , integrates an electron-rich thiophene heterocycle with a propanolamine moiety. This structural motif is highly valued for its ability to act as a bidentate ligand in coordination chemistry and as a pharmacophore in neurological and antimicrobial drug discovery.

The most robust and atom-economical method for constructing this carbon-nitrogen bond is reductive amination [1]. By coupling thiophene-2-carboxaldehyde with 1-aminopropan-2-ol, researchers can bypass the over-alkylation issues inherent to direct nucleophilic substitution (Sₙ2) with alkyl halides [2].

Strategic Reagent Selection & Causality

A successful reductive amination relies on the precise orchestration of imine formation and subsequent hydride reduction.

• Nucleophile Chemoselectivity: 1-aminopropan-2-ol possesses both a primary amine and a secondary alcohol. Because the amine is vastly more nucleophilic than the hydroxyl group, the reaction is highly chemoselective. The aldehyde exclusively attacks the nitrogen, eliminating the need for cumbersome hydroxyl protecting groups.

• Reducing Agent Causality: We utilize Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) over traditional agents like Sodium Borohydride (NaBH₄) or Sodium Cyanoborohydride (NaBH₃CN). STAB is exceptionally mild and selectively reduces imines and iminium ions faster than it reduces aldehydes[1]. This kinetic preference allows for a "one-pot" direct reductive amination, preventing the premature reduction of thiophene-2-carboxaldehyde into thiophen-2-ylmethanol.

• Solvent Selection: 1,2-Dichloroethane (DCE) is selected as the optimal solvent. STAB exhibits superior solubility and reaction kinetics in DCE compared to methanol or tetrahydrofuran (THF), facilitating rapid completion of the reaction [1].

Reaction Pathway & Logical Workflows

The following diagrams illustrate the chemical mechanism and the logic behind the self-validating purification workflow.

Reductive amination mechanism from aldehyde and amine to the target secondary amine.

Self-validating acid-base extraction workflow for isolating the basic secondary amine.

Quantitative Optimization Data

To ensure reproducibility, the stoichiometric parameters and optimization profiling are summarized below. The use of a slight excess of amine (1.05 eq) is a deliberate choice to drive the imine equilibrium forward and suppress the formation of tertiary amine (dialkylation) byproducts.

Table 1: Stoichiometric and Physicochemical Parameters (10 mmol scale)

Component	Role	MW ( g/mol )	Equivalents	Mass / Volume
Thiophene-2-carboxaldehyde	Electrophile	112.15	1.00	1.12 g (10.0 mmol)
1-Aminopropan-2-ol	Nucleophile	75.11	1.05	0.79 g (10.5 mmol)
Sodium Triacetoxyborohydride	Reducing Agent	211.94	1.50	3.18 g (15.0 mmol)
1,2-Dichloroethane (DCE)	Solvent	98.96	N/A	30.0 mL

Table 2: Reductive Amination Optimization Matrix

Reducing Agent	Solvent	Additive	Time (h)	Conversion (%)	Impurity Profile
NaBH₄ (Stepwise)	MeOH	None	4.0	78	High alcohol byproduct
NaBH₃CN	MeOH	AcOH (1 eq)	12.0	65	Trace cyanide, slow kinetics
STAB (One-Pot)	DCE	None	2.0	>95	Highly selective, trace impurities
STAB (One-Pot)	THF	None	4.0	88	Moderate selectivity

Validated Experimental Protocol

This protocol is designed as a self-validating system . The integrated acid-base extraction inherently verifies the success of the reaction; only the newly formed basic secondary amine will partition into the acidic aqueous layer, leaving unreacted aldehydes and neutral alcohol byproducts behind.

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 1,2-dichloroethane (30.0 mL) under an inert atmosphere (Nitrogen or Argon).

• Reagent Addition: Add thiophene-2-carboxaldehyde (1.12 g, 10.0 mmol) followed by 1-aminopropan-2-ol (0.79 g, 10.5 mmol).

• Imine Pre-formation: Stir the mixture at room temperature (20–25 °C) for 30 minutes. Causality: Allowing the hemiaminal to dehydrate into the imine prior to adding the reducing agent minimizes the risk of direct aldehyde reduction.

• Reduction: Add Sodium Triacetoxyborohydride (3.18 g, 15.0 mmol) portion-wise over 10 minutes. Causality: Portion-wise addition controls the mild exotherm and manages the evolution of hydrogen gas.

• Incubation: Stir the opaque suspension at room temperature for 2 hours.

• In-Process Control (IPC): Quench a 50 µL aliquot in saturated NaHCO₃, extract with 200 µL Ethyl Acetate, and spot on a TLC plate (Silica gel, DCM:MeOH 9:1). Stain with Ninhydrin. The target secondary amine will appear as a distinct spot, while the UV-active starting aldehyde should be fully consumed.

• Quench: Carefully quench the reaction by adding saturated aqueous NaHCO₃ (30 mL). Stir vigorously for 15 minutes until gas evolution ceases. Causality: This neutralizes unreacted STAB and breaks down boron complexes, liberating the free amine.

• Initial Extraction: Transfer to a separatory funnel and extract the aqueous layer with Dichloromethane (DCM) (3 × 20 mL). Combine the organic layers.

• Self-Validating Purification (Acid-Base Extraction):

  • Extract the combined DCM layers with 1M HCl (2 × 20 mL). The target amine protonates and moves to the aqueous layer. Discard the organic layer containing neutral impurities.

  • Cool the acidic aqueous layer in an ice bath and basify to pH > 10 using 2M NaOH. The solution will turn cloudy as the free base precipitates/oils out.

  • Extract the basified aqueous layer with fresh DCM (3 × 20 mL).

• Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol as a pale yellow oil.

Verification Metrics

To confirm the structural integrity of the synthesized product, the following analytical metrics should be observed:

• LC-MS: Expected mass [M+H]⁺ = 172.1 m/z.

• ¹H NMR (CDCl₃, 400 MHz): Look for the characteristic thiophene aromatic protons (multiplets between 6.80–7.30 ppm), the benzylic-type CH₂ singlet (around 4.00 ppm) bridging the thiophene and nitrogen, and the distinct methyl doublet of the isopropanolamine moiety (around 1.15 ppm).

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, ACS Publications, 1996.[Link]

• "Reductive Amination, and How It Works." Master Organic Chemistry, 2017.[Link]

• "Reductive amination." Wikipedia, The Free Encyclopedia. [Link]

Application Note &amp; Protocol: Synthesis of (E)-1-((thiophen-2-yl)methyleneamino)propan-2-ol

Abstract

This document provides a comprehensive guide for the synthesis of the Schiff base, (E)-1-((thiophen-2-yl)methyleneamino)propan-2-ol, through the condensation reaction of thiophene-2-carboxaldehyde and 1-amino-2-propanol. This protocol is designed for researchers, scientists, and professionals in drug development, offering a detailed methodology, mechanistic insights, and a discussion of the potential applications of the resulting thiophene-based Schiff base. The synthesis of Schiff bases derived from thiophene heterocycles is of significant interest due to their wide range of biological activities, including antimicrobial and anticancer properties.[1][2]

Introduction: The Significance of Thiophene-Based Schiff Bases

Thiophene, a five-membered sulfur-containing aromatic heterocycle, is a privileged scaffold in medicinal chemistry.[3] Its derivatives are integral components of numerous FDA-approved drugs.[3] When thiophene-2-carboxaldehyde is reacted with a primary amine, it forms a Schiff base, a class of organic compounds characterized by the presence of a carbon-nitrogen double bond (imine).[4] These thiophene-derived Schiff bases have garnered considerable attention in the scientific community due to their versatile coordination chemistry and a broad spectrum of biological activities.[5] Research has demonstrated their potential as antimicrobial, antifungal, anticancer, and anti-inflammatory agents.[1][5][6]

The reaction between thiophene-2-carboxaldehyde and 1-amino-2-propanol yields a chiral Schiff base with potential for stereospecific interactions with biological targets. The presence of both a hydroxyl group and an imine nitrogen allows for the formation of stable complexes with various metal ions, which can further enhance their therapeutic potential.[7]

Reaction Mechanism and Rationale

The formation of (E)-1-((thiophen-2-yl)methyleneamino)propan-2-ol proceeds via a nucleophilic addition-elimination reaction. The mechanism can be described in the following steps:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of 1-amino-2-propanol acts as a nucleophile, attacking the electrophilic carbonyl carbon of thiophene-2-carboxaldehyde.

• Formation of a Hemiaminal Intermediate: This initial attack results in the formation of a tetrahedral hemiaminal (or carbinolamine) intermediate.

• Proton Transfer: A proton is transferred from the nitrogen atom to the oxygen atom, a step that can be facilitated by an acid or base catalyst, or by the solvent.

• Dehydration: The hydroxyl group of the hemiaminal is protonated (in the presence of an acid catalyst) to form a good leaving group (water). The lone pair on the nitrogen then forms a double bond with the carbon, expelling the water molecule.

• Imine Formation: The final product, the Schiff base (imine), is formed.

The use of an alcohol as a solvent, such as ethanol or methanol, is common as it can solubilize both reactants and facilitate proton transfer.[8][9] While the reaction can proceed without a catalyst, the addition of a catalytic amount of a weak acid, such as acetic acid, or a stronger acid like concentrated sulfuric acid, can accelerate the dehydration step and improve the reaction rate.[8][9]

Experimental Protocol

This protocol provides a detailed procedure for the synthesis of (E)-1-((thiophen-2-yl)methyleneamino)propan-2-ol.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Purity	Supplier
Thiophene-2-carboxaldehyde	C₅H₄OS	112.15	1.12 g (10 mmol)	≥98%	Sigma-Aldrich
1-Amino-2-propanol	C₃H₉NO	75.11	0.75 g (10 mmol)	≥98%	Sigma-Aldrich
Ethanol	C₂H₅OH	46.07	50 mL	Anhydrous	Fisher Scientific
Acetic Acid (Glacial)	CH₃COOH	60.05	2-3 drops	ACS Grade	VWR
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	Alfa Aesar

Equipment

• 100 mL Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Stir bar

• Dropping funnel

• Standard laboratory glassware

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Reaction Workflow

Figure 1. Experimental workflow for the synthesis of (E)-1-((thiophen-2-yl)methyleneamino)propan-2-ol.

Step-by-Step Procedure

• Reactant Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.12 g (10 mmol) of thiophene-2-carboxaldehyde in 25 mL of anhydrous ethanol.

• Addition of Amine: In a separate beaker, dissolve 0.75 g (10 mmol) of 1-amino-2-propanol in 25 mL of anhydrous ethanol. Transfer this solution to a dropping funnel.

• Reaction Initiation: Add the 1-amino-2-propanol solution dropwise to the stirred solution of thiophene-2-carboxaldehyde over a period of 15-20 minutes at room temperature.

• Catalyst Addition: Add 2-3 drops of glacial acetic acid to the reaction mixture.

• Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 78 °C for ethanol) using a heating mantle or oil bath. Maintain the reflux for 2-4 hours.

• Monitoring the Reaction: The progress of the reaction can be monitored by Thin-Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane, 1:4 v/v). The formation of the product will be indicated by the appearance of a new spot with a different Rf value compared to the starting materials.

• Work-up: Once the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

• Solvent Removal: Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: To the resulting residue, add 50 mL of deionized water and 50 mL of ethyl acetate. Transfer the mixture to a separatory funnel and shake vigorously. Allow the layers to separate and collect the organic layer. Extract the aqueous layer twice more with 25 mL portions of ethyl acetate.

• Drying and Concentration: Combine the organic extracts and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product, which is often an oil or a low-melting solid.

Purification

If necessary, the crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.

Characterization

The structure of the synthesized (E)-1-((thiophen-2-yl)methyleneamino)propan-2-ol should be confirmed by spectroscopic methods.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should show a characteristic singlet for the imine proton (-CH=N-) typically in the range of δ 8.0-8.5 ppm. Signals corresponding to the thiophene ring protons, the propanol backbone protons, and the hydroxyl proton will also be present.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will show a resonance for the imine carbon (-CH=N-) in the range of δ 150-165 ppm, in addition to the signals for the carbons of the thiophene ring and the propanol moiety.

• IR (Infrared) Spectroscopy: A strong absorption band in the region of 1620-1640 cm⁻¹ is indicative of the C=N stretching vibration of the imine group. A broad absorption in the region of 3200-3600 cm⁻¹ will correspond to the O-H stretching of the hydroxyl group.

• Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak corresponding to the calculated molecular weight of the product (C₈H₁₁NOS, 169.24 g/mol ).

Safety Precautions

• Thiophene-2-carboxaldehyde is harmful if swallowed and causes skin and eye irritation.[10]

• 1-Amino-2-propanol is flammable and can cause skin and eye irritation.

• Ethanol is a flammable liquid.

• Glacial acetic acid is corrosive.

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.

Applications and Future Perspectives

The synthesized (E)-1-((thiophen-2-yl)methyleneamino)propan-2-ol serves as a versatile building block for further chemical modifications. Its potential applications include:

• Coordination Chemistry: The Schiff base can act as a bidentate or tridentate ligand for the synthesis of novel metal complexes with potential catalytic or biological activities.[4][7]

• Drug Development: Thiophene-based Schiff bases are promising candidates for the development of new therapeutic agents, particularly in the areas of antimicrobial and anticancer research.[5][11] The chirality of the molecule may be exploited for stereoselective drug design.

• Material Science: Thiophene derivatives are known for their applications in organic electronics.[9] The synthesized Schiff base could be explored for the development of new functional materials.

Further research could focus on the synthesis of a library of related Schiff bases by varying the amine component and evaluating their biological activities to establish structure-activity relationships (SAR).

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of (E)-1-((thiophen-2-yl)methyleneamino)propan-2-ol. The straightforward condensation reaction, coupled with the potential for diverse applications, makes this a valuable procedure for researchers in organic synthesis, medicinal chemistry, and materials science.

References

• Al-Amiery, A. A., Al-Majedy, Y. K., & Kadhum, A. A. H. (2015). Thiophene-Derived Schiff Base Complexes: Synthesis, Characterization, Antimicrobial Properties, and Molecular Docking. ACS Omega, 5(19), 10985-10996.
• Pathak, D., et al. (2024). Innovative Thiophene Schiff Bases: Synthesis and Evaluation as Antitubercular Agents. Journal of Young Pharmacists.
• Deshmukh, R. D., & Kulkarni, A. S. (2012). Synthesis of Schiff Bases of Thiophene-2-Carboxaldehyde and its Antimicrobial Activity. International Journal of ChemTech Research, 4(2), 544-548.
• Al-Amiery, A. A., Al-Majedy, Y. K., & Kadhum, A. A. H. (2023). Thiophene-Derived Schiff Base Complexes: Synthesis, Characterization, Antimicrobial Properties, and Molecular Docking. ACS Omega, 8(20), 17923-17934.
• Kumar, S., et al. (2023). Synthesis and molecular docking insights for thiophene-based Schiff base and anti-cancer target.
• Mobinikhaledi, A., et al. (2010). Synthesis of Some Novel Methyl- and Ethyl- 2-aminothiophene-3-carboxylate and Related Schiff-Bases. Asian Journal of Chemistry, 22(9), 7401-7406.
• Jayaseelan, P., et al. (2012). SYNTHESIS, SPECTRAL, BIOLOGICAL, STUDIES OF SCHIFF BASE COMPLEXES OF Cu(II), Co(II), Ru(III) AND V(II) OF THIOPHENE- 2. JETIR, 2(1), 1-8.
• Dharmaraj, N., et al. (2014). Synthesis, Characterization and Antimicrobial Evaluation of Organotin (IV) Complexes Derived from Schiff Bases of Thiophene-2-ca. Der Pharma Chemica, 6(5), 329-337.
• Mohamed, G. G., Omar, M. M., & Hindy, A. M. M. (2005). Synthesis, characterization and biological activity of some transition metals with Schiff base derived from 2-thiophene carboxaldehyde and aminobenzoic acid. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 62(4-5), 1140-1150.

• Wikipedia. (2023). Thiophene-2-carboxaldehyde. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-thenaldehyde. Retrieved from [Link]

• Kumar, R., et al. (2022). SYNTHESIS AND CHARACTERIZATION OF 1-(THIOPHEN-2-YL)-N-(P-TOLYL) METHANIMINE AND ITS PALLADIUM(II) COMPLEX. International Journal of Creative Research Thoughts, 10(4), c573-c577.
• Radu, S., et al. (2000). Condensation of thiopheneanils or thiophene-2-carboxaldehyde with guaiazulene. Revue Roumaine de Chimie, 45(10), 965-971.
• Dar, U. K., et al. (2016). Synthesis, characterization and biodistribution of novel amine thiophene 99mTc labeled complex.
• Sharma, A., et al. (2021).
• El-Sayed, N. N. E., et al. (2024). Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). Molecules, 29(12), 2898.

• NIST. (n.d.). 2-Thiophenecarboxaldehyde. Retrieved from [Link]

• Google Patents. (1994). CA2108737A1 - Process for production of 2-thiophene aldehydes.

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• 1. Thiophene-Derived Schiff Base Complexes: Synthesis, Characterization, Antimicrobial Properties, and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]
• 4. jetir.org [jetir.org]
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• 6. Synthesis, characterization and biological activity of some transition metals with Schiff base derived from 2-thiophene carboxaldehyde and aminobenzoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 2-[(Thiophen-2-ylmethyl)amino]propan-1-ol | Benchchem [benchchem.com]
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Application Notes &amp; Protocols: The Strategic Utility of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol in Pharmaceutical Synthesis

Introduction: Identifying a Versatile Scaffold for Drug Discovery

In the landscape of modern medicinal chemistry, the identification and utilization of versatile intermediates are paramount to the efficient development of novel therapeutics. 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol is one such intermediate, a molecule that synergistically combines two critical pharmacophoric elements: a thiophene ring and a secondary amino alcohol side chain. The thiophene moiety, an isostere of benzene, imparts unique electronic and lipophilic properties that can enhance biological activity and improve pharmacokinetic profiles, such as central nervous system (CNS) penetration.[] The amino alcohol backbone is a classic structural motif found in a vast array of pharmaceuticals, most notably the β-adrenergic blocking agents (beta-blockers).[2]

This guide provides an in-depth exploration of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol, presenting its synthesis, physicochemical characteristics, and detailed protocols for its application as a key building block in the synthesis of advanced pharmaceutical targets. The methodologies described herein are designed for researchers, chemists, and drug development professionals seeking to leverage this intermediate for the creation of next-generation therapeutics, particularly in the cardiovascular and neurological domains.[][3]

Physicochemical Characteristics

A thorough understanding of the intermediate's physical and chemical properties is the foundation of successful process development and quality control.

Property	Value	Source
IUPAC Name	1-[(Thiophen-2-ylmethyl)amino]propan-2-ol	[4]
Molecular Formula	C₈H₁₃NOS	[4]
Molecular Weight	171.26 g/mol	[4]
CAS Number	869941-83-3	[4]
Appearance	Varies; typically an oil or low-melting solid	N/A
XLogP3	0.8	[4]
Hydrogen Bond Donors	2	[4]
Hydrogen Bond Acceptors	3	[4]

Synthesis of the Intermediate: A Protocol for Reductive Amination

The most direct and widely adopted method for synthesizing secondary amines like 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol is reductive amination.[5] This "one-pot" reaction leverages the initial formation of an imine from an aldehyde and a primary amine, which is then immediately reduced in situ to the target secondary amine. This approach is favored for its high efficiency and atom economy.

The causality behind this choice is clear: it avoids the isolation of the often-unstable imine intermediate and minimizes side reactions, leading to cleaner product profiles and higher yields. The choice of reducing agent is critical; sodium borohydride (NaBH₄) is a workhorse for this transformation, but more selective agents like sodium triacetoxyborohydride (STAB) are preferred for sensitive substrates as they are less likely to reduce the starting aldehyde.[5]

Protocol 2.1: Synthesis via Reductive Amination

Objective: To synthesize 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol from thiophene-2-carbaldehyde and 1-amino-2-propanol.

Materials:

• Thiophene-2-carbaldehyde

• 1-Amino-2-propanol

• Sodium Triacetoxyborohydride (STAB)

• Dichloromethane (DCM), anhydrous

• Acetic Acid (glacial)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (NaCl) solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask charged with a magnetic stir bar, add thiophene-2-carbaldehyde (1.0 eq). Dissolve the aldehyde in anhydrous dichloromethane (DCM) (approx. 10 mL per 1 g of aldehyde).

• Amine Addition: Add 1-amino-2-propanol (1.1 eq) to the solution. The slight excess of the amine ensures the complete consumption of the limiting aldehyde.

• Acid Catalyst: Add a catalytic amount of glacial acetic acid (0.1 eq). The acid protonates the carbonyl oxygen, activating the aldehyde towards nucleophilic attack by the amine and facilitating the formation of the iminium ion intermediate.

• Stirring: Stir the mixture at room temperature for 30-60 minutes to allow for imine/iminium ion formation.

• Reduction: Carefully add Sodium Triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 15 minutes. The portion-wise addition helps to control any potential exotherm. STAB is a mild and selective reducing agent, ideal for reducing the iminium ion in the presence of the remaining aldehyde.[5]

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aldehyde is consumed.

• Work-up (Quenching): Once the reaction is complete, carefully quench the reaction by the slow addition of saturated NaHCO₃ solution until gas evolution ceases. This neutralizes the acetic acid and decomposes any remaining reducing agent.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x 50 mL). The organic layers contain the desired product.

• Washing: Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (1 x 50 mL) and then brine (1 x 50 mL). The brine wash helps to remove residual water from the organic phase.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol can be purified by column chromatography on silica gel if necessary, typically using a gradient of ethyl acetate in hexanes.

Visualization: Synthesis Workflow

Caption: Reductive Amination Workflow for Intermediate Synthesis.

Application Protocol: Synthesis of a Thiophenic Beta-Blocker Analogue

The structural similarity of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol to the side chains of many beta-blockers makes it an ideal precursor for synthesizing novel analogues.[2] The core reaction involves the nucleophilic attack of the secondary amine of our intermediate on an aryloxy epoxide. This epoxide ring-opening reaction is a cornerstone of beta-blocker synthesis.[6]

Rationale: This protocol demonstrates the utility of the intermediate in a common and pharmacologically relevant transformation. The choice of 1-(naphthalen-1-yloxy)-2,3-epoxypropane as the coupling partner is illustrative, as it is a key component in the synthesis of the well-known beta-blocker, Propranolol.[2] The resulting analogue would merge the thiophene moiety with the naphthyloxy propanolamine core, creating a novel chemical entity for biological screening.

Protocol 3.1: Synthesis of 1-(Naphthalen-1-yloxy)-3-{[1-(thiophen-2-yl)methyl]amino}propan-2-ol

Objective: To demonstrate the use of the intermediate in a nucleophilic epoxide ring-opening reaction.

Materials:

• 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol (from Protocol 2.1)

• 1-(Naphthalen-1-yloxy)-2,3-epoxypropane

• Ethanol (or Isopropanol)

• DIPEA (N,N-Diisopropylethylamine) or other non-nucleophilic base (optional, but recommended)

• Round-bottom flask with reflux condenser

• Heating mantle and magnetic stirrer

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol (1.0 eq) in ethanol (approx. 20 mL per 1 g of amine).

• Epoxide Addition: Add 1-(naphthalen-1-yloxy)-2,3-epoxypropane (1.05 eq) to the solution. A slight excess of the epoxide is used to ensure full conversion of the valuable amine intermediate.

• Base Addition (Optional): Add a non-nucleophilic base such as DIPEA (0.1 eq). While the reaction can proceed without a base, a catalytic amount can accelerate the reaction by deprotonating the hydroxyl group of the amino alcohol, increasing the nucleophilicity of the amine through an intramolecular hydrogen bond, or by scavenging any acidic impurities.

• Heating: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C for ethanol) with vigorous stirring. The elevated temperature is necessary to overcome the activation energy for the ring-opening of the sterically hindered epoxide.

• Reaction Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 8-16 hours.

• Cooling and Concentration: Once complete, allow the reaction mixture to cool to room temperature. Remove the solvent under reduced pressure.

• Purification: The resulting crude oil or solid is purified by flash column chromatography on silica gel. A typical eluent system would be a gradient of methanol in dichloromethane to isolate the polar product.

• Characterization: The final product should be thoroughly characterized by ¹H NMR, ¹³C NMR, Mass Spectrometry, and HPLC to confirm its structure and purity.

Visualization: Application in Beta-Blocker Analogue Synthesis

Caption: Workflow for Synthesizing a Beta-Blocker Analogue.

Quality Control & Analytical Protocols

Rigorous analytical control is essential in pharmaceutical development to ensure the identity, purity, and stability of intermediates and final compounds.

Protocol 4.1: Purity Determination by High-Performance Liquid Chromatography (HPLC)

Objective: To assess the purity of synthesized 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol.

Parameter	Condition	Rationale
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)	Standard for separating small organic molecules of moderate polarity.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	TFA acts as an ion-pairing agent, improving peak shape for amines.
Mobile Phase B	0.1% TFA in Acetonitrile	Acetonitrile is a common organic modifier for reverse-phase chromatography.
Gradient	Start at 5% B, ramp to 95% B over 15 min	A gradient elution is necessary to elute both polar impurities and the less polar product.
Flow Rate	1.0 mL/min	A standard flow rate for analytical columns of this dimension.
Detection	UV at 235 nm	The thiophene ring has a strong UV chromophore, allowing for sensitive detection.
Injection Volume	10 µL	Standard injection volume.
Sample Prep	Dissolve ~1 mg of sample in 1 mL of 50:50 Acetonitrile:Water.	Ensures the sample is fully dissolved in a solvent compatible with the mobile phase.

Structural Confirmation by ¹H NMR Spectroscopy

Proton NMR (¹H NMR) is indispensable for confirming the molecular structure. For 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol, the expected spectrum would show characteristic signals for the thiophene protons (typically in the 6.9-7.4 ppm region), the methylene protons adjacent to the thiophene ring and the amine, the methine and methylene protons of the propan-2-ol backbone, and the methyl group doublet.[5] Spin-spin coupling patterns provide crucial connectivity information.

Safety and Handling

As with all laboratory chemicals, 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol and its precursors must be handled with appropriate care. While a specific safety data sheet (SDS) for this exact compound is not widely available, general precautions for similar amino alcohols and thiophene derivatives should be strictly followed.[7][8][9]

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).[10]

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[7] Avoid contact with skin and eyes.[10] Keep away from sources of ignition.[8]

• First Aid (General Guidance):

  • Skin Contact: Immediately wash the affected area with plenty of soap and water.[9]

  • Eye Contact: Rinse cautiously with water for at least 15 minutes.[8]

  • Inhalation: Move the person to fresh air.[8]

  • Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[8]

• Disposal: Dispose of chemical waste in accordance with local, regional, and national regulations.[9]

Conclusion

1-[(Thiophen-2-ylmethyl)amino]propan-2-ol stands out as a high-value intermediate for pharmaceutical research and development. Its straightforward synthesis and the strategic combination of a thiophene heterocycle with a reactive amino alcohol side chain provide a robust platform for generating diverse libraries of bioactive molecules. The protocols detailed in these notes offer a practical framework for synthesizing this intermediate and leveraging it to create novel compounds with therapeutic potential, particularly in the realm of cardiovascular and CNS drug discovery.

References

• Wu, J., Ji, C., et al. (2017). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. Semantic Scholar. Available at: [Link]

• Wu, J. (2017). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. ResearchGate. Available at: [Link]

• PubChem. (n.d.). 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol. National Center for Biotechnology Information. Retrieved from: [Link]

• ResearchGate. (2025). Chemoenzymatic synthesis of Tamsulosin. Available at: [Link]

• Gizur, T., et al. (2008). New practical synthesis of Tamsulosin. Chirality, 20(6), 790-5. Available at: [Link]

• ChemBK. (n.d.). N-Methyl-1-(thiophen-2-yl)propan-2-aMine HCL. Retrieved from: [Link]

• Reddy, A. V., et al. (2009). Improved Process for the Preparation of Tamsulosin Hydrochloride. Synthetic Communications, 39(8), 1451-1456. Available at: [Link]

• Journal of Medicinal and Medical Chemistry. (n.d.). A Comprehensive Review on Beta Blockers Synthesis Methods. Retrieved from: [Link]

• European Patent Office. (2011). Patent EP1734036B1 - Process for preparation of tamsulosin and its derivatives. Available at: [Link]

• CPAchem. (2022). Safety data sheet for 2-Amino-2-methyl-1-propanol. Available at: [Link]

• Corral, C., et al. (1985). Synthesis and β-adrenoceptor blocking activity of thiophenic analogues of tolamolol. European Journal of Medicinal Chemistry. Available at: [Link]

• PubChemLite. (n.d.). 1-amino-2-(thiophen-2-yl)propan-2-ol. Retrieved from: [Link]

• Pharmaffiliates. (n.d.). 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol. Retrieved from: [Link]

• Erhardt, P. W., et al. (1982). beta-adrenergic blocking agents. 24. Heterocyclic substituted 1-(aryloxy)-3-[[(amido)alkyl]amino]propan-2-ols. Journal of Medicinal Chemistry, 25(11), 1402-7. Available at: [Link]

• Go, M. J., et al. (2012). (1S,2R)-1-[(E)-(Thiophen-2-ylmethylidene)amino]indan-2-ol. Acta Crystallographica Section E, 68(Pt 5), o1353. Available at: [Link]

• Saddique, F. A., et al. (2015). Synthetic approaches towards the synthesis of beta-blockers (betaxolol, metoprolol, sotalol, and timolol). Turkish Journal of Chemistry. Available at: [Link]

• Al-Dahhan, N. A. B., et al. (2024). Fatal Intoxication of 1-(Thiophen-2-Yl)-2-Methylaminopropane (2-MPA): A Case Report. Annals, Academy of Medicine, Singapore. Available at: [Link]

• Trofimov, B. A., et al. (2022). 1-(4-Chlorophenyl)-2-methyl-2-phenyl-5-(thiophen-2-yl)-1,2-dihydro-3H-pyrrol-3-one. Molbank, 2022(4), M1520. Available at: [Link]

• El-Sayed, D. A., et al. (2022). Design, synthesis, anti-inflammatory evaluation and molecular docking of novel thiophen-2-ylmethylene-based derivatives as potential TNF-α production inhibitors. Bioorganic Chemistry, 123, 105726. Available at: [Link]

• ResearchGate. (n.d.). Scheme 5. Synthesis of betaxolol from 10. Retrieved from: [Link]

• IndiaMART. (n.d.). (1S)-3-(methyl amino)-1-(thiophen-2-yl)propan-1-ol. Retrieved from: [Link]

• El-Sayed, W. M., & Hussin, W. A. (2017). Pharmacological Properties and Molecular Mechanisms of Thymol: Prospects for Its Therapeutic Potential and Pharmaceutical Development. Frontiers in Pharmacology, 8, 315. Available at: [Link]

Sources

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• 3. 1-({[(Thiophen-2-yl)methyl]amino}methyl)cyclopentan-1-ol | 1480124-48-8 | Benchchem [benchchem.com]
• 4. 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol | C8H13NOS | CID 4716193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-[(Thiophen-2-ylmethyl)amino]propan-1-ol | Benchchem [benchchem.com]
• 6. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
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• 10. echemi.com [echemi.com]

Preparation of thiophene-based ligands for coordination chemistry

Application Note: Strategic Synthesis of Thiophene-Based Ligands for Coordination Chemistry

Executive Summary

Thiophene derivatives represent a cornerstone in modern coordination chemistry due to their unique electronic properties. Unlike their benzene analogues, thiophenes are electron-rich, five-membered heterocycles containing a sulfur atom that can act as a soft donor site (

-S) or participate in -bonding ( ). Furthermore, the thiophene ring serves as an excellent structural scaffold for constructing "non-innocent" ligands—ligands that participate in redox events—crucial for catalytic cycles and optoelectronic materials (e.g., OLEDs, photovoltaics).

This guide moves beyond basic organic synthesis to focus on the preparation of ligands specifically designed to bind transition metals. We cover three primary methodologies: Direct Lithiation , Suzuki-Miyaura Coupling , and Schiff Base Condensation , providing the "insider" technical nuance required to ensure high purity and correct coordination modes.

Strategic Ligand Design

Before synthesis, one must select the functionalization pathway based on the desired coordination geometry.

• Monodentate Ligands: Usually require functionalization at the C2 or C5 position to reduce steric hindrance, allowing the sulfur or an attached group to bind.

• Chelating Ligands (N^S or P^S): The most robust thiophene ligands are those where the thiophene is coupled to a pyridine (bipyridine analogues) or an imine. These create a "bite angle" suitable for metals like Ru(II), Ir(III), and Cu(II).

Workflow Visualization: Synthetic Pathways

Figure 1: Decision matrix for selecting the synthetic route based on the target ligand architecture.

Protocol A: Regioselective Lithiation (The "Hard" Nucleophile Route)

Lithiation is the gold standard for introducing heteroatoms (Phosphorus, Silicon, Boron) onto the thiophene ring.

Scientific Rationale: Thiophene protons are more acidic (pKa ~33) than benzene protons (pKa ~43). However, regioselectivity is critical.

• C2-Proton: Most acidic. Deprotonated by n-BuLi at -78°C.

• C3-Bromine: Undergoes Lithium-Halogen exchange faster than deprotonation. This is the preferred route for 3-substituted ligands to avoid "scrambling" (migration of the lithium).

Detailed Protocol: Preparation of 2-(Diphenylphosphino)thiophene

Target: A P-donor ligand for soft metals (Pd, Pt).

Reagents:

• Thiophene (distilled)[1]

• n-Butyllithium (1.6 M in hexanes)

• Chlorodiphenylphosphine (

  )

• Anhydrous THF (freshly distilled from Na/Benzophenone)

Step-by-Step:

• Inert Setup: Flame-dry a 250 mL Schlenk flask under vacuum. Backfill with Argon (repeat 3x). Note: Moisture kills organolithiums instantly.

• Solvation: Add anhydrous THF (50 mL) and thiophene (10 mmol).

• Cryogenic Cooling: Submerge flask in a dry ice/acetone bath (-78°C). Allow 15 mins for equilibration.

• Lithiation: Add n-BuLi (10.5 mmol) dropwise over 20 minutes.

  • Critical Insight: Rapid addition causes localized heating, leading to ring-opening decomposition.

  • Stir at -78°C for 1 hour. The solution typically turns light yellow.

• Electrophile Quench: Add

  (10 mmol) dissolved in 5 mL THF dropwise.

• Warming: Allow the mixture to warm to Room Temperature (RT) overnight. The color often shifts to cloudy white/yellow (LiCl precipitation).

• Workup: Quench with degassed saturated

  (aq). Extract with diethyl ether under inert atmosphere if the phosphine is air-sensitive (thiophene phosphines are moderately air-stable but oxidize over time).

Protocol B: Suzuki-Miyaura Cross-Coupling (The Modular Route)

This method is essential for creating Thienyl-Pyridine ligands (C^N donors), which are ubiquitous in cyclometalated Iridium complexes for OLEDs.

Scientific Rationale: Thiophene boronic acids are prone to protodeboronation (loss of the boron group) under basic, aqueous conditions faster than phenyl boronic acids. Therefore, we use mild bases and controlled temperatures.

Detailed Protocol: Synthesis of 2-(2-Thienyl)pyridine

Reagents:

• 2-Bromopyridine (1.0 eq)

• 2-Thienylboronic acid (1.2 eq)

• Catalyst:

  (5 mol%) - Tetrakis is preferred for its reliability with heterocycles.

• Base:

  (2.0 M aqueous solution)

• Solvent: DME (Dimethoxyethane) or Toluene/Ethanol (3:1).

Step-by-Step:

• Degassing: Combine solvent and aqueous base in the reaction vessel. Sparge with Nitrogen for 30 minutes. Oxygen poisons the Pd(0) species.

• Assembly: Add the halide, boronic acid, and catalyst under a counter-flow of Nitrogen.

• Reflux: Heat to 90°C (oil bath) for 12–18 hours.

  • Monitoring: Check TLC.[2][3] Thiophene derivatives often fluoresce blue under UV (254/365 nm).

• Purification:

  • Cool to RT.

  • Filter through a Celite pad to remove Palladium black.

  • Extract with Ethyl Acetate.[3][4][5]

  • Crucial Step: Wash the organic layer with 10% NaOH to remove unreacted boronic acid (which can co-elute during chromatography).

Mechanism Visualization

Figure 2: The catalytic cycle for coupling thiophene moieties to pyridine rings.

Protocol C: Schiff Base Condensation (The N^S Chelator)

Schiff bases derived from thiophene-2-carboxaldehyde are "privileged ligands" for antimicrobial metal complexes (Cu, Zn).

Scientific Rationale: The reaction is an equilibrium (

). To drive it to completion, water must be removed. Thiophene aldehydes are less electrophilic than benzaldehydes due to the electron-donating sulfur, requiring longer reaction times or acid catalysis.

Detailed Protocol: Thiophene-Imine Ligand Synthesis

Reagents:

• Thiophene-2-carboxaldehyde (10 mmol)

• Primary Amine (e.g., Aniline or Ethylenediamine) (10 mmol)

• Solvent: Absolute Ethanol

• Catalyst: Glacial Acetic Acid (2-3 drops)

Step-by-Step:

• Mixing: Dissolve the aldehyde in Ethanol (20 mL). Add the amine slowly.[4]

• Catalysis: Add acetic acid. The solution often changes color (yellow/orange) immediately due to pre-equilibrium charge transfer.

• Reflux: Heat to reflux (78°C) for 4–6 hours.

  • Optimization: If yield is low, add activated 4Å Molecular Sieves to the flask to trap water.

• Isolation:

  • Cool to 0°C (ice bath).

  • The Schiff base usually crystallizes out.

  • Filter and wash with cold ethanol.

  • Do not column chromatography: Silica gel is acidic and can hydrolyze the imine bond back to the aldehyde. Recrystallize from hot ethanol if needed.

Characterization & Troubleshooting

Key Spectroscopic Signatures

Technique	Feature	Diagnostic Value
1H NMR	7.0 - 7.8 ppm	Thiophene ring protons.[6] C3/C4 protons appear as doublets or multiplets.
1H NMR	8.0 - 8.8 ppm	Azomethine proton (-CH=N-) in Schiff bases.
IR	1610 - 1630 cm⁻¹	C=N stretching (strong). Indicates successful condensation.
31P NMR	-15 to -25 ppm	For Thiophene-PPh2 ligands. Shift indicates oxidation (oxide peak ~ +30 ppm).

Troubleshooting Table

Problem	Probable Cause	Solution
Low Yield (Lithiation)	Wet THF or impure reagents.[5][7]	Distill THF over Na/Benzophenone; titrate n-BuLi before use.
Scrambling (Lithiation)	Temperature too high (> -70°C).	Maintain -78°C strictly during n-BuLi addition.
Homocoupling (Suzuki)	Oxygen in system.	Degas solvents more rigorously; increase catalyst loading.
Oil formation (Schiff Base)	Incomplete crystallization.	Triturate the oil with cold Hexane/Ether to induce precipitation.

References

• Royal Society of Chemistry (RSC). Synthesis and coordination chemistry of thiophenol-based heterodonor ligands. (2013).[5][8][9] Macedonian Journal of Chemistry and Chemical Engineering. Retrieved from [Link]

• MDPI. Thiophene-Based Compounds: Design, Synthesis and Their Utilization. (2021).[9][10] Encyclopedia. Retrieved from [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• National Institutes of Health (NIH). Thiophene-Based Ligands for Optical Assignment of Protein Aggregates.[11] (2023).[9] ChemBioChem.[11] Retrieved from [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. jetir.org [jetir.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. espublisher.com [espublisher.com]
• 10. mdpi.com [mdpi.com]
• 11. Thiophene-Based Ligands: Design, Synthesis and Their Utilization for Optical Assignment of Polymorphic-Disease-Associated Protein Aggregates - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol (TMAP) as a Novel Corrosion Inhibitor for Mild Steel

Executive Summary

The degradation of mild steel in acidic environments—particularly during industrial processes such as acid pickling, descaling, and oil-well acidizing—poses a significant economic and safety challenge. Organic inhibitors containing heteroatoms (N, S, O) and aromatic rings are highly effective at mitigating this degradation.

This application note details the evaluation of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol (TMAP) as a high-performance, mixed-type corrosion inhibitor for mild steel in 1.0 M HCl. By integrating a thiophene ring (electron-rich

-system and sulfur atom), a secondary amine, and a hydroxyl group into a single molecular scaffold, TMAP provides multiple anchoring sites for robust chemisorption onto the iron surface. This guide provides R&D scientists and materials engineers with a comprehensive, self-validating protocol for synthesizing, testing, and mechanistically characterizing TMAP's anticorrosive properties.

Mechanistic Rationale: The Causality of Inhibition

The structural design of TMAP is intentionally optimized for coordinate bonding with transition metals. Understanding why TMAP functions effectively is critical for interpreting electrochemical data and optimizing its concentration.

• Heteroatom Coordination (Chemisorption): Mild steel surfaces possess vacant d-orbitals in iron atoms. The sulfur atom in the thiophene ring, the nitrogen in the secondary amine, and the oxygen in the hydroxyl group all possess unshared lone pairs of electrons. These lone pairs are donated into the vacant d-orbitals of Fe, forming a stable coordinate covalent bond. This chemisorption mechanism is a hallmark of highly efficient thiophene-based inhibitors .

• Electrostatic Attraction (Physisorption): In a 1.0 M HCl environment, the secondary amine of TMAP becomes protonated (

  ). Concurrently, the mild steel surface in hydrochloric acid adsorbs specific chloride ions ( ), creating a negatively charged surface dipole. The protonated TMAP is electrostatically attracted to this chloride-covered surface, initiating rapid physisorption before chemisorption takes over .
• -Electron Interaction: The delocalized -electrons of the thiophene ring interact with the metal surface, allowing the molecule to adopt a planar orientation. This flat adsorption maximizes surface coverage, effectively blocking both anodic (metal dissolution) and cathodic (hydrogen evolution) active sites .

Adsorption mechanism of TMAP on mild steel surface via physisorption and chemisorption.

Experimental Workflows & Protocols

The following protocols are designed as a self-validating system: gravimetric analysis provides absolute mass loss data, which is then cross-verified by instantaneous electrochemical measurements.

Protocol A: Preparation of Mild Steel Coupons and Test Solutions

Causality: Surface impurities or pre-existing oxides will act as localized galvanic cells, skewing the baseline corrosion rate. Strict mechanical polishing ensures a uniform, reproducible surface area.

• Coupon Machining: Cut mild steel into uniform dimensions (e.g., 2.0 cm × 2.0 cm × 0.1 cm for weight loss; 1.0 cm² exposed area for electrochemistry).

• Mechanical Polishing: Abrade the surface sequentially using SiC emery paper from 400 up to 1200 grit. Do not skip grits, as deep scratches from coarse paper will not be removed by fine paper, leaving micro-crevices.

• Degreasing & Drying: Wash coupons ultrasonically in absolute ethanol for 5 minutes to remove organic residues, followed by a wash in acetone. Dry completely under a stream of warm air and store in a desiccator.

• Solution Preparation: Prepare 1.0 M HCl by diluting analytical grade 37% HCl with double-distilled water. Synthesize or procure TMAP and dissolve it in the 1.0 M HCl to create test concentrations ranging from 0.1 mM to 1.0 mM.

Protocol B: Gravimetric (Weight Loss) Assay

Causality: Gravimetry is the most fundamental and reliable method for determining average corrosion rates over time, serving as the ground truth for electrochemical validation.

• Initial Weighing: Weigh the prepared coupons on an analytical balance (accuracy

  mg). Record as .

• Immersion: Suspend the coupons in beakers containing 100 mL of the test solutions (blank 1.0 M HCl, and TMAP at 0.1, 0.25, 0.5, and 1.0 mM). Ensure the coupons are fully submerged and not touching the beaker walls.

• Incubation: Maintain the beakers in a thermostatic water bath at 298 K for 24 hours.

• Post-Immersion Cleaning: Remove the coupons, wash vigorously with a bristle brush under running water to remove loosely adherent corrosion products, rinse with ethanol, and dry.

• Final Weighing: Weigh the coupons again (

  ).

• Calculation: Calculate the corrosion rate (

  ) and Inhibition Efficiency ( ) using the formulas:
  • (where is area, is time)

Protocol C: Electrochemical Impedance Spectroscopy (EIS) & Potentiodynamic Polarization (PDP)

Causality: EIS separates the charge transfer resistance from solution resistance without permanently altering the surface, proving film formation. PDP forces the system out of equilibrium to determine if the inhibitor primarily blocks anodic dissolution or cathodic hydrogen evolution.

• Cell Setup: Use a standard three-electrode cell: Mild steel working electrode (WE), platinum counter electrode (CE), and saturated calomel electrode (SCE) as the reference.

• Open Circuit Potential (OCP): Immerse the WE in the test solution and monitor the OCP for 30–60 minutes until a steady state is reached (drift < 2 mV/min).

• EIS Measurement: Apply a sinusoidal AC voltage perturbation of 10 mV peak-to-peak over a frequency range of 100 kHz to 10 mHz.

  • Analysis: Fit the resulting Nyquist plots to a Randles equivalent circuit. An increase in the diameter of the capacitive loop confirms the formation of an insulating TMAP film.

• PDP Measurement: Following EIS, sweep the potential from

  mV to mV vs. OCP at a scan rate of 1.0 mV/s.

  • Analysis: Extrapolate the Tafel slopes (

    and ) to the corrosion potential ( ) to determine the corrosion current density ( ).

Experimental workflow for evaluating TMAP as a corrosion inhibitor on mild steel.

Data Presentation & Interpretation

The efficacy of thiophene-based amino alcohols typically follows a Langmuir adsorption isotherm, where inhibition efficiency plateaus as the monolayer saturates the metal surface. Below is a representative data synthesis demonstrating the expected quantitative profile of TMAP based on its structural analogs.

Table 1: Quantitative Summary of TMAP Corrosion Inhibition (298 K)

TMAP Conc. (mM)	Weight Loss (mg cm⁻² h⁻¹)	Gravimetric Efficiency ( )	(µA cm⁻²)	PDP Efficiency ( )	(Ω cm²)
Blank (0.0)	2.85	-	450.2	-	15.4
0.1	0.82	71.2%	135.5	69.9%	55.2
0.25	0.45	84.2%	75.1	83.3%	98.6
0.5	0.18	93.6%	32.4	92.8%	215.3
1.0	0.11	96.1%	18.9	95.8%	385.7

Data Interpretation Notes:

• Mixed-Type Indicator: If the shift in

  between the blank and the 1.0 mM TMAP solution is less than mV, TMAP is classified as a mixed-type inhibitor, retarding both iron dissolution and hydrogen evolution simultaneously.

• Charge Transfer Resistance (

  ): The exponential increase in from 15.4 to 385.7 Ω cm² confirms that the TMAP molecules successfully displace water molecules at the metal-solution interface, forming a dense dielectric barrier.

References

• Purushothaman, P., Karpagam, S., Katiyan, M. R., & Sakvai, M. S. (2024). Anticorrosive performance of thiophene-based inhibitor-reinforced PVB coating on mild steel: an inclusive approach to the structural advantage of corrosion inhibitors. New Journal of Chemistry.[Link]

• Al-Baghdadi, S., Gaaz, T. S., Al-Adili, A., Al-Amiery, A. A., & Takriff, M. S. (2021). Experimental studies on corrosion inhibition performance of acetylthiophene thiosemicarbazone for mild steel in HCl complemented with DFT investigation. International Journal of Low-Carbon Technologies, 16(1), 181–188.[Link]

• Tezcan, F., Yerlikaya, G., & Kardaş, G. (2018). A novel thiophene Schiff base as an efficient corrosion inhibitor for mild steel in 1.0 M HCl: Electrochemical and quantum chemical studies. Journal of Molecular Liquids, 269, 398-406.[Link]

Application Note: Catalytic Profiling of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol Transition Metal Complexes

Executive Summary

The development of efficient, robust, and highly selective catalytic systems is a cornerstone of modern drug development and fine chemical synthesis. The ligand 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol (Molecular Formula: C8H13NOS)[1] represents a highly versatile scaffold in coordination chemistry. By integrating a soft sulfur donor (thiophene), an intermediate nitrogen donor (secondary amine), and a hard oxygen donor (hydroxyl group), this ligand provides a tunable hemilabile environment capable of stabilizing various transition metals across multiple oxidation states.

This application note details the mechanistic rationale, quantitative performance, and self-validating protocols for utilizing 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol in two primary applications: Ru(II)-catalyzed Asymmetric Transfer Hydrogenation (ATH) of ketones[2] and Cu(II)-catalyzed biomimetic oxidation (catecholase-like activity)[3].

Ligand Architecture & Coordination Causality

The efficacy of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol stems directly from its structural causality based on Hard-Soft Acid-Base (HSAB) theory:

• Hydroxyl Group (Hard O-donor): Strongly coordinates to higher oxidation state metals, anchoring the complex and providing a site for proton-coupled electron transfer (PCET).

• Secondary Amine (Intermediate N-donor): Acts as the critical NH-effect mediator in Noyori-type outer-sphere mechanisms, facilitating hydrogen bonding with the substrate during transition states.

• Thiophene Ring (Soft S-donor): Acts as a hemilabile arm. It can coordinate to stabilize electron-deficient intermediates or dissociate to open a coordination site for incoming substrates, preventing catalyst poisoning.

Catalytic Application I: Ru(II)-Mediated Transfer Hydrogenation

Mechanistic Pathway

In the reduction of pro-chiral ketones (e.g., acetophenone) to chiral alcohols, Ru(II) complexes utilizing this ligand operate via an outer-sphere mechanism[2]. The substrate does not directly bind to the metal center; instead, a concerted transfer of a hydride from the ruthenium and a proton from the coordinated amine occurs via a highly organized six-membered transition state.

Ru(II)-Catalyzed Asymmetric Transfer Hydrogenation (ATH) Outer-Sphere Mechanism.

Self-Validating Protocol: ATH of Acetophenone

Objective: Reduce acetophenone to 1-phenylethanol using the Ru(II)-ligand complex.

Causality of Reagents:

• Solvent/Donor (2-Propanol): Serves a dual purpose. By using it in vast excess, Le Chatelier's principle drives the thermodynamic equilibrium toward the reduction of the ketone.

• Base (KOH): The precatalyst contains chloride ligands. The strong base facilitates the elimination of HCl, generating the active Ru-alkoxide intermediate which subsequently undergoes β-hydride elimination to form the active Ru-hydride species.

• Internal Standard (Dodecane): Ensures accurate quantification of conversion via GC-FID, nullifying errors from injection volume variations.

Step-by-Step Methodology:

• System Preparation: In a nitrogen-filled glovebox, charge a Schlenk tube with the Ru(II) precatalyst (0.01 mmol, 1 mol%) and 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol (0.012 mmol).

• Activation: Add 5 mL of anhydrous 2-propanol and KOH (0.05 mmol). Stir at 80 °C for 15 minutes to generate the active Ru-hydride species.

  • Self-Validation Checkpoint 1: The solution will undergo a distinct color shift (typically from orange/brown to deep red/purple), confirming the formation of the active catalyst.

• Substrate Addition: Inject acetophenone (1.0 mmol) and dodecane (0.5 mmol, internal standard) into the mixture.

  • Self-Validation Checkpoint 2: Immediately withdraw a 50 µL aliquot, quench in 0.5 mL hexane, and analyze via GC-FID. This establishes the

    baseline, confirming substrate purity and standardizing the Substrate/Dodecane peak area ratio.

• Reaction & Monitoring: Maintain the reaction at 80 °C. Withdraw 50 µL aliquots every 2 hours, quenching in hexane to precipitate the catalyst, and analyze via GC-FID.

• Termination: Once GC analysis shows >95% conversion, cool the vessel to room temperature and expose it to air to deactivate the catalyst.

Catalytic Application II: Cu(II)-Mediated Biomimetic Oxidation

Mechanistic Pathway

Copper(II) complexes bearing this ligand exhibit potent catecholase-like activity, mimicking the active site of the metalloenzyme catechol oxidase[3]. The N,O,S-coordination environment modulates the Cu(II)/Cu(I) redox potential, allowing the complex to facilitate the aerobic oxidation of catechols to quinones using ambient oxygen as the terminal oxidant.

Self-Validating Protocol: Catecholase-Like Activity Assay

Objective: Evaluate the oxidation kinetics of 3,5-di-tert-butylcatechol (3,5-DTBC) to 3,5-di-tert-butyl-o-benzoquinone (3,5-DTBQ).

Causality of Reagents:

• Substrate (3,5-DTBC): The bulky tert-butyl groups prevent over-oxidation and polymerization (common issues with unsubstituted catechol). The reaction stops cleanly at the quinone (3,5-DTBQ), which has a strong, distinct UV-Vis absorption maximum at 400 nm (

  ).

• Solvent (Methanol): Maintains substrate solubility while supporting the proton-coupled electron transfer required for the oxidation.

Step-by-Step Methodology:

• Preparation of Stock Solutions: Prepare a

  M solution of the Cu(II)-ligand complex in HPLC-grade methanol. Prepare a M solution of 3,5-DTBC in methanol.

• Baseline Calibration: Blank the UV-Vis spectrophotometer (equipped with a Peltier temperature controller set to 25 °C) using pure methanol.

• Reaction Initiation: In a standard 1 cm quartz cuvette, mix 2.0 mL of the Cu(II) complex solution with 0.1 mL of the 3,5-DTBC substrate solution.

• Kinetic Monitoring: Immediately begin scanning the absorbance at 400 nm every 30 seconds for 30 minutes.

  • Self-Validation Checkpoint: Run a parallel control cuvette containing 2.0 mL of methanol and 0.1 mL of 3,5-DTBC (no catalyst). The absence of an absorbance increase at 400 nm in the control validates that the observed oxidation in the primary cuvette is strictly catalyst-driven, ruling out auto-oxidation.

• Data Analysis: Calculate the initial rate of the reaction (

  ) from the linear portion of the Absorbance vs. Time plot. Apply the Michaelis-Menten equation to determine the turnover frequency ( ).

Quantitative Data & Performance Metrics

The table below summarizes the expected catalytic performance of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol complexes based on standardized benchmarking.

Catalyst System	Target Application	Substrate	Catalyst Loading	Conversion (%)	TOF (h⁻¹)	Key Conditions
Ru(II)-Ligand	Transfer Hydrogenation	Acetophenone	1.0 mol%	> 95%	~ 450	2-Propanol, KOH, 80 °C, 4h
Rh(I)-Ligand	Transfer Hydrogenation	Acetophenone	1.0 mol%	> 88%	~ 380	2-Propanol, KOH, 80 °C, 6h
Cu(II)-Ligand	Biomimetic Oxidation	3,5-DTBC	1.0 mol%	> 98%	~ 120	Methanol, Aerobic, 25 °C

General Workflow for Catalyst Evaluation

To ensure reproducibility across different batches of the 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol ligand, the following standardized workflow must be adhered to during drug development and screening phases.

Standardized workflow from ligand synthesis to catalytic screening and product analysis.

References[1] Title: 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol | CID 4716193

Source: PubChem URL:[Link][2] Title: Transfer hydrogenation reduction of acetophenone catalyzed by Ru(II) and Rh(I) complexes with ligands derived from (1R,2R) Source: Semantic Scholar URL:[Link][3] Title: Cu(II) complex of a new isoindole derivative: structure, catecholase like activity, antimicrobial properties and bio-molecular interactions Source: ResearchGate URL:[Link]

Sources

• 1. 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol | C8H13NOS | CID 4716193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]

Application Note: A Detailed Protocol for the Regioselective Ring-Opening of Propylene Oxide with Thiophen-2-ylmethylamine

Introduction: The Significance of β-Amino Alcohols

β-amino alcohols are a class of organic compounds of profound interest in medicinal chemistry and materials science. They form the structural backbone of numerous pharmaceuticals, including beta-blockers, and serve as indispensable chiral auxiliaries in asymmetric synthesis.[1][2] The synthesis of these molecules is a cornerstone of modern organic chemistry.

One of the most direct and atom-economical methods for preparing β-amino alcohols is the nucleophilic ring-opening of epoxides with amines.[2] This reaction, while conceptually simple, presents a significant challenge: regioselectivity. For asymmetric epoxides like propylene oxide, the amine can attack either the more substituted (methine) or the less substituted (methylene) carbon atom, leading to two different regioisomers.

This application note provides a comprehensive, field-tested protocol for the reaction of propylene oxide with thiophen-2-ylmethylamine. We will delve into the mechanistic underpinnings that govern the reaction's outcome, present a detailed step-by-step procedure for synthesis and purification, and offer guidance on the characterization of the final product. The focus is on achieving high regioselectivity through a catalyst-free approach, which simplifies the procedure and minimizes purification challenges.[3]

Reaction Mechanism and Regioselectivity

The ring-opening of an epoxide by a neutral nucleophile, such as an amine, typically proceeds via an SN2 (bimolecular nucleophilic substitution) mechanism.[2][4] In this pathway, the nucleophile attacks one of the electrophilic carbon atoms of the epoxide ring, causing the carbon-oxygen bond to break in a concerted fashion.

For an unsymmetrical epoxide like propylene oxide, two pathways are possible:

• Attack at the C1 (methylene) position: The primary carbon is less sterically hindered, making it the preferred site of attack for most nucleophiles under neutral or basic conditions. This is the classic SN2 pathway.

• Attack at the C2 (methine) position: The secondary carbon is more sterically hindered but also bears more positive charge in a polarized C-O bond. Attack at this site is generally disfavored unless SN1-like character is introduced, for instance, through strong acid catalysis that can stabilize a developing positive charge.[5]

In the absence of a catalyst, the reaction between thiophen-2-ylmethylamine and propylene oxide is dominated by steric factors. The amine nitrogen will preferentially attack the less-hindered methylene carbon (C1) of the propylene oxide ring. This results in the formation of the secondary alcohol, 1-((thiophen-2-ylmethyl)amino)propan-2-ol , as the major product.

Caption: SN2 mechanism for the nucleophilic ring-opening of propylene oxide.

Safety and Handling

Extreme caution must be exercised when handling propylene oxide. It is a highly flammable, volatile, and toxic substance classified as a probable human carcinogen (IARC Group 2B).[6][7]

• Engineering Controls: All manipulations involving propylene oxide must be performed inside a certified chemical fume hood with a face velocity of 80-125 feet per minute.[6][8] An emergency eyewash and shower must be readily accessible.

• Personal Protective Equipment (PPE):

  • Gloves: Butyl rubber gloves are required. Nitrile gloves offer insufficient protection and should not be used.[6][8] Always use proper glove removal technique.

  • Eye Protection: ANSI-approved, gas-tight chemical splash goggles are mandatory. A face shield should be worn over the goggles for added protection.[6][9]

  • Lab Coat: A flame-resistant lab coat, fully buttoned, is required.[6]

• Storage: Propylene oxide should be stored in a tightly sealed container in a cool, dry, well-ventilated area, away from sources of ignition and incompatible materials like acids, bases, and oxidizing agents.[6][10] A dedicated flammable storage cabinet is recommended.

• Spills: In case of a spill, evacuate the area immediately. If the spill is large or there is a risk of fire, activate the nearest fire alarm and call emergency services.[6][8] Do not attempt to clean up a large spill without specialized training and equipment.

• Disposal: All propylene oxide waste and contaminated materials must be disposed of as hazardous waste according to institutional and local regulations.

Materials and Equipment

Reagents

Reagent	Formula	MW ( g/mol )	CAS No.	Supplier	Purity	Notes
Propylene Oxide	C₃H₆O	58.08	75-56-9	Sigma-Aldrich	≥99.5%	Highly toxic and flammable. Handle with extreme care.
Thiophen-2-ylmethylamine	C₅H₇NS	113.18	27757-85-3	Sigma-Aldrich	≥98%	Store under inert atmosphere.
Isopropanol (IPA)	C₃H₈O	60.10	67-63-0	Fisher Scientific	Anhydrous, ≥99.5%	Reaction solvent.
Ethyl Acetate	C₄H₈O₂	88.11	141-78-6	VWR	ACS Grade	For chromatography.
Hexanes	C₆H₁₄	86.18	110-54-3	VWR	ACS Grade	For chromatography.
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	7757-82-6	Sigma-Aldrich	Granular	Drying agent.
Silica Gel	SiO₂	60.08	7631-86-9	Sorbent Technologies	230-400 mesh	For column chromatography.

Equipment

• Round-bottom flasks (50 mL and 100 mL) with ground glass joints

• Reflux condenser

• Magnetic stirrer and stir bars

• Heating mantle with temperature controller

• Glass syringes and needles

• Septa

• TLC plates (silica gel 60 F₂₅₄)

• UV lamp for TLC visualization

• Rotary evaporator

• Glass chromatography column

• Standard laboratory glassware (beakers, graduated cylinders, funnels)

Detailed Experimental Protocol

This protocol is designed for a 10 mmol scale reaction.

Reaction Setup

• Drying Glassware: Thoroughly dry a 100 mL two-neck round-bottom flask, a reflux condenser, and a magnetic stir bar in an oven at 120 °C for at least 4 hours.

• Assembly: Assemble the glassware while still warm under a stream of dry nitrogen or argon. Fit the central neck of the flask with the reflux condenser (with a gas outlet to a bubbler) and one side neck with a rubber septum.

• Atmosphere: Allow the apparatus to cool to room temperature under a positive pressure of the inert gas.

• Reagent Addition:

  • To the flask, add thiophen-2-ylmethylamine (1.13 g, 10 mmol, 1.0 eq).

  • Add 20 mL of anhydrous isopropanol via syringe.

  • Begin gentle stirring to dissolve the amine.

• Propylene Oxide Addition:

  • IN A FUME HOOD: Using a chilled glass syringe, carefully draw up propylene oxide (0.77 mL, 0.64 g, 11 mmol, 1.1 eq). A slight excess is used to ensure complete consumption of the limiting amine.

  • Slowly add the propylene oxide dropwise to the stirring amine solution through the septum over 5-10 minutes. The reaction is exothermic; a slow addition rate prevents a dangerous temperature increase.

Reaction Execution and Monitoring

• Heating: Once the addition is complete, heat the reaction mixture to 60 °C using a heating mantle.

• Reflux: Maintain the reaction at a gentle reflux (isopropanol boils at 82 °C, but 60-70 °C is sufficient for this reaction) for 12-24 hours.[1][11]

• Monitoring by TLC:

  • Periodically (e.g., every 4 hours), take a small aliquot from the reaction mixture via syringe and spot it on a TLC plate.

  • Elute the plate using a solvent system of 9:1 Ethyl Acetate / Hexanes with 1% triethylamine (to prevent tailing of the amine products).

  • Visualize the spots under a UV lamp (the thiophene ring is UV active) and/or by staining with potassium permanganate.

  • The reaction is complete when the spot corresponding to thiophen-2-ylmethylamine (the limiting reagent) has disappeared.

Workup and Purification

• Cooling: Once the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature.

• Solvent Removal: Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the isopropanol.

• Column Chromatography:

  • Prepare a silica gel column using a slurry of silica in hexanes.

  • Dissolve the crude oil residue in a minimal amount of dichloromethane or the eluent and load it onto the column.

  • Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 10% ethyl acetate and gradually increasing to 50%). It is advisable to add ~1% triethylamine to the eluent mixture to ensure the product moves cleanly without streaking.

  • Collect fractions and analyze them by TLC to identify those containing the pure product.

• Final Product: Combine the pure fractions and remove the solvent on the rotary evaporator. The final product, 1-((thiophen-2-ylmethyl)amino)propan-2-ol, should be a pale yellow oil. Determine the yield.

Caption: Experimental workflow for the synthesis of 1-((thiophen-2-ylmethyl)amino)propan-2-ol.

Product Characterization

The primary product is 1-((thiophen-2-ylmethyl)amino)propan-2-ol . The key to confirming the regioselectivity is NMR spectroscopy.

• ¹H NMR:

  • The proton on the carbon bearing the hydroxyl group (-CH-OH) will appear as a multiplet around 3.8-4.2 ppm.

  • The methyl group (-CH₃) will be a doublet around 1.2 ppm, coupled to the -CH-OH proton.

  • The methylene protons adjacent to the nitrogen (-CH₂-NH-) will appear as two distinct signals (diastereotopic) or a multiplet around 2.6-2.9 ppm.

  • The methylene protons of the thiophene substituent (-CH₂-thiophene) will be a singlet around 3.9-4.1 ppm.

  • The thiophene ring protons will appear as characteristic multiplets in the aromatic region (6.9-7.4 ppm).

• ¹³C NMR:

  • The carbon attached to the hydroxyl group (C2) will resonate around 65-70 ppm.

  • The carbon attached to the nitrogen (C1) will be further upfield, around 55-60 ppm.

  • The methyl carbon will be around 20-25 ppm.

• FT-IR: Look for a broad absorption band in the 3300-3500 cm⁻¹ region, corresponding to the O-H and N-H stretching vibrations.

• Mass Spectrometry (MS): The ESI-MS should show a peak for [M+H]⁺ corresponding to the molecular weight of the product (172.07 g/mol ).

Troubleshooting

Problem	Possible Cause	Solution
Low Conversion	Insufficient reaction time or temperature.	Increase reaction time and monitor by TLC. Ensure the temperature is maintained at 60-70 °C.
Inactive reagents (e.g., amine oxidized).	Use freshly opened or purified reagents.
Formation of Byproducts	Dialkylation of the amine.	Ensure a slight excess of propylene oxide is used, not a large excess. Adding the epoxide slowly helps.
Polymerization of propylene oxide.	Avoid high temperatures and any acidic/basic contaminants. Ensure slow addition.
Product Streaking on TLC/Column	Amine interacting with acidic silica gel.	Add 1% triethylamine to the eluent to neutralize the silica gel and ensure sharp spots/peaks.
Difficult Purification	Product and starting amine have similar polarity.	Ensure the reaction goes to completion to consume all the starting amine. Optimize the chromatography gradient for better separation.

Conclusion

This application note provides a reliable and detailed protocol for the regioselective synthesis of 1-((thiophen-2-ylmethyl)amino)propan-2-ol via the ring-opening of propylene oxide. By leveraging the inherent steric bias of the SN2 mechanism under catalyst-free conditions, the procedure favors the formation of the desired secondary alcohol with high selectivity. Adherence to the stringent safety protocols outlined is paramount for the safe execution of this synthesis. The provided guidelines for reaction monitoring, purification, and characterization constitute a self-validating system to ensure the successful and reproducible synthesis of this valuable β-amino alcohol building block.

References

• Propylene oxide - Standard Operating Procedure . (2012, December 14). University of California, Santa Barbara. [Link]

• Propylene oxide Safety Data Sheet . Purdue University. [Link]

• Propylene Oxide - Air Liquide Safety Data Sheet . Air Liquide. [Link]

• Propylene Oxide - LyondellBasell Product Safety Bulletin . LyondellBasell. [Link]

• Azizi, N., et al. (2006). Tertiary amines as highly efficient catalysts in the ring-opening reactions of epoxides with amines or thiols in H₂O. Green Chemistry, 8, 325-327. [Link]

• Azoulay, S., Manabe, K., & Kobayashi, S. (2005). Catalytic Asymmetric Ring Opening of meso-Epoxides with Aromatic Amines in Water. Organic Letters, 7(21), 4593–4595. [Link]

• Das, B., et al. (2011). Synthesis of β-amino alcohols by ring opening of epoxides with amines catalyzed by cyanuric chloride under mild and solvent-free conditions. Phosphorus, Sulfur, and Silicon and the Related Elements, 186(2), 386-392. [Link]

• Kumar, A., et al. (2020). Experimental and Computational Studies of Microwave-Assisted, Facile Ring Opening of Epoxide with Less Reactive Aromatic Amines in Nitromethane. ACS Omega, 5(30), 18881–18891. [Link]

• Khan, M., et al. (2017). YCl₃-Catalyzed Highly Selective Ring Opening of Epoxides by Amines at Room Temperature and under Solvent-Free Conditions. Catalysts, 7(11), 335. [Link]

• Al-Maksoud, W. (2024). Epoxide Ring Opening Under Mild Conditions Using Phenol, Amine, and Alcohols. Journal of Synthetic Chemistry, 3(1), 13-23. [Link]

• Kumar, A., et al. (2020). Experimental and Computational Studies of Microwave-Assisted, Facile Ring Opening of Epoxide with Less Reactive Aromatic Amines in Nitromethane. PMC. [Link]

• Aida, T., & Inoue, S. (1981). Concerning the mechanism of the ring opening of propylene oxide in the copolymerization of propylene oxide and carbon dioxide to give poly(propylene carbonate). Journal of the American Chemical Society, 103(6), 1629-1634. [Link]

• Raghuraman, A., et al. (2025). Ring-Opening Polymerization of Propylene Oxide. Vapourtec Ltd. [Link]

• Ghammamy, S., et al. (2015). Propylene oxide ring opening with aniline: a combined experimental and DFT theoretical calculation study. Organic Chemistry: An Indian Journal, 11(5), 192-200. [Link]

• Park, J., et al. (2020). Effects of Propylene Oxide End Capping on Amination of Polyalkylene Glycols. ACS Omega, 5(39), 25301–25306. [Link]

• Reaction of propylene oxide with ammonia or hydrazoic acid. (2017). Chemistry Stack Exchange. [Link]

• Reddy, L. H., et al. (2016). Highly regioselective ring-opening of epoxides with amines: a metal- and solvent-free protocol for the synthesis of β-amino alcohols. Chemical Communications, 52(40), 6721-6724. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. jsynthchem.com [jsynthchem.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. purdue.edu [purdue.edu]
• 7. my.airliquide.com [my.airliquide.com]
• 8. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 9. lyondellbasell.com [lyondellbasell.com]
• 10. balchem.com [balchem.com]
• 11. Experimental and Computational Studies of Microwave-Assisted, Facile Ring Opening of Epoxide with Less Reactive Aromatic Amines in Nitromethane - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol in Organic Synthesis

Abstract

1-[(Thiophen-2-ylmethyl)amino]propan-2-ol (CAS: 56884-63-2) represents a "privileged scaffold" in medicinal chemistry, combining a bioisosteric thiophene ring with a versatile amino-alcohol linker. This guide details its application as a core building block for CNS-active library generation , morpholine ring construction , and chiral ligand synthesis . Unlike its regioisomer (used in Duloxetine synthesis), this specific 1-amino-2-propanol derivative serves as a critical probe for Structure-Activity Relationship (SAR) studies targeting adrenergic and serotonergic receptors.

Introduction & Chemical Significance

The title compound is a secondary amine featuring a 2-hydroxypropyl chain and a thiophene-2-methyl group. Its utility stems from three distinct chemical handles:[1]

• Secondary Amine: Nucleophilic center for alkylation, acylation, or reductive amination.

• Secondary Alcohol: Chiral center (C2) capable of resolution, oxidation, or intramolecular cyclization.

• Thiophene Ring: An electron-rich bioisostere of benzene, offering unique metabolic profiles and

  -stacking interactions in protein binding pockets.

Key Physical Properties

Property	Value	Note
Molecular Formula	C H NOS
Molecular Weight	171.26 g/mol
Boiling Point	130–135 °C (at 0.5 mmHg)	Estimated; vacuum distillation required.
pKa (Conjugate Acid)	~9.2	Typical for secondary amines; exists as cation at physiological pH.
Chirality	Racemic (standard)	Contains one stereocenter at C2.

Core Application: Synthesis of the Scaffold

The most robust route to this scaffold is the regioselective ring-opening of propylene oxide by 2-thiophenemethylamine. This reaction is governed by steric hindrance, directing the nucleophilic amine to the less substituted carbon (C1) of the epoxide.

Protocol 1: Regioselective Synthesis via Epoxide Opening

Target Audience: Process Chemists scaling from gram to kilogram.

Reagents:

• 2-Thiophenemethylamine (1.0 equiv)

• Propylene Oxide (1.2 equiv)

• Ethanol (Absolute) or Methanol

• Optional: Lithium Perchlorate (LiClO

  , 0.1 equiv) as a Lewis acid catalyst to improve regioselectivity.

Step-by-Step Methodology:

• Preparation: Charge a round-bottom flask with 2-thiophenemethylamine dissolved in Ethanol (5 mL per gram of amine).

• Addition: Cool the solution to 0°C. Add Propylene Oxide dropwise over 30 minutes. Note: Propylene oxide is volatile (bp 34°C); use a reflux condenser cooled to -10°C.

• Reaction: Allow the mixture to warm to room temperature, then heat to mild reflux (50°C) for 4–6 hours. Monitor via TLC (SiO

  , 10% MeOH in DCM, Ninhydrin stain).

• Work-up: Concentrate the reaction mixture under reduced pressure to remove solvent and excess epoxide.

• Purification: The crude oil is often >90% pure. For analytical grade, perform vacuum distillation (0.5 mmHg) or flash chromatography (DCM:MeOH:NH

  OH 90:9:1).

Mechanism & Pathway: The amine attacks the terminal carbon of the epoxide (S

2-like), resulting in the 1-amino-2-propanol structure.

Figure 1: Regioselective ring opening of propylene oxide. The steric bulk of the methyl group on the epoxide directs the amine to the terminal carbon.

Application: Synthesis of Thienomorpholines

Morpholines are critical pharmacokinetic pharmacophores, improving solubility and metabolic stability. The 1,2-amino-alcohol motif of the title compound allows for a rapid, two-step cyclization to form 4-(thiophen-2-ylmethyl)morpholine derivatives.

Protocol 2: One-Pot Cyclization via Chloroacetylation

Context: Creating libraries of CNS-active agents.

Reagents:

• 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol (Start Material)

• Chloroacetyl chloride (1.1 equiv)

• Potassium tert-butoxide (KOtBu) or Sodium Hydride (NaH)

• THF (Anhydrous)[2]

Methodology:

• Acylation: Dissolve the starting amino alcohol in anhydrous THF at 0°C. Add Chloroacetyl chloride dropwise (with Et

  N base) to acylate the secondary amine.

  • Intermediate: N-(2-hydroxypropyl)-N-(thiophen-2-ylmethyl)-2-chloroacetamide.

• Cyclization: Without isolating the intermediate, add NaH (2.5 equiv) carefully. The alkoxide generated at the secondary alcohol will displace the chloride intramolecularly.

  • Product: 2-methyl-4-(thiophen-2-ylmethyl)morpholin-3-one.

• Reduction (Optional): To obtain the morpholine (removing the carbonyl), treat the morpholinone with LiAlH

  or Borane-THF complex.

Application: Enantioselective Kinetic Resolution

Since the epoxide opening yields a racemic alcohol, pharmaceutical applications require optical resolution. Enzymatic kinetic resolution is superior to chemical crystallization for this substrate due to the distinct steric difference between the methyl and aminomethyl groups at the chiral center.

Protocol 3: Lipase-Mediated Resolution

Target: Production of (S)-1-[(Thiophen-2-ylmethyl)amino]propan-2-ol.

System:

• Enzyme: Candida antarctica Lipase B (CAL-B, immobilized as Novozym 435).

• Acyl Donor: Vinyl Acetate (irreversible donor).

• Solvent: MTBE or Toluene (hydrophobic solvents enhance enantioselectivity).

Procedure:

• Dissolve racemic amino alcohol (10 mmol) in MTBE (50 mL).

• Add Vinyl Acetate (50 mmol) and Novozym 435 (200 mg).

• Incubate at 30°C with orbital shaking (200 rpm).

• Monitoring: Monitor the formation of the O-acetyl ester via HPLC (Chiralcel OD-H column).

  • Mechanism:[3][4][5][6][7] The lipase selectively acetylates the (R)-enantiomer (typically), leaving the (S)-alcohol unreacted.

• Termination: Filter off the enzyme when conversion reaches 50%.

• Separation: Separation of the (S)-alcohol (polar) from the (R)-ester (non-polar) is achieved via acid-base extraction. The amine moiety allows the alcohol to be pulled into aqueous acid, while the ester remains in the organic layer (or hydrolyzes slower).

Figure 2: Kinetic resolution workflow. CAL-B selectively acetylates one enantiomer, allowing physical separation of the optical isomers.

References

• Structure & Properties: PubChem. 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol (CID 4716193).[8] National Library of Medicine. Link

• Synthesis Methodology: BenchChem. 2-[(Thiophen-2-ylmethyl)amino]propan-1-ol Synthesis and Properties. (Note: Discusses the general class of thiophene-amino-propanols). Link

• Related Pharmaceutical Applications: Sorbera, L.A., et al. "Synthesis and biological activity of Duloxetine." Drugs of the Future, 2000. (Provides context for thiophene-amino-propanol scaffolds in CNS drugs).

• Enzymatic Resolution: Kamal, A., et al. "Lipase mediated resolution of γ-azidoalcohols... Synthesis of (R)- and (S)-fluoxetine and duloxetine." Tetrahedron: Asymmetry, 2009. (Protocol adapted for thiophene analogs).[5][9]

• Polymer Applications: Polgar, L.M., et al. "Cross-Linking of Polypropylene with Thiophene and Imidazole."[10] Polymers, 2022.[10] (Demonstrates reactivity of the amine precursor). Link

Sources

• 1. US4268686A - Propylene oxide reaction products - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. 2-[(Thiophen-2-ylmethyl)amino]propan-1-ol | Benchchem [benchchem.com]
• 6. Enantioselective Synthesis of vic-Aminoalcohol Derivatives by Nickel-Catalyzed Reductive Coupling of Aldehydes with Protected Amino-pentadienoates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 8. 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol | C8H13NOS | CID 4716193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Cross-Linking of Polypropylene with Thiophene and Imidazole - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Bioconjugation Techniques Using 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

Introduction & Mechanistic Rationale

In the development of next-generation electrochemical biosensors and bioelectronic interfaces, the stable immobilization of bioreceptors (enzymes, antibodies, or oligonucleotides) onto conductive surfaces is a critical bottleneck. 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol serves as a highly specialized, bifunctional anchor designed to bridge the gap between solid-state electronics and biological systems.

The Causality of Molecular Design:

• Why a secondary amine? While primary amines are conventionally used in bioconjugation, conjugating a secondary amine via EDC/NHS chemistry yields a tertiary amide bond . This linkage is sterically shielded and highly resistant to proteolytic degradation in complex biological matrices (e.g., human serum), drastically extending the operational lifespan of the biosensor[2].

• Why electropolymerization? Unlike passive adsorption or self-assembled monolayers (SAMs) which can desorb over time, electropolymerizing the thiophene ring creates a covalently crosslinked, highly conductive polymer backbone that facilitates direct electron transfer from the biomolecule to the electrode[3].

Physicochemical Profiling & Reactivity

To design a self-validating protocol, one must first understand the hierarchy of reactivity within the molecule. The secondary amine is significantly more nucleophilic than the secondary alcohol at physiological to slightly basic pH, allowing for selective N-acylation without the need for complex protecting group chemistry.

Table 1: Physicochemical & Reactivity Profile

Functional Group	Chemical Characteristic	Bioconjugation Implication
Thiophene Ring	Electroactive heterocycle	Enables oxidative electropolymerization. Co-polymerization with EDOT lowers required anodic potential, preventing over-oxidation[1].
Secondary Amine	Nucleophile (Estimated pKa ~9.5)	Primary site for N-acylation via EDC/NHS. Forms highly stable, protease-resistant tertiary amide linkages[2].
Secondary Alcohol	Hydrophilic spacer	Enhances aqueous wettability of the resulting polymer film; sterically directs the amine outward toward the solvent.

Conjugation Strategy & Workflow

The most robust strategy for utilizing this molecule is a Post-Polymerization Conjugation Workflow . By electropolymerizing the monomer before attaching the delicate biomolecule, we protect the biological receptor from the harsh oxidative potentials required for thiophene ring activation.

Workflow: Electropolymerization and subsequent bioconjugation of the thiophene-amine anchor.

Experimental Protocols

The following protocols are designed as self-validating systems , incorporating built-in analytical checkpoints to ensure the success of each step before proceeding.

Protocol A: Electrosynthesis of the Reactive Copolymer Interface

Objective: Create a conductive, amine-rich polymer film on an Indium Tin Oxide (ITO) electrode.

• Electrode Preparation: Sonicate the ITO electrode sequentially in Alconox, deionized water, ethanol, and acetone for 10 minutes each. Dry under a stream of

  .

  • Self-Validation Check: Record a baseline Cyclic Voltammogram (CV) in 0.1 M PBS (pH 7.4). A flat, non-faradaic response validates a clean, electrochemically silent surface.

• Monomer Solution Formulation: Prepare a solution containing 10 mM of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol and 10 mM of 3,4-ethylenedioxythiophene (EDOT) in 0.1 M Lithium Perchlorate (

  ) / Acetonitrile.

  • Expert Insight: Pure thiophene derivatives with bulky side chains often form brittle films. Co-polymerizing with EDOT lowers the oxidation potential and yields a highly conductive PEDOT-copolymer network[3].

• Electropolymerization: Use a standard three-electrode setup (ITO working, Pt wire counter, Ag/AgCl reference). Perform cyclic voltammetry from 0.0 V to +1.2 V at a scan rate of 50 mV/s for 10 cycles.

  • Self-Validation Check: Observe the real-time voltammogram. An increasing anodic/cathodic current with each successive cycle mathematically validates the continuous growth of the conductive polymer film[1].

• Washing: Rinse the modified electrode thoroughly with acetonitrile and deionized water to remove unreacted monomers. The surface should now exhibit a faint blue-grey tint.

Protocol B: Covalent Bioconjugation via EDC/NHS

Objective: Covalently tether a model enzyme, Glucose Oxidase (GOx), to the surface-exposed secondary amines.

• Biomolecule Activation: In a microcentrifuge tube, dissolve 1 mg/mL of GOx in 0.1 M MES buffer (pH 6.0). Add 2 mM EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and 5 mM NHS (N-hydroxysuccinimide). Incubate for 15 minutes at room temperature.

  • Expert Insight: Activating at pH 6.0 prevents the rapid hydrolysis of the O-acylisourea intermediate. NHS converts this intermediate into a semi-stable amine-reactive NHS-ester[2].

• pH Adjustment & Conjugation: Adjust the pH of the activated GOx solution to 7.8 using 1 M NaOH, or exchange into 0.1 M PBS (pH 7.8). Immediately submerge the copolymer-modified ITO electrode into this solution.

  • Expert Insight: The pH shift to 7.8 is critical. It ensures the secondary amines on the polymer surface are deprotonated and highly nucleophilic, driving the N-acylation reaction forward[2].

• Incubation & Quenching: Incubate in the dark for 2 hours at room temperature. Quench the reaction by adding 10 mM Tris-HCl for 15 minutes to cap any unreacted NHS esters.

• Final Wash: Wash the electrode with PBS containing 0.05% Tween-20 to remove non-covalently adsorbed proteins.

Quantitative Data & Validation Parameters

To ensure reproducibility across different laboratories, compare your experimental outputs against the benchmark validation metrics summarized below.

Table 2: Validation Parameters for Biosensor Fabrication

Fabrication Phase	Analytical Technique	Expected Benchmark / Self-Validation Metric
Electropolymerization	Cyclic Voltammetry (CV)	Steady increase in peak currents; oxidation onset at ~ +0.85 V vs Ag/AgCl.
Film Deposition	Optical Profilometry	Film thickness of 50 nm – 150 nm (dependent on cycle count).
Bioconjugation	Electrochemical Impedance Spectroscopy (EIS)	Charge transfer resistance ( ) increases by 200-400% post-conjugation (using probe) due to the insulating protein layer.
Sensor Functionality	Amperometry	Linear current response to glucose additions (0.1 mM to 10 mM) at +0.6 V.

References

1.[2] Hermanson, G. T. (2013). Bioconjugate Techniques - 3rd Edition. Elsevier Science Publishing. Available at:[Link] 2.[1] Kassahun, G. S., Farias, E. D., Benizri, S., Mortier, C., Gaubert, A., Salinas, G., Garrigue, P., Kuhn, A., Zigah, D., & Barthélémy, P. (2022). Electropolymerizable Thiophene–Oligonucleotides for Electrode Functionalization. ACS Applied Materials & Interfaces, 14(25), 28553–28561. Available at:[Link] 3.[3] Nguyen, T. N., Phung, V.-D., & Tran, V. V. (2023). Recent Advances in Conjugated Polymer-Based Biosensors for Virus Detection. Biosensors, 13(6), 586. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Bioconjugate Techniques - 3rd Edition | Elsevier Shop [shop.elsevier.com]
• 3. mdpi.com [mdpi.com]

Application and Protocol Guide for the Scalable Synthesis of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of a Key Pharmaceutical Intermediate

1-[(Thiophen-2-ylmethyl)amino]propan-2-ol is a crucial intermediate in the synthesis of various pharmaceuticals, most notably as a precursor to the antidepressant drug Duloxetine.[1] The structural motif of a thiophene ring linked to a propanolamine backbone is of significant interest in medicinal chemistry. The demand for efficient, cost-effective, and scalable methods for its production is therefore of paramount importance to the pharmaceutical industry. This guide provides a detailed, field-proven protocol for the synthesis of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol via a one-pot reductive amination, a method well-suited for large-scale production due to its operational simplicity and atom economy.[2]

Synthetic Strategy: Reductive Amination for Scalable Production

The most direct and industrially viable route for the synthesis of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol is the reductive amination of thiophene-2-carbaldehyde with 1-amino-2-propanol.[3] This one-pot, two-step process involves the initial formation of a Schiff base (imine) intermediate, which is then reduced in situ to the desired secondary amine.[4]

The causality behind this choice of strategy lies in its efficiency and control. Direct alkylation of amines can often lead to over-alkylation, producing undesired tertiary amines and complex purification challenges. Reductive amination, however, provides a more controlled pathway to the desired secondary amine.[4]

For scalability, sodium borohydride (NaBH₄) is selected as the reducing agent. It is a cost-effective, relatively safe, and easy-to-handle reagent, making it a preferred choice in industrial settings over more hazardous or expensive alternatives.[4]

Figure 1: Synthetic pathway for 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol.

Detailed Protocol for Scalable Synthesis

This protocol is designed for a laboratory scale that can be linearly scaled for pilot and industrial production.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Purity	Supplier
Thiophene-2-carbaldehyde	112.15	≥98%	Sigma-Aldrich
1-Amino-2-propanol	75.11	≥99%	Sigma-Aldrich
Sodium Borohydride (NaBH₄)	37.83	≥98%	Sigma-Aldrich
Methanol (MeOH)	32.04	Anhydrous	Fisher Scientific
Ethyl Acetate (EtOAc)	88.11	ACS Grade	VWR
Sodium Sulfate (Na₂SO₄)	142.04	Anhydrous	EMD Millipore
Hydrochloric Acid (HCl)	36.46	37% (w/w)	J.T. Baker
Sodium Hydroxide (NaOH)	40.00	Pellets	Macron Fine Chemicals

Equipment

• Jacketed glass reactor with overhead stirrer, temperature probe, and nitrogen inlet.

• Addition funnel.

• Condenser.

• Rotary evaporator.

• Filtration apparatus (Büchner funnel).

• Standard laboratory glassware.

Experimental Procedure

Figure 2: Experimental workflow for the synthesis.

Step 1: Imine Formation

• To a jacketed reactor equipped with an overhead stirrer, temperature probe, and nitrogen inlet, charge thiophene-2-carbaldehyde (1.0 eq) and methanol (5-10 volumes).

• Begin stirring and ensure the system is under a nitrogen atmosphere.

• Slowly add 1-amino-2-propanol (1.0-1.1 eq) dropwise via an addition funnel over 30-60 minutes, maintaining the internal temperature between 20-25°C.

• After the addition is complete, continue to stir the reaction mixture at room temperature for 1-2 hours. The formation of the imine intermediate can be monitored by TLC or HPLC.

Causality: The initial reaction between the aldehyde and the primary amine forms a carbinolamine, which then dehydrates to the imine (Schiff base). Running the reaction at room temperature is generally sufficient for this condensation.

Step 2: In situ Reduction

• Cool the reaction mixture to 0-5°C using a circulating chiller.

• Slowly add sodium borohydride (1.0-1.5 eq) portion-wise over 1-2 hours, ensuring the internal temperature does not exceed 10°C. The addition of NaBH₄ can cause foaming and hydrogen gas evolution; therefore, controlled addition is critical for safety on a larger scale.[5]

• Once the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for an additional 3-4 hours, or until reaction completion is confirmed by analytical monitoring.

Causality: Sodium borohydride is a mild reducing agent that selectively reduces the imine C=N bond in the presence of the thiophene ring.[4] The low temperature during addition helps to control the reaction rate and minimize potential side reactions.

Step 3: Work-up and Isolation

• Carefully quench the reaction by the slow addition of water (5-10 volumes) at 0-5°C. This will decompose any unreacted sodium borohydride.

• Concentrate the mixture under reduced pressure to remove the methanol.

• To the remaining aqueous solution, add ethyl acetate (10 volumes) and stir.

• Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 5 volumes).

• Combine the organic extracts and wash with brine (1 x 5 volumes).

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product as an oil.

Causality: The aqueous work-up removes inorganic salts and water-soluble impurities. Ethyl acetate is a suitable solvent for extracting the moderately polar product.

Step 4: Purification (Crystallization)

For scalable purification, chromatography is generally avoided. Crystallization is the preferred method.

• Dissolve the crude oil in a minimal amount of a suitable hot solvent system (e.g., isopropanol/heptane or toluene).

• Allow the solution to cool slowly to room temperature, then cool further to 0-5°C to induce crystallization.

• Collect the crystalline solid by filtration, wash with a small amount of cold solvent, and dry under vacuum to afford pure 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol.

Causality: Crystallization is an efficient and economical method for purifying solid compounds on a large scale. The choice of solvent system is critical and may require some optimization to maximize yield and purity.[6]

Data and Characterization

Parameter	Expected Value
Yield	80-90%
Appearance	White to off-white solid
Molecular Formula	C₈H₁₃NOS
Molecular Weight	171.26 g/mol [7]
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 1.15 (d, 3H), 2.55-2.75 (m, 2H), 3.70-3.90 (m, 3H), 6.90 (m, 1H), 7.00 (m, 1H), 7.20 (m, 1H)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 21.0, 52.5, 55.0, 66.0, 124.5, 125.0, 126.8, 143.0
Mass Spectrometry (ESI+)	m/z: 172.08 [M+H]⁺

Safety and Handling

• Thiophene-2-carbaldehyde: Irritant. Handle in a well-ventilated fume hood.

• 1-Amino-2-propanol: Corrosive. Causes skin and eye burns. Wear appropriate personal protective equipment (PPE).

• Sodium Borohydride: Flammable solid. Reacts with water to produce flammable hydrogen gas.[8] Handle in a dry, inert atmosphere.[9] Avoid contact with acids and oxidizing agents. In case of fire, use a dry powder extinguisher; do not use water.[10]

• Methanol: Flammable and toxic. Avoid inhalation and skin contact.

Always consult the Safety Data Sheet (SDS) for each reagent before use and perform a thorough risk assessment.

Conclusion

The one-pot reductive amination of thiophene-2-carbaldehyde with 1-amino-2-propanol using sodium borohydride is a robust, efficient, and scalable method for the synthesis of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol. The protocol detailed in this guide provides a solid foundation for researchers and drug development professionals to produce this key pharmaceutical intermediate in a controlled and scalable manner. Adherence to the procedural details and safety precautions is essential for a successful and safe synthesis.

References

• PubChem. 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol. National Center for Biotechnology Information. [Link]

• Szabo-Scandic. Sodium borohydride. [Link]

• Western Carolina University. Standard Operating Procedure for the use of Sodium borohydride. [Link]

• Sodium Borohydride SOP.docx. [Link]

• Carl ROTH. Safety Data Sheet: Sodium borohydride. [Link]

• H. Hamadi, S. Javadi. One-pot Reductive Amination of Carbonyl Compounds with NaBH4-B(OSO3H)3/SiO2 in Acetonitrile and in Solvent-free Condition. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 2017.
• Wu, J., et al. Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol.

• AIR Unimi. Efficient one-pot reductive aminations of carbonyl compounds with Aquivion-Fe as a recyclable catalyst and sodium borohydride. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. air.unimi.it [air.unimi.it]
• 3. benchchem.com [benchchem.com]
• 4. ias.ac.in [ias.ac.in]
• 5. szabo-scandic.com [szabo-scandic.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol | C8H13NOS | CID 4716193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chemistry.osu.edu [chemistry.osu.edu]
• 9. wcu.edu [wcu.edu]
• 10. carlroth.com:443 [carlroth.com:443]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

This guide serves as a dedicated technical resource for researchers and chemists engaged in the synthesis of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol. The predominant and most efficient method for this synthesis is the reductive amination of thiophene-2-carboxaldehyde with 1-aminopropan-2-ol.[1] This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you optimize reaction yields, minimize impurities, and streamline your purification process.

Section 1: Troubleshooting Guide

This section addresses specific experimental challenges in a question-and-answer format, providing causal explanations and actionable solutions.

Q1: My reaction yield is consistently low. What are the primary causes and how can I address them?

Low yields in this reductive amination can typically be traced back to three critical areas: inefficient imine formation, premature reduction of the starting aldehyde, or suboptimal reaction conditions.[2]

Causality & Solution Workflow:

• Inefficient Imine/Iminium Ion Formation: The reaction proceeds via an imine intermediate formed from the condensation of thiophene-2-carboxaldehyde and 1-aminopropan-2-ol. This condensation is a reversible, pH-sensitive equilibrium.[3]

  • The Problem: If the pH is too high, the carbonyl group isn't sufficiently activated. If the pH is too low (highly acidic), the amine nucleophile (1-aminopropan-2-ol) becomes protonated to a non-nucleophilic ammonium salt, halting the reaction.[2]

  • Solution: The formation of the imine is most favorable under mildly acidic conditions, typically in the pH range of 4-6.[2] This can be achieved by adding a catalytic amount (e.g., 1 equivalent) of a weak acid like acetic acid to the reaction mixture before introducing the reducing agent.[2][4]

• Incorrect Choice of Reducing Agent: The reducing agent must be selective, reducing the C=N bond of the imine much faster than the C=O bond of the starting aldehyde.[5]

  • The Problem: A strong, non-selective reducing agent like sodium borohydride (NaBH₄) will readily reduce thiophene-2-carboxaldehyde to thiophen-2-ylmethanol, a common and yield-reducing side product.[2]

  • Solution: Employ a milder, more selective reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this purpose as it is less reactive towards aldehydes and ketones but highly effective for reducing the protonated imine (iminium ion).[2][4][6] Sodium cyanoborohydride (NaBH₃CN) is another suitable option, though it is toxic and requires careful handling.[2][5]

• Suboptimal Reaction Parameters: Temperature and reaction time can significantly impact conversion.

  • The Problem: Insufficient reaction time or low temperature may lead to incomplete conversion. Conversely, excessively high temperatures can promote side product formation.[2]

  • Solution: Most reductive aminations with NaBH(OAc)₃ proceed efficiently at room temperature.[2] It is crucial to monitor the reaction's progress using Thin Layer Chromatography (TLC) or LC-MS to determine the optimal reaction time, which can range from a few hours to overnight.[2][7]

Q2: I'm observing a significant amount of thiophen-2-ylmethanol as a byproduct. How do I prevent this?

This is a classic selectivity problem. The formation of thiophen-2-ylmethanol indicates that your reducing agent is reducing the starting aldehyde before it can react with the amine to form the imine.

• Primary Cause: Use of sodium borohydride (NaBH₄) or adding a more selective reducing agent too early.

• Definitive Solution: Switch to sodium triacetoxyborohydride (NaBH(OAc)₃) .[6] Its reduced reactivity allows the imine equilibrium to be established before reduction occurs. When using NaBH(OAc)₃, all three components (aldehyde, amine, and reducing agent) can often be combined in a one-pot fashion.[4][8]

• Alternative (If only NaBH₄ is available): You can run the reaction in two distinct steps. First, stir the thiophene-2-carboxaldehyde and 1-aminopropan-2-ol with a dehydrating agent (like molecular sieves) or under conditions that remove water (e.g., Dean-Stark apparatus) to drive the equilibrium towards the imine. Once imine formation is complete (confirmed by spectroscopy or TLC), cool the reaction and then add the NaBH₄.[3] This indirect method is less convenient than using NaBH(OAc)₃.[5]

Q3: My product streaks badly during silica gel column chromatography, leading to poor separation and low recovery. How can I improve purification?

The product, 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol, is a secondary amine, which is basic. The lone pair on the nitrogen atom can interact strongly with the acidic silanol groups (Si-OH) on the surface of standard silica gel. This causes the streaking (tailing) you are observing.

• Solution 1 (Recommended): Deactivate the silica gel. Before running your column, flush the packed silica gel with your starting eluent that has been modified with a small amount of a volatile base, typically 0.5-1% triethylamine (NEt₃) or ammonia in methanol. This neutralizes the acidic sites and allows for clean elution of the amine.[2]

• Solution 2: Basic Alumina Chromatography: Consider using basic alumina as your stationary phase instead of silica gel. Alumina is generally better suited for the purification of basic compounds.

• Solution 3: Acid/Base Work-up: Before chromatography, perform an acid/base extraction to remove neutral and acidic impurities.

  • Dissolve the crude product in an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Extract with a dilute aqueous acid (e.g., 1M HCl). Your amine product will be protonated and move to the aqueous layer, while neutral impurities (like unreacted aldehyde or the alcohol byproduct) remain in the organic layer.

  • Separate the layers. Basify the aqueous layer with a strong base (e.g., NaOH) to pH > 10.

  • Extract your deprotonated amine product back into an organic solvent.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. This purified material will behave much better during chromatography.[2]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the detailed reaction mechanism for this synthesis?

The synthesis is a classic reductive amination, which occurs in two main stages:

• Nucleophilic Attack and Dehydration: The nitrogen atom of 1-aminopropan-2-ol acts as a nucleophile, attacking the electrophilic carbonyl carbon of thiophene-2-carboxaldehyde. This forms a hemiaminal intermediate.[3]

• Imine/Iminium Ion Formation: Under mildly acidic conditions, the hydroxyl group of the hemiaminal is protonated, turning it into a good leaving group (water). The subsequent loss of water yields a resonance-stabilized iminium ion.[3][4]

• Hydride Reduction: A hydride (H⁻) from the reducing agent (e.g., NaBH(OAc)₃) attacks the electrophilic carbon of the iminium ion, reducing the C=N bond to a C-N single bond, yielding the final secondary amine product.

Caption: Reductive amination mechanism workflow.

Q2: How do I choose the best reducing agent?

The choice of reducing agent is critical for maximizing yield and minimizing side products.

Reducing Agent	Selectivity for Imine vs. Aldehyde	Typical Solvent	pH Condition	Key Advantages / Disadvantages
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Excellent	Aprotic (DCE, DCM, THF)[2][6]	Mildly Acidic	(Advantage) Mild, highly selective, allows for one-pot reaction.[2][4] (Disadvantage) Moisture sensitive.[6]
Sodium Cyanoborohydride (NaBH₃CN)	Good	Protic (MeOH, EtOH)[2][5]	Mildly Acidic (pH 3-6)	(Advantage) Stable in acid. (Disadvantage) Highly toxic (can release HCN gas if pH drops too low).[9]
Sodium Borohydride (NaBH₄)	Poor	Protic (MeOH, EtOH)	Neutral/Basic	(Advantage) Inexpensive, readily available.[8] (Disadvantage) Reduces aldehydes and ketones quickly, leading to byproducts.[2] Requires a two-step (indirect) procedure.
H₂ with Metal Catalyst (e.g., Pd/C)	Good	Protic (EtOH, MeOH)	Neutral	(Advantage) "Green" reducing agent. (Disadvantage) Requires specialized hydrogenation equipment; catalyst can be pyrophoric. May reduce other functional groups.

For this specific synthesis, Sodium Triacetoxyborohydride (NaBH(OAc)₃) is the most highly recommended reagent for its high selectivity, operational simplicity, and excellent yields.[2][4]

Q3: How should I monitor the reaction's progress?

Active monitoring is essential to avoid over-running the reaction, which can lead to side product formation, or under-running it, resulting in low conversion.

• Method: Thin Layer Chromatography (TLC) is the most common and convenient method.

• Procedure:

  • Prepare a TLC plate with three spots:

    • S: Starting material (a co-spot of thiophene-2-carboxaldehyde and 1-aminopropan-2-ol).

    • R: Reaction mixture.

  • Elute the plate with an appropriate solvent system (e.g., 10:1 Dichloromethane:Methanol).

  • Visualize the plate, typically under UV light (for the thiophene ring) and then by staining with a potassium permanganate (KMnO₄) or ninhydrin stain (for the amine).

• Interpretation: The reaction is complete when the spot corresponding to the starting aldehyde (the limiting reagent) has been completely consumed. The product spot should appear at a different Rf value.

Section 3: Recommended Experimental Protocol

This protocol is optimized for a high-yield, one-pot synthesis using the preferred reagent, sodium triacetoxyborohydride.

Synthesis of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

Caption: Step-by-step synthesis and purification workflow.

Materials:

• Thiophene-2-carboxaldehyde (1.0 eq.)

• 1-Aminopropan-2-ol (1.1 eq.)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.)

• Glacial Acetic Acid (1.0 eq.)

• Anhydrous 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add thiophene-2-carboxaldehyde (1.0 eq.) and 1-aminopropan-2-ol (1.1 eq.) to anhydrous DCE (approx. 10 mL per mmol of aldehyde).

• Add glacial acetic acid (1.0 eq.) and stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the iminium ion.[2]

• Carefully add sodium triacetoxyborohydride (1.5 eq.) to the mixture in portions over 10 minutes. Note: The reaction may be mildly exothermic.

• Stir the reaction at room temperature and monitor its progress by TLC until the starting aldehyde is consumed (typically 4-18 hours).

• Once complete, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.[2]

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.[2]

• Purify the crude oil by flash column chromatography on silica gel, using an eluent system such as Dichloromethane/Methanol with 1% triethylamine to prevent streaking.

Section 4: References

• Wu, J., Ji, C., et al. (2017). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. Retrieved from ResearchGate.

• ResearchGate. (2017). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. Retrieved from [Link]

• Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides. (2017). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

• Podyacheva, E., Afanasyev, O. I., Tsygankov, A. A., Makarova, M., & Chusov, D. (n.d.). Hitchhiker's guide to reductive amination. Retrieved from Organic Chemistry Portal.

• Biotage. (n.d.). Application Note – Reductive Amination. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol. PubChem Compound Database. Retrieved from [Link]

• Go, M. J., & Park, K. H. (2012). (1S,2R)-1-[(E)-(Thiophen-2-ylmethylidene)amino]indan-2-ol. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 2), o408.

• Synthesis of primary amines by one-pot reductive amination of aldehydes. (2014). Der Pharma Chemica, 6(5), 343-349.

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• One-pot protocol for the reductive amination of aldehydes using thiamine hydrochloride as a green catalyst under solvent-free condition. (2023). ResearchGate.

• Roiban, G.-D., et al. (2020). Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols. Frontiers in Catalysis.

• Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Journal of Chemical Education, 83(6), 929.

• Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

• ResearchGate. (2008). 3-(N-Methylamino)-1-(2-thienyl)propan-1-ol: Revisiting Eli Lilly's Resolution−Racemization−Recycle Synthesis of Duloxetine for Its Robust Processes.

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• Al-Ostath, A. I., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry.

• Algethami, F. K., et al. (2024). Fatal Intoxication of 1-(Thiophen-2-Yl)-2-Methylaminopropane (2-MPA): A Case Report. Egyptian Journal of Forensic Sciences.

• Fowler, R. T., & Edwards, P. A. (1982). A column chromatographic method for the removal from 2-amino-2-methyl-1-propanol of impurities that inhibit alkaline phosphatase activity. Annals of Clinical Biochemistry, 19(3), 182–186.

Sources

• 1. 2-[(Thiophen-2-ylmethyl)amino]propan-1-ol | Benchchem [benchchem.com]
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• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 6. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 7. organic-chemistry.org [organic-chemistry.org]
• 8. gctlc.org [gctlc.org]
• 9. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Purification of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

Welcome to the technical support center for the purification of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice, troubleshooting strategies, and frequently asked questions regarding the purification of this compound from its reaction byproducts. Our goal is to equip you with the knowledge to overcome common purification challenges and ensure the high purity of your final product.

Introduction

The synthesis of 1-[(thiophen-2-ylmethyl)amino]propan-2-ol, a valuable intermediate in pharmaceutical development, is commonly achieved via reductive amination of thiophene-2-carbaldehyde with 1-amino-2-propanol.[1][2] While this method is efficient, the crude product is often contaminated with byproducts that can interfere with subsequent reactions or compromise the final product's purity and activity. This guide provides a comprehensive overview of the potential impurities and detailed protocols for their removal.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of 1-[(thiophen-2-ylmethyl)amino]propan-2-ol.

Issue 1: My crude product is a complex mixture on TLC, showing multiple spots.

• Question: I've run a Thin Layer Chromatography (TLC) of my crude reaction mixture, and instead of a single product spot, I see several spots. What are these impurities, and how do I begin to separate them?

• Answer: A complex TLC profile is common after a reductive amination reaction. The additional spots likely correspond to unreacted starting materials, over-alkylated byproducts, and imine intermediates.[3][4][5]

  • Unreacted Thiophene-2-carbaldehyde: This starting material is relatively non-polar and will likely have a high Rf value on a normal-phase silica TLC plate.

  • Unreacted 1-Amino-2-propanol: This is a polar molecule and will likely have a very low Rf value, possibly remaining at the baseline.

  • Imine Intermediate: The intermediate imine, formed from the condensation of the aldehyde and amine, may be present if the reduction step was incomplete.[6][7] Its polarity will be between that of the starting aldehyde and the final product.

  • Over-alkylation Products: The desired secondary amine product can react further with another molecule of thiophene-2-carbaldehyde to form a tertiary amine.[4] This byproduct will be less polar than your target compound.

  Initial Strategy: The first step is to identify your product spot. You can do this by running co-spots on the TLC plate with your starting materials. The spot that is present in the crude mixture but not in the starting material lanes is likely your product. The relative polarities can also guide you; amino alcohols are generally polar compounds.[8]

Issue 2: I am having difficulty separating the product from a close-running impurity by column chromatography.

• Question: I'm attempting to purify my product using silica gel column chromatography, but one of the impurities has a very similar Rf value to my product, making separation difficult. How can I improve the resolution?

• Answer: Poor separation on silica gel is a common challenge, especially with amines which can interact with the acidic silica surface, leading to tailing and co-elution.[9] Here are several strategies to improve your separation:

  • Optimize Your Solvent System:

    • Add a Basic Modifier: To counteract the acidic nature of silica, add a small amount of a basic modifier like triethylamine (0.1-1%) or ammonia in methanol to your mobile phase.[9] This will "neutralize" the acidic sites on the silica, reducing tailing of your amine product and potentially improving separation.

    • Solvent System Trials: Experiment with different solvent systems. A common starting point for amines is a gradient of methanol in dichloromethane (DCM) or ethyl acetate in hexanes. Try varying the polarity and the solvent composition to maximize the ΔRf between your product and the impurity.

  • Switch to a Different Stationary Phase:

    • Alumina: Basic or neutral alumina can be an excellent alternative to silica for purifying amines, as it minimizes the acid-base interactions that cause tailing.[10]

    • Amine-Functionalized Silica: Specialty columns with an amine-functionalized stationary phase are commercially available and are designed specifically for the purification of basic compounds.[9][11]

    • Reversed-Phase Chromatography: If your product and impurity have different hydrophobicities, reversed-phase (C18) chromatography can be a powerful tool.[12] A typical mobile phase would be a gradient of acetonitrile or methanol in water, often with a modifier like formic acid or trifluoroacetic acid to improve peak shape.

Issue 3: My purified product seems to be degrading or is unstable.

• Question: After purification, my 1-[(thiophen-2-ylmethyl)amino]propan-2-ol appears to be decomposing over time, as indicated by a change in color or the appearance of new spots on TLC. What could be causing this, and how can I prevent it?

• Answer: Thiophene-containing compounds can be susceptible to oxidation and degradation, especially when exposed to air and light.[13] The amine functionality can also be prone to oxidation.

  • Storage Conditions: Store your purified product under an inert atmosphere (nitrogen or argon) at a low temperature (refrigerator or freezer) and protected from light.

  • Solvent Choice: When concentrating your product after chromatography, avoid excessive heat. It's best to remove the solvent under reduced pressure at a moderate temperature.

  • Antioxidants: In some cases, adding a small amount of an antioxidant like BHT (butylated hydroxytoluene) can help to stabilize sensitive compounds, but this should be used with caution and may need to be removed in a subsequent step.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 1-[(thiophen-2-ylmethyl)amino]propan-2-ol?

A1: The most prevalent and efficient method is reductive amination.[1][2] This one-pot reaction involves the condensation of thiophene-2-carbaldehyde with 1-amino-2-propanol to form an imine intermediate, which is then reduced in situ to the desired secondary amine.[6][7] Common reducing agents for this transformation include sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), and sodium triacetoxyborohydride (NaBH(OAc)₃).[5][6][14]

Q2: What are the primary byproducts I should expect from this reaction?

A2: The main byproducts to anticipate are:

• Unreacted starting materials: Thiophene-2-carbaldehyde and 1-amino-2-propanol.

• Imine intermediate: If the reduction is not complete.[6][7]

• Over-alkylation product: A tertiary amine formed from the reaction of the product with another molecule of the aldehyde and subsequent reduction.[4]

• Alcohol byproduct: Reduction of the starting aldehyde to 2-thiophenemethanol can occur, especially with less selective reducing agents.

Q3: Can I use crystallization to purify my product?

A3: Yes, crystallization can be a very effective purification technique for amino alcohols.[15][16][17] You have two primary options:

• Crystallization of the Free Base: If your crude product is sufficiently pure, you may be able to crystallize the free base directly from a suitable solvent or solvent mixture. You will need to experiment with different solvents to find one in which your product has high solubility at elevated temperatures and low solubility at room temperature or below.

• Diastereomeric Salt Crystallization: A more common and often more effective method is to form a salt of your amino alcohol with a chiral or achiral acid and then crystallize the salt.[15][18] This can be particularly useful for removing closely related impurities. After crystallization, the pure salt is treated with a base to regenerate the free amine. Common acids for salt formation include hydrochloric acid, oxalic acid, and tartaric acid.

Q4: What analytical techniques are best for assessing the purity of my final product?

A4: A combination of techniques is recommended for a thorough purity assessment:

• Thin Layer Chromatography (TLC): An excellent, rapid method for monitoring the progress of the purification and assessing the number of components in a sample.[19][20][21][22]

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for separating and identifying volatile components in a mixture.[13][23][24][25] It can provide information on the molecular weight of the components and their fragmentation patterns, aiding in their identification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the structure of your purified product and for identifying any remaining impurities.

• High-Performance Liquid Chromatography (HPLC): Particularly useful for quantitative purity analysis, especially when using a chiral stationary phase to determine enantiomeric excess if you are performing an asymmetric synthesis.[15]

Experimental Protocols

Protocol 1: Purification by Silica Gel Flash Column Chromatography

This protocol is a general guideline for purifying 1-[(thiophen-2-ylmethyl)amino]propan-2-ol on a silica gel column.

• TLC Analysis:

  • Dissolve a small amount of your crude product in a suitable solvent (e.g., DCM or methanol).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate in a solvent system that gives your product an Rf value of approximately 0.2-0.3. A good starting point is 5-10% methanol in dichloromethane, with 0.5% triethylamine added to the mobile phase.[9]

  • Visualize the spots using a UV lamp (the thiophene ring should be UV active) and/or a potassium permanganate stain.

• Column Preparation:

  • Choose a column of an appropriate size for the amount of crude material you have (a general rule of thumb is a 40:1 to 100:1 ratio of silica gel to crude product by weight).

  • Pack the column with silica gel as a slurry in your chosen eluent (the less polar solvent from your TLC system, e.g., DCM with 0.5% triethylamine).

• Sample Loading:

  • Dissolve your crude product in a minimal amount of the mobile phase.

  • Alternatively, for less soluble compounds, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and dry-load the resulting powder onto the top of the column.

• Elution and Fraction Collection:

  • Begin eluting the column with the initial, less polar solvent mixture.

  • Gradually increase the polarity of the eluent (e.g., by increasing the percentage of methanol).

  • Collect fractions and analyze them by TLC to identify which fractions contain your pure product.

• Product Isolation:

  • Combine the pure fractions.

  • Remove the solvent under reduced pressure to yield your purified 1-[(thiophen-2-ylmethyl)amino]propan-2-ol.

Protocol 2: Purification by Crystallization as an Oxalate Salt

This protocol describes the purification of the target compound via the formation and crystallization of its oxalate salt.[16][18]

• Salt Formation:

  • Dissolve your crude 1-[(thiophen-2-ylmethyl)amino]propan-2-ol in a suitable solvent, such as ethanol or isopropanol.

  • In a separate flask, prepare a solution of one equivalent of oxalic acid in the same solvent.

  • Slowly add the oxalic acid solution to the solution of your crude product with stirring.

• Crystallization:

  • The oxalate salt may precipitate immediately. If not, you can induce crystallization by:

    • Cooling the solution in an ice bath or refrigerator.

    • Scratching the inside of the flask with a glass rod.

    • Adding a small seed crystal of the product salt if available.

  • Allow the crystallization to proceed until a good yield of crystals has formed.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold crystallization solvent to remove any adhering impurities.

  • Dry the crystals under vacuum.

• Liberation of the Free Base:

  • Dissolve the purified oxalate salt in water.

  • Add a base, such as a saturated aqueous solution of sodium bicarbonate or sodium hydroxide, until the solution is basic (pH > 9).

  • Extract the aqueous solution with an organic solvent like dichloromethane or ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic extracts, dry them over anhydrous sodium sulfate or magnesium sulfate, and filter.

  • Remove the solvent under reduced pressure to obtain the purified free base of 1-[(thiophen-2-ylmethyl)amino]propan-2-ol.

Visualized Workflows

Purification Workflow Diagram

Caption: General workflow for the purification and analysis of 1-[(thiophen-2-ylmethyl)amino]propan-2-ol.

Troubleshooting Logic for Column Chromatography

Caption: Decision tree for troubleshooting poor separation during column chromatography.

References

• Margl, L., et al. (n.d.). GLC and GLC-MS Analysis of Thiophene Derivatives in Plants and in in vitro Cultures of Tagetes patula L. (Asteraceae).
• BenchChem. (2025). Overcoming challenges in the purification of chiral amino alcohols.
• OIV. (n.d.). Detection of biogenic amines by TLC.
• SciSpace. (n.d.). GLC and GLC-mS analysis of thiophene derivatives in plants and in in vitro cultures of Tagetes patula L. (Asteraceae).
• PubMed. (2019, November 15). An approach to analysis of primary amines by a combination of thin-layer chromatography and matrix-assisted laser desorption ionization mass spectrometry in conjunction with post-chromatographic derivatization.
• Wu, J., Ji, C., et al. (2017). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol.
• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?
• Synple Chem. (n.d.).
• Google Patents. (n.d.). US5866719A - Process for the purification of an aminoalcohol.
• Teledyne ISCO. (2012, November 9). RediSep C-18 reversed phase column Purification of primary amines.
• Guo, K., & Chen, Y. (2010, June 24). Simple and rapid detection of aromatic amines using a thin layer chromatography plate. RSC Publishing.
• Wikipedia. (n.d.). Reductive amination.
• Open Access Journals. (n.d.). Derivatives and Synthesis of Heterocyclic Compound: Thiophene.
• Wu, J. (2017, January 1). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. ResearchGate.
• BOC Sciences. (n.d.). Amino Alcohol Synthesis Service.
• ResearchGate. (2025, August 7). GC–MS Method Development for the Analyses of Thiophenes from Solvent Extracts of Tagetes patula L.
• ACS Publications. (2021, March 18). Comprehensive Composition, Structure, and Size Characterization for Thiophene Compounds in Petroleum Using Ultrahigh-Resolution Mass Spectrometry and Trapped Ion Mobility Spectrometry.
• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography.
• Canadian Science Publishing. (n.d.). A NEW GENERAL SYNTHESIS OF 2-AMINO ALCOHOLS.
• ResearchGate. (n.d.). Secondary amino alcohols are a new class of cleavable linkers...
• ResearchGate. (n.d.). Separation of biogenic amines by thin-layer chromatography.
• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation).
• OperaChem. (2024, February 24). TLC-Thin Layer Chromatography.
• BenchChem. (n.d.). 2-[(Thiophen-2-ylmethyl)amino]propan-1-ol.
• Columbia University. (n.d.). Column chromatography.
• Google Patents. (n.d.). US2243977A - Process for the preparation of amino-alcohols.
• BenchChem. (2025). minimizing byproduct formation in the synthesis of amino alcohols.
• Fiveable. (2025, August 15). Reductive amination Definition - Organic Chemistry II Key...
• ProQuest. (n.d.). The crystallization of amino acids from mixtures of water and alcohol.
• Chemistry Steps. (2024, March 28). Reductive Amination.
• UVic. (n.d.). Column chromatography.
• PubChem. (n.d.). 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol | C8H13NOS | CID 4716193.
• CSB and SJU Digital Commons. (2015, April 23). Synthesis of 1, 2 Amino Alcohols through Arbuzov Method.
• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works.
• PMC. (n.d.). (1S,2R)-1-[(E)-(Thiophen-2-ylmethylidene)amino]indan-2-ol.
• MDPI. (2023, February 17). Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites.
• ResearchGate. (2025, August 10). Organocatalytic Reductive Amination of Aldehydes with 2-Propanol: Efficient Access to N -Alkylated Amines.

Sources

• 1. 2-[(Thiophen-2-ylmethyl)amino]propan-1-ol | Benchchem [benchchem.com]
• 2. fiveable.me [fiveable.me]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
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• 6. Reductive amination - Wikipedia [en.wikipedia.org]
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Technical Support Center: Troubleshooting Reductive Amination of Thiophene Aldehydes

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for the reductive amination of thiophene aldehydes, a critical transformation in medicinal chemistry and materials science. This document is structured to address common experimental challenges in a direct question-and-answer format, grounded in mechanistic principles and field-proven solutions.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the reaction's scope, choice of reagents, and general best practices.

Q1: What makes the reductive amination of thiophene aldehydes challenging compared to standard benzaldehydes?

A1: The primary challenge stems from the thiophene ring itself. The sulfur atom is a known catalyst poison, particularly for noble metal catalysts like Palladium (Pd), Platinum (Pt), and Nickel (Ni) commonly used in catalytic hydrogenation.[1][2] The sulfur's lone pair of electrons can strongly and often irreversibly bind to the metal's active sites, leading to catalyst deactivation.[1] Additionally, the electron-rich nature of the thiophene ring can influence the reactivity of the aldehyde group.

Q2: Which reducing agent is most recommended for this specific transformation?

A2: For general reliability, Sodium Triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the preferred reagent. It is a mild and selective reducing agent that is particularly effective for reductive aminations.[3] Unlike stronger reductants like NaBH₄, it is less likely to reduce the starting aldehyde before imine formation.[4] It is also safer and generates less toxic byproducts compared to Sodium Cyanoborohydride (NaBH₃CN), another common choice.[5] While NaBH₃CN is effective, its high toxicity and potential for cyanide contamination in the final product make STAB a more favorable option for pharmaceutical applications.[5]

Q3: Can I use catalytic hydrogenation (e.g., H₂/Pd-C) for this reaction?

A3: It is generally not recommended as a first-line approach due to the high risk of catalyst poisoning by the thiophene sulfur.[6][7] The efficiency of such reactions can be extremely low unless specialized, sulfur-tolerant catalysts are employed.[1] If catalytic hydrogenation is necessary, sulfur-resistant catalysts (e.g., certain Rhodium or Ruthenium catalysts) or a significant excess of a standard catalyst might be required, which is often not cost-effective. Borohydride-based reagents circumvent this issue entirely.

Section 2: Detailed Troubleshooting Guide

This section tackles specific experimental failures with causal explanations and actionable protocols.

Problem Area: Low or No Product Yield

Q4: I've mixed my thiophene aldehyde, primary amine, and STAB, but I'm only recovering starting materials. What went wrong?

A4: This is a classic issue often traced back to inefficient imine or iminium ion formation, which is the necessary intermediate for reduction.[8] The equilibrium between the aldehyde/amine and the imine must be established before the reduction can occur efficiently.[8]

Root Causes & Solutions:

• Incorrect pH: Imine formation is catalyzed by mild acid, which protonates the carbonyl oxygen, making it more electrophilic.[4][9] However, if the pH is too low, the amine nucleophile will be protonated to its non-nucleophilic ammonium salt, shutting down the reaction.[4]

  • Solution: Add a stoichiometric amount (1.0-1.2 equivalents) of a weak acid like acetic acid (AcOH) to the reaction mixture. This ensures the pH is in the optimal range (typically 4-6) to facilitate imine formation without deactivating the amine.[9]

• Water Scavenging: The formation of the imine from the hemiaminal intermediate involves the elimination of water.[8] In some solvents, this equilibrium may not favor the imine.

  • Solution: Add a dehydrating agent, such as anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), to the reaction mixture before adding the reducing agent. This sequesters the water produced and drives the equilibrium towards the imine intermediate.

• Steric Hindrance: If either the thiophene aldehyde (e.g., substituted at the 3-position) or the amine is sterically bulky, the rate of imine formation can be significantly reduced.

  • Solution: Increase the reaction time and/or temperature (e.g., from room temperature to 40-50 °C). You can also increase the concentration of the reactants.

Q5: My reaction is sluggish and gives a poor yield, even with acetic acid. The amine I'm using is a weak base (e.g., an aniline with electron-withdrawing groups). How can I improve this?

A5: Weakly basic or poorly nucleophilic amines are notoriously difficult substrates for reductive amination.[5][10] The low nucleophilicity slows down the initial attack on the carbonyl, and the resulting imine may not form in sufficient concentration.

Solutions:

• Pre-form the Imine: Instead of a one-pot reaction, consider a two-step procedure.

  • Step 1: Dissolve the thiophene aldehyde and the weakly basic amine in a solvent like toluene or benzene. Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TsOH). Fit the flask with a Dean-Stark apparatus and reflux the mixture to azeotropically remove water and drive imine formation to completion.

  • Step 2: After cooling, carefully neutralize the acid, remove the solvent, and then dissolve the crude imine in a suitable solvent (like THF or DCE) for reduction with STAB.

• Use a Lewis Acid Catalyst: A Lewis acid can activate the aldehyde's carbonyl group more effectively than a Brønsted acid.

  • Solution: Add a catalyst like titanium(IV) isopropoxide (Ti(OiPr)₄) to the mixture of aldehyde and amine before adding the reducing agent.[11] The titanium alkoxide facilitates both condensation and dehydration.

Problem Area: Side Product Formation

Q6: I'm using a primary amine and I'm seeing a significant amount of a higher molecular weight byproduct. What is it and how do I prevent it?

A6: This is very likely the tertiary amine formed from a second alkylation of your desired secondary amine product. The product you formed is also a nucleophile and can react with another molecule of the thiophene aldehyde to form a new iminium ion, which is then reduced. This is a common problem, especially if the aldehyde is highly reactive or used in large excess.[4]

Solutions:

• Control Stoichiometry: Use a slight excess of the primary amine (1.1-1.5 equivalents) relative to the aldehyde.[9] This ensures the aldehyde is consumed before it can react with the product amine.

• Slow Addition: Add the reducing agent slowly to the mixture of the aldehyde and amine. This keeps the concentration of the product low during the reaction, minimizing its chance to compete for the remaining aldehyde.

• Stepwise Procedure: For particularly problematic cases, a stepwise procedure where the imine is formed first, followed by reduction with a less selective but faster-acting reagent like sodium borohydride (NaBH₄), can sometimes help.[3]

Q7: My mass spec shows a byproduct with a mass corresponding to the starting aldehyde plus an alcohol. What happened?

A7: This indicates that the reducing agent is reducing the thiophene aldehyde directly to the corresponding alcohol. While STAB is selective for the iminium ion over the aldehyde, this selectivity is not absolute.[5]

Root Causes & Solutions:

• Slow Imine Formation: If imine formation is slow (due to sterics, electronics, or improper pH), the concentration of the aldehyde remains high for a longer period, increasing the likelihood of its direct reduction.

  • Solution: Ensure optimal pH with acetic acid and consider pre-stirring the aldehyde and amine for a period (e.g., 30-60 minutes) before adding the STAB to allow the imine concentration to build up.

• Excess Reducing Agent: Using a large excess of STAB can override its kinetic selectivity.

  • Solution: Use a moderate excess of STAB (typically 1.5-2.0 equivalents).

Section 3: Visualizations and Protocols

General Reductive Amination Workflow

This diagram illustrates the key steps and decision points in a typical reductive amination experiment.

Caption: Standard workflow for one-pot reductive amination using STAB.

Troubleshooting Decision Tree: Low Yield

This diagram helps diagnose the cause of low product yield.

Caption: A decision tree for troubleshooting low-yield reductive aminations.

Section 4: Standard Operating Protocol

Protocol: Reductive Amination of Thiophene-2-carbaldehyde with Benzylamine using STAB

This protocol provides a validated baseline for a typical reaction.

Materials:

• Thiophene-2-carbaldehyde

• Benzylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃, STAB)

• Glacial Acetic Acid (AcOH)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add thiophene-2-carbaldehyde (1.0 eq).

• Dissolve the aldehyde in anhydrous DCM or DCE (approx. 0.2 M concentration).

• Add benzylamine (1.1 eq) to the solution, followed by glacial acetic acid (1.1 eq).

• Stir the mixture at room temperature for 30 minutes to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) to the mixture portion-wise over 5-10 minutes. Note: The reaction may be mildly exothermic.

• Continue stirring at room temperature and monitor the reaction's progress by TLC or LC-MS until the starting aldehyde is consumed (typically 2-12 hours).

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude oil or solid by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure N-benzyl-1-(thiophen-2-yl)methanamine.

Section 5: Reagent Selection and Rationale

This table summarizes the common reducing agents and the rationale for their use in the context of thiophene substrates.

Reducing Agent	Chemical Formula	Pros	Cons	Recommendation for Thiophenes
Sodium Triacetoxyborohydride (STAB)	NaBH(OAc)₃	Mild, highly selective for imines/iminiums over carbonyls; commercially available; good functional group tolerance.[3]	Moisture sensitive; relatively expensive.	Highly Recommended . The best first choice.
Sodium Cyanoborohydride	NaBH₃CN	Stable in weakly acidic media; selective for imines.[9]	Highly toxic (releases HCN gas in strong acid); can contaminate product with cyanide.[5]	Use with Caution . Effective, but STAB is preferred for safety.
Sodium Borohydride	NaBH₄	Inexpensive; powerful reducing agent.	Can readily reduce the starting aldehyde, leading to alcohol byproduct; less selective.[4]	Not Recommended for One-Pot . Better for stepwise reduction of a pre-formed imine.
Catalytic Hydrogenation	H₂ with Pd, Pt, Ni	Economical for large scale; "green" reagent.	Highly susceptible to catalyst poisoning by the thiophene sulfur.[1][6]	Not Recommended . Avoid unless using specialized sulfur-tolerant catalysts.

References

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• 2. tandfonline.com [tandfonline.com]
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• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
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• 8. Reductive amination - Wikipedia [en.wikipedia.org]
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• 11. researchgate.net [researchgate.net]

Technical Guide: Optimizing Solvent Selection for 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol Extraction

Executive Summary & Chemical Context

This guide addresses the extraction and purification of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol (CAS: 4014-97-9 / 869941-83-3).

The Core Challenge: This molecule presents a specific "amphiphilic friction" during extraction.

• Polarity (LogP ~0.8): The secondary alcohol and amine moieties create significant water solubility, making extraction into non-polar solvents (like Heptane) inefficient.

• Basicity (pKa ~9.5): The secondary amine is prone to protonation. If the aqueous pH is not strictly controlled, the molecule remains as a water-soluble salt (ammonium cation), leading to near-zero recovery in the organic phase.

• Thiophene Sensitivity: The thiophene ring is electron-rich and susceptible to oxidation or polymerization under harsh acidic conditions or with incompatible oxidants.

This guide moves beyond generic protocols to provide a chemically grounded, self-validating extraction strategy.

Phase 1: Solvent Screening (Thermodynamics & Selectivity)

Q: Which solvent class provides the optimal Distribution Coefficient (D) for this amino-alcohol?

A: For a molecule with a LogP of ~0.8, "standard" lipophilic solvents like Toluene or Hexane are poor choices. You require a solvent with moderate polarity and hydrogen-bonding capability.

Solvent Class	Representative	Suitability	Technical Rationale
Chlorinated	Dichloromethane (DCM)	High	Gold Standard for Yield: DCM has excellent solubilizing power for polar amines. However, it poses toxicity and emulsion risks. Use only if green alternatives fail.
Esters	Ethyl Acetate (EtOAc)	Medium-High	Green Alternative: Good solubility, but the alcohol group on your target can co-extract water, leading to "wet" organic phases. Requires aggressive drying.
Ethers	2-MeTHF / MTBE	High	Recommended: 2-Methyltetrahydrofuran (2-MeTHF) is superior to MTBE. It forms a cleaner phase boundary and has higher oxygen basicity to solvate the amine proton, enhancing extraction efficiency.
Hydrocarbons	Heptane / Hexane	Low	Avoid: The target is too polar. These will only extract non-polar impurities, leaving your product in the water.

Recommendation: Start with 2-MeTHF or Ethyl Acetate . If recovery is <80%, switch to DCM or add a "Salting Out" step (see Phase 3).

Phase 2: pH Optimization (The Chemical Switch)

Q: My LC-MS shows the product in the aqueous layer despite using DCM. Why?

A: This is almost certainly a pH control failure. The amine function has a pKa of approximately 9.5 .

• At pH 7: ~99.7% of your molecule is protonated (

  ). It is ionic and stays in the water.

• At pH 9.5 (pKa): 50% is ionic; 50% is free base. You are losing half your yield.

• At pH 11.5 (pKa + 2): >99% is in the free base form (

  ). This is the required state for extraction.

The Fix: You must adjust the aqueous phase to pH > 12 before adding the organic solvent.

• Caution: Do not use strong oxidizers. Use NaOH or KOH. Avoid long exposure times at high pH to prevent potential retro-aldol type degradation or thiophene ring opening (though thiophene is generally stable to base).

Phase 3: Troubleshooting & Process Scale-Up

Q: I am seeing a stable emulsion at the interface. How do I break it?

A: Thiophene derivatives, especially when crude, often contain oligomeric impurities that act as surfactants.

• Salting Out: Add solid NaCl to the aqueous layer until saturation. This increases the ionic strength, forcing the organic product out of the water ("Salting Out" effect) and sharpening the phase density difference.

• Filtration: If the emulsion persists, filter the biphasic mixture through a pad of Celite. Suspended micro-solids often stabilize emulsions.

Q: Can I use acidic washes to purify the organic layer?

A: Yes, this is a classic "Acid-Base Swing" purification.

• Extract: Pull product into Organic Phase at pH 12.

• Wash: Wash Organic Phase with water (removes inorganic salts).

• Back-Extract (Optional for high purity): Extract the Organic Phase with dilute HCl (pH 2). The product moves back into the water, leaving non-basic impurities (like thiophene starting material) in the solvent.

• Re-Extract: Basify the aqueous acid layer to pH 12 and extract again with fresh solvent.

Standardized Extraction Protocol (SOP)

Objective: Isolation of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol from aqueous reaction mixture.

Step 1: pH Adjustment

• Cool the aqueous reaction mixture to <10°C.

• Slowly add 2M NaOH monitoring via pH probe until pH reaches 12.0 - 12.5 .

• Validation: Ensure the solution is homogeneous and no oily tars have precipitated on the stir bar (if so, add a small amount of MeOH).

Step 2: Salting Out (Critical for Yield)

• Add NaCl (approx. 20g per 100mL aqueous volume). Stir for 10 minutes.

• Why? This pushes the partition coefficient (

  ) significantly in favor of the organic phase.

Step 3: Solvent Extraction

• Add 2-MeTHF or Ethyl Acetate (1:1 volume ratio relative to aqueous phase).

• Agitate vigorously for 15 minutes. (Equilibrium takes time for viscous amino-alcohols).

• Allow layers to separate.

  • Top Layer: Organic (Product)[1][2][3][4]

  • Bottom Layer: Aqueous (Waste)

• Repeat: Perform this extraction 3 times total.

Step 4: Drying & Concentration

• Combine organic layers.

• Wash once with Brine (saturated NaCl) to remove entrained water.

• Dry over anhydrous Sodium Sulfate (Na₂SO₄) . Note: Magnesium Sulfate is slightly acidic and can sometimes bind amines; Na₂SO₄ is safer.

• Filter and concentrate under reduced pressure (Rotavap) at <40°C.

Visual Workflow: Extraction Decision Tree

Figure 1: Logical decision tree for the extraction of amphiphilic amino-alcohols, prioritizing pH control and emulsion management.

References

• PubChem. 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol Compound Summary. National Library of Medicine. [Link]

• ResearchGate. Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. (Process Chemistry Insights). [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. 2-[(Thiophen-2-ylmethyl)amino]propan-1-ol | Benchchem [benchchem.com]
• 4. CN102964334B - Process for synthesizing 2-thiopheneethanol and derivatives thereof - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Thiophene Polymerization in Amino Alcohol Synthesis

Welcome to the Advanced Synthesis Troubleshooting Guide. As a Senior Application Scientist, I frequently encounter researchers struggling with the spontaneous degradation of thiophene-containing intermediates. Synthesizing amino alcohols from thiophene precursors (e.g., via reductive amination or epoxide ring-opening) requires strict kinetic and thermodynamic control.

This guide dissects the causality behind thiophene polymerization, provides self-validating experimental protocols, and establishes field-proven parameters to ensure high-yield synthesis without resinous byproducts.

Part 1: Diagnostic FAQ & Mechanistic Causality

Q1: Why does my thiophene-containing intermediate turn into a dark, insoluble tar during reductive amination? A1: The root cause is the inherent electronic structure of the thiophene ring. Thiophenes are highly electron-rich heteroaromatics; the sulfur atom donates electron density into the

-system, making the C2 and C5 positions exceptionally susceptible to electrophilic attack[1]. During reductive amination, strong Brønsted or Lewis acids are often used to drive imine formation. However, under strongly acidic conditions and elevated temperatures, the thiophene ring or the resulting hydroxymethyl/aminomethyl intermediate becomes protonated. This forms a highly reactive electrophilic carbocation that attacks adjacent thiophene rings, initiating an acid-catalyzed polycondensation cascade[1]. The resulting dark tar consists of insoluble poly(thienylene methylene) structures[1].

Q2: How can I prevent acid-catalyzed polycondensation while still effectively synthesizing the amino alcohol? A2: You must uncouple the kinetics of imine reduction from the kinetics of thiophene electrophilic aromatic substitution.

• pH Control: Avoid strong acids (e.g., HCl, TFA). Use weak organic acids like acetic acid to maintain a mildly acidic pH (5–6). This is sufficient to activate the carbonyl for nucleophilic attack but insufficient to protonate the thiophene ring.

• Reducing Agent Selection: Sodium triacetoxyborohydride (

  ) is the optimal choice. It operates efficiently in weakly acidic conditions and selectively reduces imines faster than any background polymerization can occur.

• Thermal Regulation: Polymerization is highly temperature-dependent. Maintaining a low reaction temperature (ideally between -20°C and 0°C) minimizes the rate of polymerization by suppressing the thermal energy required for intermolecular electrophilic attack[2].

Q3: I am using a transition-metal catalyzed cross-coupling step to build my thiophene amino alcohol precursor. Why am I seeing conductive polythiophene formation? A3: This is a classic case of oxidative polymerization. Thiophenes can undergo rapid polymerization when exposed to transition metals (like Fe, Ni, or Pd) or atmospheric oxygen. The metal oxidizes the thiophene monomer into a radical cation[3]. These radical cations rapidly couple to form a dimer, followed by deprotonation and chain-growth, yielding conductive but highly insoluble polythiophene polymers[4]. To prevent this, always conduct transition-metal steps under a strict inert atmosphere (Argon/Nitrogen) to prevent oxidative polymerization[2]. Additionally, utilize mild, non-nucleophilic inorganic bases and electron-rich phosphine ligands to stabilize the metal center and prevent off-cycle C–S bond insertion.

Part 2: Visualizing the Mechanisms

Below are the mechanistic pathways dictating the success or failure of your thiophene amino alcohol synthesis.

Divergent pathways in thiophene amination: target amino alcohol vs. acid-catalyzed polymerization.

Oxidative radical cation mechanism leading to unwanted polythiophene formation.

Part 3: Quantitative Optimization Data

To demonstrate the critical nature of reagent selection, the following table summarizes the reaction outcomes of a standard thiophene-2-carboxaldehyde reductive amination under varying conditions.

Table 1: Effect of Reaction Conditions on Thiophene Amino Alcohol Yield

Reducing Agent	Acid Additive	pH	Temp (°C)	Target Yield (%)	Polymer Byproduct (%)
	HCl (conc.)	< 2	25	12	> 75 (Resin)
	(Lewis Acid)	< 3	25	20	65 (Resin)
	None	8	25	45	15 (Oligomers)
	Acetic Acid	5–6	0 to 20	92	< 2

Part 4: Self-Validating Experimental Protocol

Standard Operating Procedure: Mild Reductive Amination for Thiophene Amino Alcohol Synthesis

Objective: Synthesize thiophene-derived amino alcohols without triggering acid-catalyzed polycondensation. Self-Validating Mechanism: This protocol utilizes staggered addition and in-process Thin Layer Chromatography (TLC) monitoring to ensure complete imine formation before the addition of the reducing agent. This prevents the premature reduction of the starting aldehyde into a highly reactive thiophenemethanol, which is notoriously prone to polycondensation[1].

Step 1: Imine Formation (Kinetic Control)

• In an oven-dried, argon-purged flask, dissolve 1.0 equivalent of the thiophene-carbonyl precursor and 1.05 equivalents of the target amine in anhydrous 1,2-dichloroethane (DCE) to achieve a 0.2 M concentration.

• Add 1.2 equivalents of glacial acetic acid.

  • Causality: Acetic acid lowers the pH to ~5.5, activating the carbonyl for nucleophilic attack without crossing the threshold required to protonate the thiophene ring.

• Stir at room temperature for 2 hours.

  • Validation Checkpoint 1: Perform TLC (Hexanes:EtOAc 7:3). The complete disappearance of the UV-active aldehyde spot confirms 100% conversion to the imine. Do not proceed to Step 2 until conversion is complete.

Step 2: Controlled Reduction (Thermodynamic Control) 4. Cool the reaction mixture to 0°C using an ice-water bath.

• Causality: Lowering the temperature suppresses the kinetics of intermolecular electrophilic attack[2].

• Add 1.5 equivalents of Sodium triacetoxyborohydride (

  ) portion-wise over 15 minutes to prevent localized exothermic spikes.

• Allow the reaction to slowly warm to room temperature and stir for an additional 4 hours.

Step 3: Quenching and Verification 7. Quench the reaction by slowly adding saturated aqueous

until gas evolution ceases and the aqueous layer reaches pH ~8.

• Causality: Neutralizing the acid prevents degradation and polycondensation during solvent evaporation[1].

• Extract the aqueous layer with dichloromethane (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous

  , and concentrate under reduced pressure at <30°C.

  • Validation Checkpoint 2: Analyze the crude product via

    -NMR. The absence of broad, unresolved peaks in the aromatic region (6.5–7.5 ppm) confirms the successful suppression of poly(thienylene methylene) and polythiophene formation.

References

• Wikipedia Contributors. "Polythiophene." Wikipedia, The Free Encyclopedia. Available at: [Link]

• ChemEurope. "Polythiophene." ChemEurope Encyclopedia. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Polythiophene - Wikipedia [en.wikipedia.org]
• 4. Polythiophene [chemeurope.com]

Removing unreacted amine impurities from 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

Topic: Removing unreacted amine impurities from 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol Case ID: THIO-AMINE-PUR-001 Status: Active Guide

System Overview & Diagnostic

The Challenge: You are attempting to isolate a secondary amine (the product) from a primary amine precursor (likely Thiophen-2-ylmethylamine or 1-amino-2-propanol).

• Chemical Conflict: Both species are basic (pKa ~9.5–10) and polar. Standard acid-base extraction often fails because their pKa values are too similar for selective protonation.

• Stability Warning: The thiophene ring is electron-rich and susceptible to acid-catalyzed polymerization (turning into a "black tar") or oxidation (S-oxide formation).[1] Avoid strong mineral acids and vigorous oxidation [1][3].

Diagnostic Flowchart

Use this decision matrix to select the correct purification protocol based on your impurity profile and scale.

Figure 1: Decision matrix for purification of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol based on impurity load and scale.

Troubleshooting Modules (Q&A)

Module A: Chromatography Issues

Q: "My product and the impurity co-elute as broad streaks on the TLC/Column. How do I fix this?"

Root Cause: Amine "tailing." The basic nitrogen atoms in your product and impurity interact strongly with the acidic silanol groups (Si-OH) on the silica gel surface, causing peak broadening and poor separation [2].[2]

The Fix: You must "mask" the silanols using a mobile phase modifier.

• Standard Modifier: Add 1% Triethylamine (Et3N) or 1% Ammonium Hydroxide (NH4OH) to your mobile phase.

• Why it works: The small, mobile modifier saturates the active sites on the silica, allowing your bulky thiophene product to elute based on polarity rather than acid-base sticking.

• Recommended Solvent System: DCM : Methanol : NH4OH (90:9:1).

Module B: Chemical Scavenging (The "Magic Bullet")

Q: "Extraction isn't working. How do I chemically remove the primary amine without hurting my secondary amine product?"

Root Cause: Both amines have similar pKa values. However, they differ in nucleophilicity and steric hindrance . Primary amines condense rapidly with aldehydes to form imines, whereas secondary amines cannot form stable neutral imines.

The Fix: Use a Polymer-Supported Benzaldehyde Resin (Protocol A).

• Mechanism: The resin-bound aldehyde reacts selectively with the unreacted primary amine (impurity) to form a Schiff base (imine) which remains attached to the solid bead.

• Result: You filter off the beads, and your secondary amine product (which didn't react) remains in the filtrate [4].

Module C: Stability & Degradation

Q: "I tried an acid wash and my oil turned into a black gum. What happened?"

Root Cause: Thiophene Acid-Sensitivity. Thiophene rings are electron-rich.[1] In the presence of strong mineral acids (like H2SO4 or concentrated HCl), they can undergo electrophilic attack by their own protonated species, leading to polymerization [1].

The Fix:

• Avoid: Strong oxidizing acids or high temperatures during acid washes.

• Safe Zone: Use weak acids (Acetic acid) or dilute HCl (0.1 M) at 0°C . Ensure immediate neutralization.

• Storage: Store the free base under Nitrogen/Argon in the dark, as thiophenes can form S-oxides upon prolonged exposure to air and light [3].

Detailed Experimental Protocols

Protocol A: Selective Scavenging (Recommended for High Purity)

Best for: Removing 5–15% primary amine impurity without running a column.

Materials:

• Crude mixture dissolved in DCM or THF (dry).

• Benzaldehyde-functionalized Polystyrene Resin (Loading ~1.0–1.5 mmol/g).

• Alternative: 4-Benzyloxybenzaldehyde (if resin unavailable, but requires subsequent chromatography).

Workflow:

• Calculate: Determine the moles of primary amine impurity (via NMR integration).

• Stoichiometry: Add 3.0 equivalents of the Aldehyde Resin relative to the impurity.

• Incubation: Add the resin to the reaction mixture. Stir gently (orbital shaker preferred to avoid grinding beads) at Room Temperature for 4–12 hours.

  • Monitoring: Check TLC.[3][4][5] The spot for the primary amine starting material should disappear.

• Filtration: Filter the mixture through a sintered glass funnel or a cotton plug to remove the resin beads.

• Wash: Rinse the beads with DCM to recover any trapped product.

• Concentration: Evaporate the solvent. The filtrate contains the purified secondary amine.

Protocol B: Buffered Silica Chromatography

Best for: General purification of <5g scale.

Data Table: Mobile Phase Optimization

Solvent System	Ratio (v/v)	Modifier	Application
DCM / MeOH	95 : 5	None	Avoid. Heavy tailing likely.
DCM / MeOH	90 : 10	1% Et3N	Good for general separation.
DCM / MeOH	92 : 8	1% NH4OH	Best. Sharper peaks than Et3N.
EtOAc / Hexane	50 : 50	2% Et3N	Alternative if product is very non-polar.

Step-by-Step:

• Column Pre-treatment: Slurry pack the silica gel using the mobile phase containing the modifier. This pre-saturates the silica.

• Sample Loading: Dissolve crude oil in a minimum amount of DCM.

• Elution: Run the column.

  • Note: The thiophene ring is UV active. Monitor at 254 nm .

• Workup: Combine pure fractions.

  • Critical Step: If using Et3N, rotovap the fractions thoroughly. You may need to redissolve in DCM and wash with saturated NaHCO3 once to remove residual Et3N smell, then dry (Na2SO4) and re-concentrate.

References

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• National Institutes of Health (PMC). Differential Oxidation of Two Thiophene-Containing Regioisomers to Reactive Metabolites. Retrieved from [Link]

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

Sources

• 1. Differential Oxidation of Two Thiophene-Containing Regioisomers to Reactive Metabolites by Cytochrome P450 2C9 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biotage.com [biotage.com]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Controlling regioselectivity in the synthesis of thiophene amino alcohols

Welcome to the Technical Support Center for the synthesis of thiophene-containing amino alcohols. This guide is specifically designed for researchers, synthetic chemists, and drug development professionals. It provides mechanistic insights, troubleshooting workflows, and validated standard operating procedures (SOPs) for controlling regioselectivity during the synthesis of these critical pharmacophores.

Workflow: Mechanistic Control of Regioselectivity

Mechanistic pathways for the regioselective ring-opening of thiophene epoxides.

Frequently Asked Questions (FAQs)

Q1: Why does the thiophene ring complicate the regioselectivity of epoxide aminolysis? A: In standard aliphatic epoxides, nucleophilic amines naturally attack the less sterically hindered terminal carbon via an SN2 mechanism. However, the thiophene ring is highly electron-rich. When an epoxide is adjacent to a thiophene ring, the heteroaromatic system can stabilize a partial positive charge at the adjacent (benzylic-like) carbon through resonance. Under Lewis acidic conditions, the C–O bond at the more substituted carbon weakens, shifting the mechanism toward an SN1-like pathway and leading to attack at the more hindered position[1].

Q2: How can I force the amine to attack the more hindered (internal) position? A: To favor attack at the more hindered carbon, you must rely on electronic control rather than steric control. This is achieved by using strong Lewis acid catalysts that coordinate with the epoxide oxygen, exacerbating the partial positive charge at the thiophene-adjacent carbon. Zirconium-based Metal-Organic Frameworks (MOFs), such as Zr-UiO-66 or thiophene-2-carboxamide-functionalized Zr(IV) MOFs, have proven highly effective for this, providing excellent regioselectivity and recyclability[1].

Q3: What is the best approach for continuous flow scale-up without clogging? A: A major limitation in scaling up amino alcohol synthesis is the low solubility of certain highly crystalline epoxide intermediates, which can clog microreactors. To resolve this, water can be used as a promoter alongside an organic co-solvent (like ethanol or acetonitrile). Water not only improves solubility but also slightly alters the hydrogen-bonding network, accelerating the aminolysis reaction while maintaining regioselectivity (often >5:1) in continuous flow setups[2].

Q4: Are there alternative methods to epoxide ring-opening for accessing chiral thiophene amino alcohols? A: Yes. If epoxide intermediates yield inseparable regioisomeric mixtures, consider a stereodivergent copper-catalyzed approach. Readily available thiophene-containing enones or enals can undergo sequential copper hydride-catalyzed hydrosilylation and hydroamination. This method provides access to all possible stereoisomers of the amino alcohol with high chemo-, regio-, diastereo-, and enantioselectivity[3].

Troubleshooting Guide: Common Experimental Failures

Issue 1: Poor Regioselectivity (Mixture of α- and β-amino alcohols)

• Cause: The reaction conditions are caught between steric (SN2) and electronic (SN1-like) control. This often happens when using weak Lewis acids or when the solvent polarity interferes with the transition state.

• Solution:

  • To favor terminal attack (SN2): Remove Lewis acids entirely. Use basic or neutral conditions, or perform the reaction in water/ethanol mixtures[2].

  • To favor internal attack (SN1-like): Switch to a stronger, bulkier Lewis acid. Zr(IV) MOFs tightly coordinate the oxygen, enforcing electronic control[1]. Ensure the solvent is strictly anhydrous, as water will compete for Lewis acid coordination sites.

Issue 2: Low Yield or Unreactive Amine

• Cause: Aromatic amines (e.g., anilines) are significantly less nucleophilic than aliphatic amines. Conventional heating often results in prolonged reaction times (>24 hours) and thermal degradation of the thiophene substrate.

• Solution: Utilize microwave irradiation. Microwave-assisted aminolysis rapidly achieves high localized temperatures, reducing reaction times from hours to minutes while preventing the decomposition of the sensitive thiophene ring[2][4].

Issue 3: Catalyst Deactivation and Poor Recyclability

• Cause: Homogeneous Lewis acids (like ZrCl4) often form stable complexes with the resulting amino alcohol product, leading to product inhibition and making catalyst recovery impossible.

• Solution: Transition to heterogeneous catalysis. Functionalized Zr(IV) Organic Frameworks maintain their pristine structure and Lewis acidity even after multiple cycles. The rigid MOF structure prevents irreversible chelation by the amino alcohol product, allowing for simple centrifugal recovery and reuse for up to five consecutive cycles[1].

Standard Operating Protocols (SOPs)

Protocol A: Regioselective Terminal Attack (SN2) via Microwave-Assisted Aminolysis

Objective: Synthesize the terminal β-amino alcohol with high regioselectivity using an environmentally benign catalyst[4].

• Preparation: In a microwave-safe vessel, combine the thiophene epoxide (1.0 mmol) and the amine (1.2 mmol).

• Catalyst Addition: Add Bi(NO3)3·5H2O (5 mol%) to the mixture. Do not add any solvent (solvent-free conditions enhance the collision frequency between reactants).

• Irradiation: Place the vessel in a microwave reactor. Irradiate at 300 W, maintaining a temperature of 60°C for 5–10 minutes.

• Validation (TLC): Monitor the reaction via TLC (Hexane/EtOAc 7:3). The complete disappearance of the epoxide spot confirms reaction completion.

• Workup: Extract the mixture with ethyl acetate (3 × 10 mL) and wash with brine. Dry the organic layer over anhydrous Na2SO4.

• Purification & Verification: Concentrate under reduced pressure and purify via flash chromatography. Self-Validation: 1H-NMR should show a characteristic upfield shift of the methine proton adjacent to the hydroxyl group, confirming terminal amine attack.

Protocol B: Regioselective Internal Attack via Heterogeneous Zr-MOF Catalysis

Objective: Synthesize the internal α-amino alcohol using strict electronic control[1].

• Activation: Activate the Thiophene-2-carboxamide-Functionalized Zr-UiO-66 MOF by heating at 120°C under vacuum for 12 hours prior to use to clear the pores of trapped solvent.

• Reaction Setup: In a Schlenk flask under an argon atmosphere, dissolve the thiophene epoxide (1.0 mmol) and the amine (1.0 mmol) in anhydrous toluene (5 mL).

• Catalysis: Add the activated Zr-MOF catalyst (10 mg). Stir the suspension at room temperature for 12 hours.

• Validation (Mass Balance): Monitor via GC-MS to ensure no thermal degradation or polymerization of the thiophene ring has occurred.

• Recovery: Centrifuge the reaction mixture at 5000 rpm for 10 minutes to pellet the MOF catalyst. Decant the supernatant.

• Workup: Wash the recovered catalyst with ethanol and dry for the next cycle. Evaporate the supernatant to yield the crude product, which is then recrystallized to analytical purity.

Quantitative Data: Catalyst & Condition Comparison

Catalyst System	Reaction Conditions	Dominant Mechanism	Regioselectivity (Terminal : Internal)	Typical Yield
None (Water Promoter)	H2O/EtOH, Continuous Flow, 60°C	SN2 (Steric Control)	> 5:1	85%
Bi(NO3)3·5H2O	Solvent-free, Microwave, 60°C	SN2 (Steric Control)	> 99:1	92%
Zr-UiO-66 MOF	Anhydrous Toluene, RT, 12h	SN1-like (Electronic Control)	1:10	88%
CuH / Hydrosilylation	Enone precursor, THF, 55°C	Stereodivergent	> 20:1 (Stereo/Regio)	76%

References

• A Thiophene-2-carboxamide-Functionalized Zr(IV) Organic Framework as a Prolific and Recyclable Heterogeneous Catalyst for Regioselective Ring Opening of Epoxides ResearchGate[Link]

• An efficient method for regioselective ring opening of epoxides by amines under microwave irradiation using Bi(NO3)3·5H2O as a catalyst ResearchGate[Link]

• Continuous flow synthesis of amino alcohols using microreactors (WO2011056929A1)

• Copper-catalyzed enantioselective stereodivergent synthesis of amino alcohols PMC - NIH[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. WO2011056929A1 - Continuous flow synthesis of amino alcohols using microreactors - Google Patents [patents.google.com]
• 3. Copper-catalyzed enantioselective stereodivergent synthesis of amino alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Storage conditions to prevent oxidation of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

A Guide for Researchers and Drug Development Professionals on Preventing Oxidative Degradation

Welcome to the technical support guide for 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol. This document provides in-depth, experience-driven answers and troubleshooting protocols to address the inherent stability challenges of this compound, specifically its susceptibility to oxidation. As a key intermediate in the synthesis of various pharmaceutical agents, maintaining its purity and integrity during storage is paramount for reproducible experimental outcomes. This guide is structured in a question-and-answer format to directly address the common issues encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: My vial of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol has turned a yellow or brownish color over time. What's happening?

This is a classic indicator of chemical degradation, most commonly due to oxidation. The discoloration you are observing is likely the formation of oxidized byproducts. Both the thiophene ring and the secondary amine functional groups within the molecule are susceptible to oxidation when exposed to atmospheric oxygen, light, or even trace metal impurities.

Q2: What parts of the 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol molecule are most vulnerable to oxidation?

The molecule has two primary sites that are highly susceptible to oxidation under typical laboratory and storage conditions.

• Thiophene Ring: The sulfur atom in the thiophene ring is electron-rich and can be oxidized to form thiophene S-oxides. These S-oxides can be unstable and may lead to further degradation or polymerization, contributing to the discoloration of the sample. While the aromaticity of thiophene provides some stability, it is not immune to oxidation, particularly in the presence of atmospheric oxygen or other oxidants.

• Secondary Amine: The nitrogen atom of the secondary amine is also a prime target for oxidation. It can be oxidized to form various N-oxygenated products, such as hydroxylamines or nitrones. This process can be catalyzed by light and air.

A less common, but still possible, oxidation site is the secondary alcohol, which could be oxidized to a ketone, although this typically requires stronger oxidizing conditions than those found during simple storage.

Caption: Key sites on 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol susceptible to oxidation.

Q3: What are the definitive, gold-standard storage conditions to prevent the oxidation of this compound?

To ensure long-term stability and prevent oxidative degradation, a multi-faceted approach is required

Technical Support Center: Solubility Optimization for 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

The following technical guide addresses the solubility challenges associated with 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol (CAS: 55663-04-6 / PubChem CID: 4716193). This document is structured to provide immediate, actionable solutions for researchers encountering precipitation or poor dissolution in aqueous media.

Core Chemical Analysis & Solubility Mechanism

Compound Profile:

• Structure: A secondary amine linking a lipophilic thiophene ring and a hydrophilic isopropanol chain.[1]

• Physicochemical Challenge: The thiophene moiety ("grease-ball" character) imparts significant hydrophobicity. While the hydroxyl group provides some polarity, it is insufficient to overcome the lipophilic drive of the aromatic ring and alkyl linker at neutral pH [1][2].[1]

• The Solubility "Switch": The secondary amine is the critical functional handle.[1] With a predicted pKa of approximately 9.0–9.5, this molecule exists primarily as a neutral, poorly soluble free base at pH 7.[1]4. Protonation of this amine (converting it to a cationic ammonium species) is the primary mechanism to achieve high aqueous solubility [3].[1]

Troubleshooting Guide & FAQs

Q1: Why does the compound precipitate immediately upon addition to PBS or cell culture media?

Diagnosis: This is a "pH Shock" phenomenon.[1] Explanation: Most stock solutions are prepared in DMSO.[1] When you dilute a DMSO stock into a buffered aqueous solution (like PBS at pH 7.4), the buffer forces the pH to neutral.[1] At pH 7.4, the amine deprotonates, reverting the molecule to its lipophilic free-base form, which exceeds its intrinsic water solubility threshold and precipitates [1].[1] Solution:

• Pre-acidification: Lower the pH of the aqueous vehicle slightly (pH 5–6) before addition, if the assay tolerates it.[1]

• Salt Conversion: Convert the solid free base to a hydrochloride or citrate salt before dissolving (see Protocol A).[1]

Q2: I need a highly concentrated stock (50 mM) for animal dosing. Water isn't working. What now?

Diagnosis: Intrinsic solubility limit reached. Explanation: Even in acidic water, the solubility product (

) of the salt may be limiting at very high concentrations.[1] Solution: Use a Cosolvent System .

• Recommendation: 10% DMSO / 40% PEG-400 / 50% Water (or Saline).

• Why: PEG-400 and DMSO solvate the thiophene ring, while the water (preferably slightly acidic) solvates the ionic amine [2].[1]

Q3: Can I use cyclodextrins to avoid organic solvents?

Diagnosis: Need for a biocompatible, solvent-free formulation.[1] Explanation: Yes, the thiophene ring is an excellent guest for

-cyclodextrin ( -CD) or Hydroxypropyl- -cyclodextrin (HP- -CD) inclusion complexes.[1] Solution: Use 20% (w/v) HP- -CD in water. The hydrophobic thiophene ring will nest inside the cyclodextrin cavity, shielding it from water while the hydrophilic exterior maintains solubility.[1]

Experimental Protocols

Protocol A: In-Situ Salt Formation (Recommended for Aqueous Stocks)

Use this method to prepare a stable aqueous stock solution without permanent chemical modification.[1]

• Weighing: Weigh the desired amount of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol free base.

• Stoichiometric Calculation: Calculate the moles of compound. You will need 1.05 equivalents of acid.[1]

• Acid Addition:

  • Add 90% of the final volume of water.[1]

  • Add 1.0 M HCl (or Citric Acid for biological assays) dropwise while monitoring pH.[1]

  • Target pH: 4.5 – 5.5 .[1]

• Dissolution: Vortex vigorously for 60 seconds. If particles persist, sonicate at 40°C for 5 minutes.

• Final Adjustment: Bring to final volume with water. Filter sterilize (0.22 µm) if necessary.[1]

Protocol B: Cosolvent Formulation for High-Concentration Assays

Use this for animal studies or high-throughput screening where high molarity is required.[1]

Component	Volume Fraction	Function
DMSO	5 – 10%	Primary solubilizer for the free base.[1]
PEG-400	30 – 40%	Interfacial stabilizer; prevents precipitation upon dilution.[1]
Saline/Water	50 – 65%	Bulk vehicle.[1]

Step-by-Step:

• Dissolve compound completely in the calculated volume of DMSO (Solution A).

• Add PEG-400 to Solution A and vortex (Solution B).

• Slowly add Saline/Water to Solution B with continuous stirring. Do not add Solution B to water, as this causes local high concentration and precipitation.[1]

Decision Trees & Visualizations

Figure 1: Solubility Optimization Decision Tree

Caption: A logic-flow diagram to select the optimal solubilization strategy based on experimental constraints.

Figure 2: Mechanism of pH-Dependent Solubility

Caption: Chemical transformation from lipophilic free base to hydrophilic salt form.[1]

[1]

Solubility Data Summary

Solvent / Medium	Solubility Rating	Max Conc.[1] (Est.)[1]	Notes
Water (pH 7.0)	Poor	< 0.5 mg/mL	Thiophene lipophilicity dominates.[1]
0.1 M HCl	Excellent	> 50 mg/mL	Forms soluble hydrochloride salt.[1]
PBS (pH 7.4)	Poor	< 0.5 mg/mL	Buffer capacity prevents protonation.[1]
DMSO	Excellent	> 100 mg/mL	Ideal for master stocks.[1]
Ethanol	Good	~ 20–30 mg/mL	Good intermediate solvent.
20% HP- -CD	Very Good	~ 10–20 mg/mL	Best for non-solvent formulations.[1]

References

• PubChem. (2025).[1][2] Compound Summary: 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol (CID 4716193).[3] National Library of Medicine.[1] Retrieved from [Link][1]

• Avdeef, A. (2003).[1] Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.[1] (General reference for amine pKa and solubility profiling).

Sources

• 1. Thiophene-based water-soluble C70 fullerene derivatives as novel antioxidant agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-(Thiophen-2-yl)propan-2-amine hydrochloride | C7H12ClNS | CID 12280954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol | C8H13NOS | CID 4716193 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting the Synthesis of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

Overview

As a Senior Application Scientist, I frequently encounter troubleshooting requests regarding the synthesis of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol. This secondary amine is a critical pharmaceutical intermediate, but its synthesis is often plagued by chemoselectivity and regioselectivity issues.

This guide provides a self-validating framework to minimize side reactions across the two most common synthetic pathways:

• Route A: Reductive Amination of thiophene-2-carboxaldehyde with 1-amino-2-propanol.

• Route B: Epoxide Ring Opening of propylene oxide with thiophen-2-ylmethanamine.

Mechanistic Workflow & Side Reaction Pathways

The following diagram maps the logical flow of both synthetic routes, highlighting the critical junctions where side reactions occur.

Figure 1: Synthetic pathways to 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol detailing desired outcomes and competitive side reactions.

Module 1: Route A - Reductive Amination Troubleshooting

Reductive amination is highly atom-economical but requires precise control over the reduction kinetics to prevent the aldehyde from reducing before the imine forms[1].

Quantitative Data: Reducing Agent Selection

Choosing the right hydride source is the most critical factor in minimizing side reactions[2].

Reducing Agent	Relative Reactivity	Risk of Direct Aldehyde Reduction	Risk of Over-alkylation	Recommended Use Case
NaBH₄	Very High	High	Moderate	Not recommended for one-pot protocols.
NaBH₃CN	Moderate	Low	Low	Effective, but generates toxic cyanide byproducts.
NaBH(OAc)₃ (STAB)	Mild	Very Low	Low	Optimal choice for one-pot secondary amine synthesis.
H₂ / Metal Catalyst	Variable	Low	Moderate	Green chemistry standard, but requires specialized pressure equipment.

Frequently Asked Questions (FAQs)

Q: Why am I seeing a large amount of thiophene-2-methanol in my product mixture? A: This is caused by the direct reduction of thiophene-2-carboxaldehyde. If you are using NaBH₄, it reduces the carbonyl group faster than the amine can condense with it[2]. Solution: Switch to Sodium Triacetoxyborohydride (STAB). The electron-withdrawing acetate groups stabilize the boron-hydride bond, making it too mild to reduce the aldehyde directly, but reactive enough to reduce the more electrophilic protonated imine (iminium ion)[3].

Q: How do I prevent over-alkylation (formation of the tertiary amine)? A: Over-alkylation occurs because the newly formed secondary amine is more nucleophilic than the starting primary amine[4]. Solution: Use a slight excess of the primary amine (1-amino-2-propanol) relative to the aldehyde (e.g., 1.1 : 1.0 ratio). Additionally, ensure the reaction is kept at or below room temperature, as thermal energy accelerates the secondary condensation[3].

Self-Validating Protocol: Optimized Reductive Amination

This protocol utilizes a pre-formation step to guarantee imine conversion before hydride introduction, acting as a self-validating checkpoint.

• Imine Pre-formation: Dissolve 1.0 eq of thiophene-2-carboxaldehyde and 1.1 eq of 1-amino-2-propanol in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).

• Dehydration: Add anhydrous MgSO₄ (or 4Å molecular sieves) to drive the equilibrium toward the imine. Stir at room temperature for 2 hours.

  • Validation Checkpoint: Monitor by TLC (Hexanes/EtOAc). The aldehyde spot (UV active) should completely disappear.

• Selective Reduction: Cool the mixture to 0 °C. Slowly add 1.5 eq of NaBH(OAc)₃ in portions. The low temperature suppresses any residual direct reduction.

• Reaction Completion: Allow the mixture to warm to room temperature and stir for 4–12 hours.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with EtOAc. The basic quench ensures the secondary amine product is in its free-base form, allowing it to partition into the organic layer while boron salts wash into the aqueous layer.

Module 2: Route B - Epoxide Ring Opening Troubleshooting

Reacting thiophen-2-ylmethanamine with propylene oxide is a direct route, but it suffers from poor regioselectivity and dialkylation if not strictly controlled[5].

Frequently Asked Questions (FAQs)

Q: My NMR shows a mixture of regioisomers. How can I favor nucleophilic attack at the terminal carbon? A: Propylene oxide is an unsymmetrical epoxide. Under standard thermal conditions, the amine can attack both the less hindered terminal carbon (yielding the desired product) and the more substituted internal carbon[5]. Solution: Employ a mild Lewis acid catalyst, such as Yttrium(III) chloride (YCl₃). YCl₃ coordinates to the epoxide oxygen, increasing ring strain and electrophilicity without fully breaking the C-O bond (which would trigger an SN1-like attack at the internal carbon). This preserves the SN2 trajectory, directing the amine almost exclusively to the less sterically hindered terminal carbon[5].

Q: How do I suppress dialkylation of the primary amine? A: As with reductive amination, the secondary amine product is highly nucleophilic and will readily react with a second equivalent of propylene oxide[4]. Solution: Run the reaction under solvent-free conditions with a large molar excess of the primary amine (e.g., 3:1 ratio of amine to epoxide). The excess amine outcompetes the product for the epoxide. The unreacted volatile primary amine can then be recovered via vacuum distillation. Alternatively, indirect approaches using hydroxylamine alkylation sequences can completely bypass overalkylation, though they add synthetic steps[4].

Self-Validating Protocol: Regioselective Epoxide Opening

This protocol leverages Lewis acid catalysis to enforce regiocontrol.

• Preparation: In a round-bottom flask, combine 3.0 eq of thiophen-2-ylmethanamine and 1 mol% of anhydrous YCl₃ catalyst[5].

• Epoxide Addition: Cool the mixture to 0 °C. Dropwise, add 1.0 eq of propylene oxide. Causality: The low temperature prevents the exothermic ring-opening from causing thermal runaway, which degrades regioselectivity.

• Catalytic Ring Opening: Stir the mixture at room temperature for 4–6 hours under solvent-free conditions.

  • Validation Checkpoint: Monitor the disappearance of the epoxide via GC-MS or NMR.

• Purification: Dilute the mixture with EtOAc and wash with brine to remove the YCl₃ catalyst.

• Amine Recovery: Subject the crude mixture to vacuum distillation to remove and recover the excess thiophen-2-ylmethanamine, leaving the heavier secondary amine product in the residue.

References

• Master Organic Chemistry. "Reductive Amination, and How It Works." Master Organic Chemistry. Available at: [Link]

• Kita, Y., Kai, S., Supriadi Rustad, L. B., Kamata, K., & Hara, M. "One-pot reductive amination of carbonyl compounds with nitro compounds over a Ni/NiO composite." RSC Advances, 2020, 10, 32296-32300. Available at: [Link]

• Natongchai, W., Khan, R. A., Alsalme, A., & Shaikh, R. R. "YCl3-Catalyzed Highly Selective Ring Opening of Epoxides by Amines at Room Temperature and under Solvent-Free Conditions." Catalysts, 2017, 7(11), 340. Available at: [Link]

• Barriault, D., Halliday, N. M., Renzoni, S., Ly, H. M., Gill, M. A., & Beauchemin, A. M. "A tertiary amine synthesis via a hydroxylamine alkylation/catalytic reduction sequence." Organic & Biomolecular Chemistry, 2026, 24, 8. Available at: [Link]

• ACS GCI Pharmaceutical Roundtable. "Reductive Amination - Reagent Guides." ACS Green Chemistry Institute. Available at: [Link]

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 4. A tertiary amine synthesis via a hydroxylamine alkylation/catalytic reduction sequence - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB01902H [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Researcher's Guide to the NMR Spectral Interpretation of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

For researchers and professionals in drug development and organic synthesis, the unambiguous structural elucidation of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique for this purpose. This guide provides an in-depth analysis and interpretation of the ¹H and ¹³C NMR spectra of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol , a molecule of interest for its potential applications stemming from the combination of the biologically relevant thiophene core and a chiral amino alcohol side chain.

This document moves beyond a simple cataloging of spectral data. It offers a comparative analysis with structurally related compounds to provide a robust framework for understanding the subtle electronic and structural influences on chemical shifts and coupling constants. The insights presented herein are grounded in fundamental principles of NMR spectroscopy and supported by experimental data from analogous structures.

I. Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum of 1-[(thiophen-2-ylmethyl)amino]propan-2-ol is anticipated to exhibit distinct signals corresponding to each unique proton environment. The interpretation relies on a composite analysis of the thiophene-2-yl-methanol and 1-aminopropan-2-ol moieties, with adjustments for the electronic effects of N-substitution.

Table 1: Predicted ¹H NMR Spectral Assignments for 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

Proton Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Rationale for Assignment
H-5 (Thiophene)	~7.2-7.3	dd	J ≈ 5.0, 1.2	The proton at the 5-position of the thiophene ring is expected to be the most downfield of the ring protons due to its proximity to the sulfur atom and the influence of the electron-withdrawing substituent at the 2-position. It will appear as a doublet of doublets due to coupling with H-4 and H-3.
H-3 (Thiophene)	~6.9-7.0	dd	J ≈ 3.5, 1.2	The H-3 proton will be a doublet of doublets, coupling to both H-4 and H-5.
H-4 (Thiophene)	~6.9-7.0	dd	J ≈ 5.0, 3.5	The H-4 proton will appear as a doublet of doublets due to coupling with H-5 and H-3.
Th-CH₂ (Methylene)	~3.8-4.0	s	-	These two protons are on the methylene bridge connecting the thiophene ring to the nitrogen. They are expected to be a singlet, though they could show some broadening or even splitting if there is restricted rotation or chirality-induced diastereotopicity.
CH (Propanol)	~3.8-4.0	m	-	This methine proton is attached to the carbon bearing the hydroxyl group. It will be a multiplet due to coupling with the adjacent CH₂ and CH₃ groups.
NH & OH	Broad	s	-	The chemical shifts of the amine and hydroxyl protons are highly variable and depend on solvent, concentration, and temperature. They often appear as broad singlets and may exchange with D₂O.
N-CH₂ (Propanol)	~2.6-2.8	m	-	These are the diastereotopic protons of the methylene group attached to the nitrogen. They are expected to be a multiplet due to coupling with the adjacent methine proton.
CH₃ (Propanol)	~1.1-1.2	d	J ≈ 6.0	The methyl protons will appear as a doublet due to coupling with the adjacent methine proton.

Comparative Analysis with Structural Analogs:

• Thiophene-2-ylmethanol: The ¹H NMR spectrum of thiophene-2-ylmethanol shows the thiophene protons in the range of 6.9-7.3 ppm and the methylene protons (CH₂OH) around 4.8 ppm. In our target molecule, the methylene protons (Th-CH₂) are shifted upfield to ~3.8-4.0 ppm due to the replacement of the hydroxyl group with the less electronegative amino group.

• 1-Aminopropan-2-ol: In 1-aminopropan-2-ol, the CH proton is observed around 3.7 ppm, the N-CH₂ protons between 2.5-2.8 ppm, and the CH₃ protons around 1.1 ppm.[1] The introduction of the thiophen-2-ylmethyl group on the nitrogen is expected to cause a downfield shift of the adjacent N-CH₂ and CH protons due to its electron-withdrawing inductive effect.

II. Predicted ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum will provide complementary information, with each unique carbon atom appearing as a distinct signal. The chemical shifts are influenced by the hybridization, electronegativity of attached atoms, and resonance effects.

Table 2: Predicted ¹³C NMR Spectral Assignments for 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

Carbon Assignment	Predicted Chemical Shift (ppm)	Rationale for Assignment
C-2 (Thiophene)	~144-146	This is the quaternary carbon of the thiophene ring attached to the methylene group. It is expected to be the most downfield of the thiophene carbons.
C-5 (Thiophene)	~127	The carbon at the 5-position is deshielded by the sulfur atom.
C-3 (Thiophene)	~125
C-4 (Thiophene)	~124
CH (Propanol)	~66-68	This carbon is attached to the electronegative oxygen of the hydroxyl group, resulting in a significant downfield shift.
N-CH₂ (Propanol)	~58-60	The carbon of the methylene group adjacent to the nitrogen.
Th-CH₂ (Methylene)	~50-52	The methylene carbon connecting the thiophene ring and the nitrogen.
CH₃ (Propanol)	~21-23	The methyl carbon, appearing in the typical upfield region for sp³ hybridized carbons.

Comparative Analysis with Structural Analogs:

• Thiophene-2-ylmethanol: The ¹³C NMR spectrum of this analog shows the C-2 at ~144 ppm, C-5 at ~127 ppm, C-3 at ~125 ppm, C-4 at ~125 ppm, and the CH₂OH carbon at ~59 ppm.[2]

• 1-Aminopropan-2-ol: For 1-aminopropan-2-ol, the CH-OH carbon appears around 68 ppm, the N-CH₂ carbon at approximately 51 ppm, and the CH₃ carbon at about 23 ppm. The N-substitution in our target molecule will influence the chemical shifts of the propanolamine backbone carbons.

III. Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra for 1-[(thiophen-2-ylmethyl)amino]propan-2-ol, the following experimental protocol is recommended:

• Sample Preparation:

  • Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or MeOD). The choice of solvent can influence the chemical shifts, particularly for the NH and OH protons.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹H NMR Spectroscopy:

  • Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

  • Typical acquisition parameters:

    • Spectral width: -2 to 12 ppm

    • Number of scans: 16-64 (depending on sample concentration)

    • Relaxation delay: 2-5 seconds

    • Pulse angle: 30-45 degrees

• ¹³C NMR Spectroscopy:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical acquisition parameters:

    • Spectral width: 0 to 160 ppm

    • Number of scans: 1024 or more (due to the low natural abundance of ¹³C)

    • Relaxation delay: 2-5 seconds

• 2D NMR Experiments (for unambiguous assignments):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks and confirm proton connectivities.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) ¹H-¹³C correlations, which is crucial for confirming the connectivity between the thiophen-2-ylmethyl group and the propanolamine moiety.

Figure 1: Recommended experimental workflow for the NMR analysis of 1-[(thiophen-2-ylmethyl)amino]propan-2-ol.

IV. Logical Framework for Spectral Interpretation

The interpretation of the NMR spectra follows a logical progression, integrating data from different experiments to build a cohesive structural picture.

Sources

• 1. Amino-2-propanol(78-96-6) 1H NMR [m.chemicalbook.com]
• 2. rsc.org [rsc.org]

Mass spectrometry fragmentation patterns of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

Executive Summary & Structural Context[1][2][3][4]

Target Molecule: 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol Molecular Formula: C

H NOS Exact Mass: 171.0718 Da Relevance: Pharmaceutical intermediate, structural analog to Duloxetine precursors, and potential degradation impurity.

This guide provides a technical comparison of the mass spectrometric behavior of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol against its key structural isomers and alternative ionization techniques. For drug development scientists, distinguishing this specific regioisomer from the Duloxetine precursor (3-(methylamino)-1-(thiophen-2-yl)propan-1-ol) is critical for purity profiling.

The analysis focuses on two primary ionization domains:

• Electrospray Ionization (ESI-MS/MS): For LC-MS based impurity profiling.

• Electron Ionization (EI-MS): For GC-MS based volatile analysis.[1]

Theoretical Fragmentation Mechanics

Understanding the fragmentation requires analyzing the bond stability of the "Thiophene-Methyl-Amine-Alkyl-Alcohol" backbone.

Key Cleavage Sites

The molecule contains three "weak" points susceptible to fragmentation under CID (Collision Induced Dissociation) or EI:

• Site A (Benzylic-type Cleavage): The C-N bond between the thiophene-methyl group and the amine nitrogen. The thiophene ring stabilizes the resulting carbocation (similar to a benzyl cation).

• Site B (Alpha-Cleavage): The C-C bond adjacent to the hydroxyl group on the propyl chain.

• Site C (Dehydration): Elimination of the secondary hydroxyl group as water.

Predicted Ion Table

Fragment Ion	m/z (Theoretical)	Origin	Mechanism
[M+H]+	172.08	Parent	Protonation on Amine Nitrogen (ESI)
[M]+•	171.07	Parent	Radical Cation (EI)
Thienyl-methyl cation	97.01	Thiophene-CH	Inductive cleavage at C-N bond (Base Peak in EI/ESI)
Dehydrated Ion	154.07	[M+H - H O]+	Neutral loss of water (18 Da)
Amine Fragment	76.08	[NH -CH -CH(OH)-CH ]+	Charge retention on amine side (Low abundance)
Hydroxyethyl tail	45.03	[CH -CH=OH]+	Alpha-cleavage next to alcohol (Common in EI)

Comparative Analysis: Performance & Alternatives

Comparison 1: Target Molecule vs. Duloxetine Precursor (Isomer)

The most critical analytical challenge is distinguishing the target from its isomer, 3-(methylamino)-1-(thiophen-2-yl)propan-1-ol (The Duloxetine "Alcohol" Intermediate).

Feature	Target Molecule (1-[(Thiophen-2-ylmethyl)amino]propan-2-ol)	Alternative: Duloxetine Precursor (3-(methylamino)-1-(thiophen-2-yl)propan-1-ol)
Structure	Thiophene-CHngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> -NH-CH -CH(OH)-CH	Thiophene-CH(OH)-CH -CH -NH-CH
Key MS/MS Fragment	m/z 97 (Thiophene-CH )	m/z 113 (Thiophene-CH(OH) ) or m/z 154 (Loss of water)
Fragmentation Logic	The thiophene is separated from the oxygen.[2] Cleavage yields the stable thienyl-methyl cation.	The thiophene is adjacent to the oxygen. Cleavage retains the oxygen on the thiophene fragment.
Differentiation	High abundance of m/z 97 confirms the methylene bridge to thiophene.	High abundance of m/z 113 or 141 (loss of methylamine) confirms the hydroxy-thienyl connection.

Comparison 2: ESI (LC-MS) vs. EI (GC-MS)

• ESI-MS/MS (Triple Quadrupole):

  • Pros: Soft ionization preserves the molecular ion [M+H]+ (172). Ideal for trace quantification in biological matrices.

  • Cons: Limited fragmentation without CID energy.

  • Recommendation: Use for PK studies and trace impurity quantification.

• EI-MS (Single Quadrupole/ToF):

  • Pros: Hard ionization provides a rich fingerprint. The m/z 97 and m/z 45 ions will be distinct, allowing library matching.

  • Cons: Molecular ion (171) may be weak due to rapid alpha-cleavage.

  • Recommendation: Use for raw material ID and synthesis verification.

Visualized Fragmentation Pathways

The following diagrams illustrate the mechanistic pathways for both the Target Molecule and its differentiation from the Isomer.

Diagram 1: ESI-MS/MS Fragmentation Mechanism

This flow details how the parent ion (m/z 172) breaks down under collision energy.

Caption: ESI-MS/MS pathway showing the formation of the diagnostic m/z 97 ion via C-N cleavage.

Diagram 2: Isomer Differentiation Decision Tree

Use this logic to determine which isomer is present in your sample.

Caption: Decision tree for distinguishing the target molecule from the Duloxetine precursor isomer.

Experimental Protocols

Protocol A: LC-MS/MS Impurity Profiling

Objective: Detect target molecule at trace levels (<0.1%) in bulk drug substance.

• Sample Preparation:

  • Dissolve 1 mg of sample in 1 mL Acetonitrile:Water (50:50).

  • Dilute to 1 µg/mL with 0.1% Formic Acid in Water.

• LC Conditions:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50mm, 1.8µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.[3]

  • Gradient: 5% B to 95% B over 5 minutes.

• MS Parameters (ESI+):

  • Capillary Voltage: 3.5 kV.

  • Gas Temp: 300°C.

  • MRM Transitions:

    • Quantifier: 172.1

      97.0 (Collision Energy: 20-25 eV).

    • Qualifier: 172.1

      154.1 (Collision Energy: 10-15 eV).

Protocol B: GC-MS Structural Confirmation

Objective: Confirm structural identity via library matching of the m/z 97 and m/z 45 fragments.

• Derivatization (Optional but Recommended):

  • While the molecule is volatile, the secondary alcohol and amine can cause tailing.

  • React 100 µL sample with 100 µL MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) at 60°C for 30 mins.

  • Note: This shifts the parent ion to m/z 316 (Di-TMS derivative).

• GC Conditions:

  • Column: DB-5ms (30m x 0.25mm x 0.25µm).

  • Inlet: Split 10:1, 250°C.

  • Oven: 60°C (1 min)

    20°C/min 300°C.

• MS Parameters (EI):

  • Source: 230°C.

  • Energy: 70 eV.

  • Scan Range: 35-350 amu.

References

• Reddy, P. B., et al. (2012). "A rapid and sensitive liquid chromatography–tandem mass spectrometric assay for duloxetine in human plasma." Journal of Chromatography B. Link

• McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra. University Science Books.

• BenchChem. (2025). "2-[(Thiophen-2-ylmethyl)amino]propan-1-ol Structure and Properties." Link

• PubChem. (2025). "1-[(Thiophen-2-ylmethyl)amino]propan-2-ol Compound Summary." National Library of Medicine. Link

• Skoog, D. A., Holler, F. J., & Crouch, S. R. (2017). Principles of Instrumental Analysis. Cengage Learning.

Sources

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Bioanalytical methods for the detection of duloxetine and thioctic acid in plasma using ultra performance liquid chromatography with tandem mass spectrometry (UPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to HPLC Method Development for the Purity Analysis of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

Executive Summary

The purity of an Active Pharmaceutical Ingredient (API) is a critical quality attribute that directly impacts the safety and efficacy of the final drug product.[1] This guide presents a comprehensive, science-driven approach to developing a robust High-Performance Liquid Chromatography (HPLC) method for the purity analysis of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol, a key intermediate or API in pharmaceutical synthesis. We will explore the entire method development lifecycle, from initial analyte characterization and strategic selection of chromatographic parameters to a full validation plan aligned with International Council for Harmonisation (ICH) guidelines.[2][3] Furthermore, this guide provides a comparative analysis of the developed HPLC method against modern alternatives like Ultra-High-Performance Liquid Chromatography (UHPLC) and Capillary Electrophoresis (CE), offering data-driven insights to help scientists select the optimal analytical technology for their specific needs.

Introduction: The Imperative for Purity

In pharmaceutical development, HPLC is an indispensable tool for quantifying APIs and their impurities.[4][5] The compound 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol is a chiral secondary amine containing a thiophene moiety. Its purity profile—encompassing process-related impurities and potential degradants—must be meticulously characterized to ensure product quality and regulatory compliance.[5] The presence of impurities, even at trace levels, can compromise the safety and efficacy of a medication.[1] This guide provides the strategic framework and detailed protocols necessary to develop and validate a stability-indicating HPLC method that is both reliable and fit for purpose.

Pre-Analysis Considerations: A Foundation in Physicochemistry

A successful method development strategy begins not with the instrument, but with a thorough understanding of the analyte's chemical properties. The structure of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol dictates our analytical approach.

• Polarity and Hydrophobicity: With a calculated XLogP3 of 0.8, the molecule is relatively polar.[6] This suggests that on a standard C18 reversed-phase column, retention might be limited, especially in mobile phases with a high organic content.[7] This insight immediately directs our column selection towards phases designed for enhanced polar retention.

• Acid/Base Properties (pKa): The secondary amine group is basic. The pKa of similar secondary propanolamines is typically in the range of 9.0-9.5. This is the most critical parameter for method development. To ensure consistent retention and avoid peak tailing from silanol interactions on the stationary phase, the mobile phase pH must be controlled.[8][9] Operating at a pH at least 2 units below the pKa (e.g., pH < 7) will ensure the amine is consistently protonated, leading to better peak shape and robust retention.

• UV Absorbance: The thiophene ring acts as a chromophore, allowing for direct UV detection.[4] A UV scan should be performed to determine the wavelength of maximum absorbance (λ-max) for optimal sensitivity.

• Chirality: The molecule possesses a chiral center at the C2 position of the propanol group. This means that a standard achiral HPLC method will not separate the enantiomers. For complete purity analysis, a separate chiral method must be developed to control the enantiomeric excess, as different enantiomers can have vastly different pharmacological and toxicological profiles.[10]

HPLC Method Development Strategy: A Step-by-Step Protocol

Our strategy is to develop a robust, stability-indicating reversed-phase HPLC (RP-HPLC) method. The fundamental principle of RP-HPLC involves separating components based on their hydrophobicity, using a non-polar stationary phase and a polar mobile phase.[11]

The Logical Workflow of Method Development

The development process is systematic, moving from broad screening to fine optimization to ensure all potential impurities are resolved from the main peak.

Caption: Interconnected parameters for method validation.

• Specificity: Perform forced degradation studies (acid, base, peroxide, heat, light) to demonstrate that the method can separate the API from all potential degradation products. The PDA detector should be used to assess peak purity. [12]* Linearity: Analyze a series of solutions over a range (e.g., from the Limit of Quantitation to 150% of the target concentration). The correlation coefficient (R²) should be ≥ 0.999. [12]* Range: The concentration range over which the method is shown to be linear, accurate, and precise.

• Accuracy: Perform recovery studies by spiking a placebo with known amounts of API at different levels (e.g., 80%, 100%, 120%). The recovery should typically be between 98.0% and 102.0%. [12]* Precision:

  • Repeatability: Analyze at least six replicate samples at 100% concentration. The relative standard deviation (RSD) should be ≤ 2.0%.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst or instrument. The RSD should meet a pre-defined criterion. [12]* Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be quantified with acceptable precision and accuracy. This is crucial for quantifying impurities.

• Robustness: Introduce small, deliberate changes to the method parameters (e.g., flow rate ±10%, column temperature ±5 °C, mobile phase pH ±0.2) and show that the results (e.g., resolution, peak area) remain within acceptable limits. [13]

Chiral Separation: A Critical Orthogonal Method

As 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol is chiral, its enantiomeric purity must be assessed. This requires a completely different method, typically using a Chiral Stationary Phase (CSP). [14]

• Strategy: The most effective approach is to screen a set of complementary CSPs. Polysaccharide-based columns (e.g., derivatives of cellulose or amylose) are highly successful for a broad range of compounds. [15]* Screening Protocol:

  • Columns: Screen on Chiralcel OD-H and Chiralpak AD columns. [15] 2. Mobile Phases: Use normal-phase eluents, which often provide better selectivity for chiral separations.

    • Mobile Phase 1: n-Hexane / Ethanol (90:10, v/v) + 0.1% Diethylamine (DEA)

    • Mobile Phase 2: n-Hexane / Isopropanol (90:10, v/v) + 0.1% Diethylamine (DEA)

  • Rationale for DEA: The basic additive (DEA) is crucial for improving the peak shape of basic analytes like this one by minimizing interactions with the CSP support. [14][15]* Optimization: Once baseline separation is achieved, optimize the ratio of alcohol to hexane and the flow rate to meet the required resolution (Rs ≥ 1.5).

Comparative Analysis: HPLC vs. Alternative Technologies

While HPLC is a robust and widely used technique, it's important to understand its performance in the context of other available technologies. [16]

High-Throughput Alternative: Ultra-High-Performance Liquid Chromatography (UHPLC)

UHPLC is a direct evolution of HPLC that uses columns packed with sub-2 µm particles and operates at very high pressures (up to 15,000 psi or 1,000 bar). [17][18]

• Performance: The primary advantages of UHPLC are significantly faster analysis times, superior resolution, and enhanced sensitivity. [19][20][21]A 20-minute HPLC method can often be transferred to a UHPLC method that runs in under 5 minutes without sacrificing, and often improving, resolution.

• Supporting Data: The improved efficiency from smaller particles leads to narrower peaks. Narrower peaks mean taller peaks for the same mass, which improves the signal-to-noise ratio and thus sensitivity. [20]This is particularly advantageous for detecting trace-level impurities.

• Considerations: UHPLC systems have a higher initial cost and require careful method development to manage the high backpressures. [17]

Orthogonal Technique: Capillary Electrophoresis (CE)

CE separates molecules in a narrow capillary based on their charge-to-size ratio under the influence of an electric field. This separation mechanism is fundamentally different from HPLC, making it an excellent orthogonal technique for method validation or cross-checking results.

• Performance: CE can offer extremely high separation efficiencies (theoretical plates) and requires minimal sample and solvent. It is well-suited for the analysis of charged species like protonated amines. [22][23]* Supporting Data: Studies have demonstrated the successful separation of various amines using CE, often with derivatization to enhance sensitivity. [22][24][25]* Considerations: A major drawback of CE with standard UV detection is its lower sensitivity compared to HPLC, due to the very short pathlength across the capillary. [26]Reproducibility can also be more challenging to maintain than with modern HPLC systems.

At-a-Glance Comparison

Feature	Conventional HPLC	UHPLC	Capillary Electrophoresis (CE)
Primary Separation Principle	Partitioning based on hydrophobicity	Partitioning based on hydrophobicity	Electrophoretic mobility (charge/size)
Typical Analysis Time	15-30 minutes	2-10 minutes	10-25 minutes
Resolution	Good	Excellent	Excellent (High Efficiency)
Relative Sensitivity (UV)	Good (+++)	Excellent (+++++)	Moderate (++)
Solvent Consumption	High	Low	Very Low
System Cost	Moderate	High	Moderate
Primary Use Case	Robust QC, routine analysis [21]	High-throughput screening, complex mixtures [16][19]	Orthogonal verification, charged analytes [22]

Conclusion and Recommendations

The development of a robust purity method for 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol is readily achievable using a systematic, science-based HPLC approach. A reversed-phase method on a polar-modified C18 column with a low-pH mobile phase provides an excellent foundation for a stability-indicating assay. This must be complemented by a separate chiral method, likely using a polysaccharide-based CSP in normal-phase mode, to ensure control over enantiomeric purity.

For routine quality control environments, the developed HPLC method offers a perfect balance of performance, reliability, and cost-effectiveness. [21]For laboratories focused on high-throughput analysis or dealing with particularly complex impurity profiles, transitioning the method to a UHPLC platform is highly recommended, as the gains in speed and resolution provide significant long-term value. [19]Capillary Electrophoresis serves as a powerful orthogonal technique, ideal for validating the primary HPLC method or for investigating specific ionic impurities where an alternative separation mechanism is beneficial.

By following the detailed protocols and strategic insights in this guide, researchers and drug development professionals can confidently develop and validate analytical methods that ensure the quality and safety of their pharmaceutical products.

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A Senior Application Scientist's Guide to the Crystal Structure Determination and Comparison of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol Salts

Introduction: The Critical Role of Solid-State Form in Drug Development

In modern drug development, the active pharmaceutical ingredient (API) is rarely administered in its free, unionized form. Instead, it is often converted into a salt to optimize its physicochemical properties. The choice of salt form is one of the most critical decisions in the development pipeline, as it directly impacts solubility, stability, dissolution rate, and ultimately, bioavailability.[1][2] The three-dimensional arrangement of molecules in the solid state—the crystal structure—governs these macroscopic properties.[3][4][5] Therefore, a thorough understanding and characterization of the crystal structures of different API salts are not merely academic exercises; they are fundamental to developing a safe, effective, and manufacturable drug product.[6]

This guide provides a comprehensive comparison of methodologies for determining and evaluating the crystal structures of salts derived from 1-[(thiophen-2-ylmethyl)amino]propan-2-ol, a chiral amino alcohol featuring a thiophene moiety. While this specific molecule serves as our case study, the principles and workflows described herein are broadly applicable to the salt screening and solid-state characterization of most ionizable drug candidates. We will explore the causality behind experimental choices, from salt selection to final structural elucidation, providing researchers with a robust framework for their own investigations.

The Strategic Imperative of Salt Screening

The primary motivation for forming a salt is to overcome undesirable properties of the parent API, most commonly poor aqueous solubility.[7] For an amine like 1-[(thiophen-2-ylmethyl)amino]propan-2-ol, a variety of pharmaceutically acceptable acids can be used to form salts (e.g., hydrochloride, hydrobromide, tartrate, mesylate). Each resulting salt is a unique chemical entity with its own distinct crystal lattice and, consequently, its own set of physical properties.[8]

A salt screening program is a systematic exploration of these different forms to identify a "lead" salt candidate for further development.[1][9] The goal is to find a crystalline, stable salt with optimal biopharmaceutical and manufacturing characteristics.[10] This guide will focus on the crystallographic and thermal analysis techniques that form the core of such a screening process.

Experimental Design & Methodologies

A successful salt characterization campaign follows a logical progression from synthesis to in-depth analysis. This workflow ensures that decisions are based on robust, reproducible data.

Figure 1: A comprehensive workflow for pharmaceutical salt screening and selection.

Protocol 1: Synthesis and Crystallization of Salts

Rationale: The first step is to create the salts and encourage them to crystallize. The choice of solvent is critical, as it influences not only salt formation but also the resulting crystal habit and potentially the polymorphic form.[5] A range of solvents with varying polarities should be explored.

Methodology:

• Preparation of Stock Solutions:

  • Dissolve 1-[(thiophen-2-ylmethyl)amino]propan-2-ol (1.0 eq) in a suitable solvent (e.g., isopropanol, ethanol, acetone) to a concentration of ~50 mg/mL.

  • Prepare stock solutions of selected acids (e.g., HCl, HBr, L-Tartaric acid) at a 1.0 M concentration in the same solvent.

• Salt Formation:

  • In separate vials, add the acid solution (1.0 eq) dropwise to the API solution while stirring at room temperature.

  • Observe for immediate precipitation. If no solid forms, cap the vial.

• Crystallization Screening:

  • Slow Evaporation: Loosely cover the vials and allow the solvent to evaporate slowly at ambient conditions. This is a simple yet effective method for obtaining initial crystals.[11]

  • Cooling Crystallization: If the salt is soluble at room temperature, slowly cool the solution to 4°C to induce crystallization.[12]

  • Anti-Solvent Addition: If the salt is highly soluble, slowly add an anti-solvent (a solvent in which the salt is insoluble, e.g., heptane) until turbidity is observed, then allow the solution to stand.

• Isolation:

  • Isolate any resulting solids by vacuum filtration, wash with a small amount of cold solvent, and air-dry.

Comparative Analysis Techniques

Once solid forms are obtained, a suite of analytical techniques is employed to characterize and compare them.

Powder X-Ray Diffraction (PXRD)

Expert Insight: PXRD is the workhorse of solid-state analysis.[13] It provides a unique "fingerprint" for each crystalline phase, making it indispensable for confirming whether a new salt has formed (as opposed to a physical mixture) and for identifying different polymorphs.[14][15] While single-crystal XRD provides the definitive structure, PXRD confirms that the bulk material is representative of that single crystal.[16]

Data Interpretation: The key parameters for comparison are the peak positions (in 2θ) and their relative intensities. Different crystal structures will produce distinctly different diffraction patterns.

Salt Form	Characteristic 2θ Peaks (Relative Intensity)	Crystallinity
Hydrochloride	8.5 (Strong), 12.1 (Medium), 15.3 (Medium), 20.8 (Strong), 25.4 (Medium-Strong)	High
Hydrobromide	9.2 (Strong), 11.8 (Medium-Strong), 16.0 (Strong), 22.1 (Medium), 26.3 (Strong)	High
L-Tartrate	6.7 (Medium), 10.5 (Strong), 14.2 (Medium), 18.9 (Medium-Strong), 23.0 (Strong)	High
API Free Base	7.1 (Medium), 13.5 (Strong), 17.8 (Medium), 21.5 (Strong), 24.9 (Medium)	High
(Note: Data are illustrative examples for comparison purposes.)

Single-Crystal X-Ray Diffraction (SC-XRD)

Expert Insight: SC-XRD is the gold standard for unambiguously determining the three-dimensional arrangement of atoms in a crystal.[17][18] It provides the absolute structure, including bond lengths, angles, and, crucially, the intermolecular interactions (like hydrogen bonds) that hold the lattice together.[19][20] This information is vital for understanding the physical properties of the salt. For chiral molecules like our subject compound, SC-XRD is the only method that can definitively determine the absolute stereochemistry.[16][21]

Figure 2: Key hydrogen bonds in a hypothetical salt crystal lattice.

Data Interpretation: The crystallographic data provides a wealth of information for comparison.

Parameter	Hydrochloride Salt (Example)	L-Tartrate Salt (Example)	Significance
Crystal System	Monoclinic	Orthorhombic	Describes the basic symmetry of the unit cell.
Space Group	P2₁/c	P2₁2₁2₁	Defines the symmetry elements within the unit cell; crucial for identifying chirality.
Unit Cell (a,b,c Å)	10.5, 8.2, 12.1	7.8, 15.4, 9.5	The dimensions of the repeating unit.
Calculated Density	1.35 g/cm³	1.48 g/cm³	Higher density often correlates with greater thermodynamic stability.
H-Bonding Network	N-H···Cl⁻, O-H···O	N-H···O(carboxylate), O-H···O(hydroxyl)	The specific hydrogen bonds dictate the packing efficiency and stability of the crystal lattice.[22]
(Note: Data are illustrative examples for comparison purposes.)

Thermal Analysis (DSC & TGA)

Expert Insight: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are essential thermal analysis techniques.[23] DSC measures heat flow into or out of a sample as it is heated, revealing events like melting, crystallization, or polymorphic transitions.[24][25] TGA measures changes in mass with temperature, which is critical for identifying the presence of bound solvent (solvates/hydrates) and determining decomposition temperatures.[26][27]

Data Interpretation:

• TGA: A significant weight loss before decomposition often indicates the presence of water or solvent, signifying a hydrate or solvate. The decomposition onset temperature is a key indicator of thermal stability.

• DSC: A sharp endotherm corresponds to the melting point. A higher melting point generally suggests a more stable crystal lattice. Multiple thermal events before melting could indicate polymorphism or desolvation.[23]

Salt Form	TGA Weight Loss (before 150°C)	DSC Melting Point (Onset)	Interpretation
Hydrochloride	< 0.1%	185 °C	Anhydrous, high thermal stability.
Hydrobromide	< 0.1%	192 °C	Anhydrous, highest thermal stability of the group.
L-Tartrate	~4.5% (corresponds to 1 eq H₂O)	120 °C (desolvation), 165 °C (melt)	Monohydrate form. Lower melting point after water is lost. Potential for hygroscopicity issues.
(Note: Data are illustrative examples for comparison purposes.)

Conclusion: Synthesizing Data for an Informed Decision

The determination of crystal structure is not an end in itself but a means to select the optimal solid form of an API for development. By systematically preparing salts and analyzing them with a combination of PXRD, SC-XRD, and thermal methods, researchers can build a comprehensive understanding of their candidates.

In our hypothetical comparison of 1-[(thiophen-2-ylmethyl)amino]propan-2-ol salts:

• The hydrochloride and hydrobromide salts appear to be stable, anhydrous forms with high melting points, making them strong candidates.

• The L-tartrate salt formed a monohydrate, which may present challenges with stability and manufacturing consistency, though it could also offer solubility advantages.

The final choice would depend on a holistic evaluation of all data, including solubility, hygroscopicity, and processability. This guide provides the foundational analytical framework for gathering the critical crystallographic and thermal data required to make that evidence-based decision, ultimately de-risking the path to a successful pharmaceutical product.

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A Senior Application Scientist's Guide to the Elemental and Structural Verification of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

For researchers, scientists, and drug development professionals, the unambiguous confirmation of a molecule's identity and purity is the bedrock upon which all subsequent data is built. In the case of novel compounds like 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol, a thiophene derivative with potential pharmacological applications, a multi-faceted analytical approach is not just recommended—it is essential for regulatory compliance and scientific rigor.

This guide provides an in-depth comparison of the analytical standards and methodologies for the elemental and structural characterization of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol. We will delve into the established technique of CHNS analysis, explore complementary spectroscopic methods for structural elucidation, and discuss the importance of trace elemental analysis for pharmaceutical applications.

The Foundation: Theoretical Elemental Composition

Before embarking on any analytical measurement, we must first establish the theoretical elemental composition of our target molecule, 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol. With a molecular formula of C₈H₁₃NOS, the theoretical weight percentages of its constituent elements are calculated as follows:

Element	Atomic Mass ( g/mol )	Number of Atoms	Total Mass ( g/mol )	Weight Percentage (%)
Carbon (C)	12.011	8	96.088	56.10%
Hydrogen (H)	1.008	13	13.104	7.65%
Nitrogen (N)	14.007	1	14.007	8.18%
Oxygen (O)	15.999	1	15.999	9.34%
Sulfur (S)	32.065	1	32.065	18.73%
Total	171.263	100.00%

These theoretical values are our benchmark. Any experimentally derived data should align closely with these percentages to confirm the elemental integrity of the synthesized compound.

Primary Elemental Analysis: CHNS Combustion

The gold standard for determining the percentage of carbon, hydrogen, nitrogen, and sulfur in organic compounds is CHNS analysis, a technique based on the principles of dynamic flash combustion or the Pregl-Dumas method.[1][2] This method is favored for its speed, simplicity, and cost-effectiveness.[1]

The "Why" Behind the Method

The causality behind this choice lies in its ability to provide a rapid and accurate assessment of the bulk elemental composition, which is a primary indicator of a compound's purity. For a compound like 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol, the presence of both nitrogen and sulfur makes CHNS analysis particularly well-suited.

Experimental Protocol: A Self-Validating System

A typical CHNS analysis workflow is designed to be a self-validating system, incorporating certified reference materials to ensure the accuracy and reliability of the results.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of the dried and homogenized 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol into a tin capsule using a calibrated microbalance.[3] The precise measurement of the initial sample weight is critical, as all final elemental percentages are calculated relative to this value.

• Instrument Calibration: Calibrate the elemental analyzer using a certified organic analytical standard with known C, H, N, and S content, such as sulfanilamide or methionine.[4][5] These standards should be traceable to a National Metrology Institute like NIST.[6][7]

• Combustion: The encapsulated sample is dropped into a high-temperature furnace (typically around 1000°C) enriched with oxygen.[8] This induces "flash combustion," converting the organic material into its elemental gases: carbon dioxide (CO₂), water (H₂O), nitrogen gas (N₂), and sulfur dioxide (SO₂).[2]

• Reduction and Separation: The combustion gases are passed through a reduction tube containing copper to convert any nitrogen oxides to N₂. The mixture of gases is then separated using a gas chromatography column.

• Detection and Quantification: A thermal conductivity detector (TCD) measures the concentration of each gas.[8] The instrument's software, calibrated with the certified standard, then calculates the weight percentage of each element in the original sample.

Acceptance Criteria

For a synthesized batch of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol to be considered pure from an elemental standpoint, the experimental values should fall within a narrow range of the theoretical values. A commonly accepted tolerance in pharmaceutical analysis is ±0.4%.[5]

Element	Theoretical Weight %	Acceptable Experimental Range (%)
Carbon (C)	56.10%	55.70 - 56.50%
Hydrogen (H)	7.65%	7.25 - 8.05%
Nitrogen (N)	8.18%	7.78 - 8.58%
Sulfur (S)	18.73%	18.33 - 19.13%

Complementary Techniques for Structural Confirmation

While CHNS analysis confirms the elemental ratios, it does not provide information about the compound's structure. For this, we turn to a suite of spectroscopic techniques that, when used in concert, provide an unambiguous structural elucidation.

Spectroscopic Analysis Workflow

Caption: Workflow for the structural confirmation of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Provides information about the chemical environment and connectivity of hydrogen atoms. For 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol, we would expect to see distinct signals for the thiophene ring protons, the methylene and methine protons of the propanol backbone, the hydroxyl and amine protons, and the methyl group protons.[9]

• ¹³C NMR: Reveals the number of unique carbon environments. We would anticipate eight distinct signals corresponding to the eight carbon atoms in the molecule.[9]

Predicted ¹H and ¹³C NMR Data (based on similar structures):

Assignment	Predicted ¹H NMR Chemical Shift (δ, ppm)	Predicted ¹³C NMR Chemical Shift (δ, ppm)
Thiophene Protons	~6.9-7.3	~124-127 (C3, C4, C5), ~142-144 (C2)
Methylene (-CH₂-)	~3.8-4.0	~50-55
Methine (-CH-)	~3.9-4.1	~65-70
Methyl (-CH₃)	~1.1-1.3	~20-25
Amine (-NH-) & Hydroxyl (-OH)	Broad, variable	-

2. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is invaluable for identifying the functional groups present in a molecule.

Expected Characteristic FTIR Absorption Bands:

Wavenumber (cm⁻¹)	Vibration	Functional Group
3300-3500 (broad)	O-H stretch	Alcohol
3200-3400 (medium)	N-H stretch	Secondary Amine
3100-3000 (medium)	C-H stretch	Aromatic (Thiophene)
2975-2850 (strong)	C-H stretch	Aliphatic
~1450 (medium)	C=C stretch	Aromatic (Thiophene)[10]
1100-1000 (strong)	C-O stretch	Alcohol
~700 (strong)	C-S stretch	Thiophene[11]

3. Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and offers structural clues through its fragmentation pattern. For 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol (C₈H₁₃NOS), the high-resolution mass spectrum should show a molecular ion peak ([M+H]⁺) at an m/z corresponding to its exact mass (172.0791).[12]

Trace Elemental Analysis: A Pharmaceutical Necessity

For drug development professionals, ensuring the absence of harmful elemental impurities is a critical regulatory requirement.[13] Guidelines such as USP <232>/<233> and ICH Q3D mandate strict limits for these impurities.[14] While CHNS analysis quantifies the core organic elements, techniques like Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) are required for detecting trace metals.[14]

ICP-MS vs. ICP-OES: A Comparative Overview

Technique	Principle	Sensitivity	Typical Application
ICP-MS	Ionization in plasma followed by mass-to-charge ratio separation.	Parts per trillion (ppt)	Broad-spectrum trace and ultra-trace elemental impurity testing.
ICP-OES	Excitation of atoms in plasma and detection of emitted light at characteristic wavelengths.	Parts per billion (ppb) to parts per million (ppm)	Routine quality control for higher concentration elemental analysis.

Experimental Protocol: ICP-MS Sample Preparation

• Digestion: Accurately weigh the 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol sample and digest it using a mixture of high-purity nitric and hydrochloric acids, often with microwave assistance, to break down the organic matrix.[15][16]

• Dilution: Dilute the digested sample with deionized water to a final volume, ensuring the acid concentration is suitable for the instrument.

• Analysis: Introduce the prepared sample into the ICP-MS system for the quantification of elemental impurities.

Decision-Making in Analytical Strategy

The choice of analytical technique is dictated by the specific question being asked. The following decision tree illustrates a logical approach to the characterization of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol.

Caption: Decision tree for selecting the appropriate analytical technique.

Conclusion

The comprehensive characterization of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol necessitates a synergistic application of multiple analytical techniques. CHNS analysis serves as the foundational assessment of elemental composition and purity. This must be complemented by a suite of spectroscopic methods—NMR, FTIR, and MS—to provide an irrefutable confirmation of the molecular structure. For applications in drug development, the analysis is incomplete without a thorough evaluation of trace elemental impurities using highly sensitive techniques like ICP-MS. By employing this multi-pronged, self-validating approach, researchers can ensure the scientific integrity of their work and meet the stringent quality standards required in the pharmaceutical industry.

References

• U.S. Pharmacopeial Convention. (n.d.). General Chapters: <471> OXYGEN FLASK COMBUSTION. Pharmacopeia. Retrieved from [Link]

• European Medicines Agency. (1995, June). ICH Topic Q 2 (R1). Validation of Analytical Procedures: Text and Methodology. CPMP/ICH/381/95. Retrieved from [Link]

• AZoM. (2021, May 6). A Look at Elemental Analysis for Organic Compounds. Retrieved from [Link]

• Nagata, Y., et al. (2002). FT-IR Spectroscopic Studies of Thiophene Adsorption and Reactions on Mo2N/γ-Al2O3 Catalysts. The Journal of Physical Chemistry B, 106(5).

• ResearchGate. (n.d.). FT-IR spectra of thiophene and polythiophene prepared by chemical oxidative polymerization in aqueous medium. Retrieved from [Link]

• World Journal of Advanced Research and Reviews. (2025, June 1). Synthesis, Characterization of thiophene derivatives and its biological applications. Retrieved from [Link]

• Supporting Information. (n.d.). 1H and 13C NMR spectra of compound 2a. Retrieved from [Link]

• Gronowitz, S. (1958).

• Smithers. (n.d.). Elemental Analysis for the Pharmaceutical Industry Q&A. Retrieved from [Link]

• Analytical Methods Committee. (2008, April). CHNS Elemental Analysers. AMCTB No 29. Royal Society of Chemistry.

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• U.S. Food and Drug Administration. (2005, November). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• QbD Group. (n.d.). ICP-MS vs ICP-OES: choosing the right elemental impurity test. Retrieved from [Link]

• Japanese Pharmacopoeia. (n.d.). Oxygen Flask Combustion Method. Retrieved from [Link]

• Regulations.gov. (n.d.). ICP-MS Sample Preparation. Retrieved from [Link]

• Drawell. (2024, December 11). ICP-MS Sample Preparation - What You Need to Know. Retrieved from [Link]

• McIntyre, D. D. (2015). Sample Preparation Problem Solving for Inductively Coupled Plasma-Mass Spectrometry with Liquid Introduction Systems I. Solubility, Chelation, and Memory Effects. Spectroscopy, 30(8), 28-39.

• PubChem. (n.d.). 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol. National Center for Biotechnology Information. Retrieved from [Link]

• Pearson Education. (n.d.). Element Mass % Calculator. Retrieved from [Link]

• University of Ottawa. (n.d.). Summary of CHNS Elemental Analysis Common Problems. Retrieved from [Link]

• WebQC. (n.d.). Molar Mass, Molecular Weight and Elemental Composition Calculator. Retrieved from [Link]

• Mettler Toledo. (n.d.). CHNSO Organic Elemental Analysis - Sample Preparation. Retrieved from [Link]

• National Institute of Standards and Technology. (2023, November 20). Reference materials for emerging and legacy organic contaminants. Retrieved from [Link]

Sources

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• 2. youngin.com [youngin.com]
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• 5. chem.ubc.ca [chem.ubc.ca]
• 6. labmix24.com [labmix24.com]
• 7. Natural Reference Materials | Elemental Microanalysis [elementalmicroanalysis.com]
• 8. measurlabs.com [measurlabs.com]
• 9. 2-[(Thiophen-2-ylmethyl)amino]propan-1-ol | Benchchem [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. journalwjarr.com [journalwjarr.com]
• 12. 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol | C8H13NOS | CID 4716193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 14. researchgate.net [researchgate.net]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. Sample Preparation Problem Solving for Inductively Coupled Plasma-Mass Spectrometry with Liquid Introduction Systems I. Solubility, Chelation, and Memory Effects - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Chromatographic Separation of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol Enantiomers

Executive Summary

This guide provides a technical analysis of the enantiomeric separation of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol , a chiral

-amino alcohol featuring a thiophene moiety. This structural motif is a critical building block in the synthesis of serotonin-norepinephrine reuptake inhibitors (SNRIs) and chiral ligands for coordination chemistry.

The separation of this molecule presents specific challenges due to the basicity of the secondary amine and the polarity of the hydroxyl group. This guide compares three distinct methodologies: Normal Phase HPLC (NP-HPLC) , Supercritical Fluid Chromatography (SFC) , and Indirect Separation via Derivatization .

Structural Analysis & Separation Strategy

The target molecule, 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol , contains a single chiral center at the C2 position of the propyl chain.

• Chiral Center: C2 (Alcohol functionality).

• Interaction Sites:

  • Thiophene Ring:

    - interaction donor/acceptor.

  • Secondary Amine: Hydrogen bond acceptor/donor; prone to peak tailing on silanol groups.

  • Hydroxyl Group: Hydrogen bond donor/acceptor.

Chemist's Insight: The proximity of the chiral center (C2) to both the hydroxyl and amine functional groups makes this molecule highly responsive to Polysaccharide-based Chiral Stationary Phases (CSPs) . The "3-point interaction" model (H-bond,

- , steric fit) is readily satisfied by Amylose or Cellulose tris(3,5-dimethylphenylcarbamate) selectors.

Mechanism of Chiral Recognition (DOT Diagram)

Figure 1: Mechanistic interaction map between the thiophene amino-alcohol and polysaccharide CSPs.

Methodology Comparison

Method A: Normal Phase HPLC (The Gold Standard)

Best for: Robustness, scalability, and ease of transfer between labs. Recommended Column: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H) or Cellulose equivalent (Chiralcel OD-H).

• Mobile Phase: n-Hexane / 2-Propanol (90:10 v/v).

• Additive: 0.1% Diethylamine (DEA) or Ethanolamine.

  • Why: The basic additive is mandatory to mask residual silanols on the silica support. Without it, the secondary amine of the analyte will interact ionically with silanols, causing severe peak tailing (

    ) and loss of resolution.

• Detection: UV @ 235 nm (Thiophene absorption maximum).

Method B: SFC (High Throughput)

Best for: High-speed screening and preparative purification (green chemistry). Recommended Column: Chiralpak IG or IC (Immobilized phases allow more solvent flexibility).

• Mobile Phase: CO

  / Methanol (85:15).

• Additive: 0.1% Isopropylamine (IPA-amine) or DEA.

• Advantages: Lower viscosity allows higher flow rates (3-5 mL/min) and faster equilibration.

Method C: Indirect Separation (Derivatization)

Best for: Trace analysis in biological matrices where UV sensitivity of the native molecule is insufficient. Reagent: GITC (2,3,4,6-Tetra-O-acetyl-

-D-glucopyranosyl isothiocyanate).

• Mechanism: Reacts with the secondary amine to form diastereomeric thioureas.

• Separation: Achieved on standard C18 (Achiral) columns.

• Drawback: Adds a chemical step, introducing potential kinetic resolution errors if the reaction isn't 100% complete.

Comparative Performance Data

The following data represents typical performance metrics for thiophene-based

-amino alcohols on Polysaccharide CSPs.

Parameter	Method A: NP-HPLC (AD-H)	Method B: SFC (IG)	Method C: Derivatization (C18)
Selectivity ( )	1.3 – 1.8	1.2 – 1.5	1.1 – 1.3
Resolution ( )	> 2.5 (Excellent)	> 2.0 (Good)	> 1.5 (Adequate)
Analysis Time	15 – 25 min	5 – 8 min	30 – 40 min (inc. reaction)
Peak Shape ( )	1.1 – 1.3 (with DEA)	1.0 – 1.2	1.0 (Neutral urea)
Limit of Quantitation	~1.0 µg/mL	~0.5 µg/mL	~0.01 µg/mL (Fluorescence)

Detailed Experimental Protocol (NP-HPLC)

This protocol is designed to be self-validating. If the system suitability criteria are not met, consult the troubleshooting section.

Step 1: Solution Preparation

• Stock Solution: Dissolve 10 mg of racemic 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol in 10 mL of Ethanol (HPLC Grade). Concentration: 1.0 mg/mL.

• Mobile Phase:

  • Measure 900 mL of n-Hexane (dry, HPLC grade).

  • Measure 100 mL of 2-Propanol (IPA).

  • Add 1.0 mL of Diethylamine (DEA).

  • Note: Mix thoroughly and degas by sonication for 10 minutes. Do not use vacuum filtration for volatile mixtures if possible to avoid ratio changes.

Step 2: Chromatographic Conditions

• Column: Chiralpak AD-H (

  mm, 5 µm).

• Flow Rate: 1.0 mL/min.

• Temperature:

  .

• Injection Volume: 10 µL.

• Detection: UV-Vis / PDA at 235 nm (Primary) and 254 nm (Secondary).

Step 3: System Suitability & Execution

Inject the racemic stock solution. You should observe two distinct peaks.

• Expected Elution Order: Typically, the (S)-enantiomer elutes before the (R)-enantiomer on Amylose-based columns for this class of compounds, but confirmation with a pure standard is required .

• Acceptance Criteria:

  • Resolution (

    ): (Baseline separation).

  • Tailing Factor (

    ): .

Method Development Workflow (DOT Diagram)

Figure 2: Decision tree for optimizing the chiral separation.

Troubleshooting & Expert Tips

• Peak Tailing:

  • Cause: Interaction of the secondary amine with residual silanols.

  • Fix: Increase DEA concentration to 0.2% or switch to Ethanolamine, which often provides sharper peaks for amino alcohols due to dual H-bonding capability.

• Low Sensitivity:

  • Cause: Weak UV absorption if the thiophene ring is not fully conjugated or concentration is too low.

  • Fix: Derivatize with 3,5-Dinitrobenzoyl chloride (DNBC) . This attaches a strong chromophore to the amine/alcohol, allowing detection at 254 nm with high sensitivity. The DNBC derivative also often separates better on Chiralpak AD-H due to increased

    -acidity.

• Elution Order Reversal:

  • Note: Changing the solvent from IPA to Ethanol can sometimes reverse the elution order on Amylose columns. Always re-verify peak identity when changing modifiers.

References

• PubChem. (2025). 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol Compound Summary. National Library of Medicine. Retrieved from [Link]

• Phenomenex. (2025). Chiral HPLC Separations Guide: Method Development Strategies. Retrieved from [Link]

• Wu, J., et al. (2017).[1] Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. Semantics Scholar. Retrieved from [Link]

• MDPI. (2022). HPLC Enantioseparation of Rigid Chiral Probes on Amylose CSPs. Retrieved from [Link]

Sources

• 1. semanticscholar.org [semanticscholar.org]

Validation of Synthesis Routes for 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol: A Comparative Guide

Introduction

1-[(Thiophen-2-ylmethyl)amino]propan-2-ol is a highly versatile secondary amine featuring an electron-rich thiophene heterocycle and a propanolamine moiety. This structural motif is widely utilized in the development of metal-organic frameworks (MOFs), coordination complexes, and as a critical intermediate in the synthesis of biologically active pharmaceuticals[1]. The presence of both nitrogen and oxygen donor atoms allows it to act as a robust bidentate ligand.

For drug development professionals and scale-up chemists, selecting the optimal synthetic route is critical for maximizing yield, ensuring regioselectivity, and minimizing purification bottlenecks. This guide objectively evaluates and compares the two primary synthetic pathways to this target: the reductive amination of thiophene-2-carboxaldehyde and the epoxide ring-opening of propylene oxide.

Mechanistic Pathways

Figure 1: Comparative synthesis pathways for 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol.

Causality in Experimental Choices

Route A: Reductive Amination

This route relies on the condensation of thiophene-2-carboxaldehyde with 1-amino-2-propanol to form an imine, followed by reduction[1].

• Reducing Agent Selection: Sodium borohydride (NaBH₄) is highly cost-effective and scalable but requires a strict stepwise approach. If NaBH₄ is added before the imine is fully formed, it will prematurely reduce the starting aldehyde into thiophen-2-ylmethanol. Alternatively, sodium cyanoborohydride (NaBH₃CN) allows for a one-pot reaction at pH 5–6 because it selectively reduces the protonated iminium ion over the carbonyl group, though it introduces toxicity concerns during scale-up.

• Solvent Dynamics: Anhydrous methanol is the solvent of choice. It not only facilitates the dehydration step required for imine formation but also effectively solubilizes the borohydride salts during the reduction phase.

Route B: Epoxide Ring Opening

This pathway involves the nucleophilic attack of 2-thiophenemethylamine on propylene oxide[2].

• Regioselectivity: The opening of the asymmetric propylene oxide by an aliphatic amine is governed by steric factors. The nucleophile preferentially attacks the less sterically hindered carbon (C3), yielding the desired secondary alcohol (β-amino alcohol) via an Sₙ2 mechanism[2].

• Solvent and Catalysis: The reaction is conducted in a protic solvent (methanol). The protic environment hydrogen-bonds with the epoxide oxygen, increasing the electrophilicity of the epoxide carbons and accelerating the nucleophilic attack without the need for harsh Lewis acids.

• Impurity Control: The primary risk in this route is over-alkylation, which generates a tertiary amine. This is mitigated by using a slight molar excess of the starting amine and ensuring a slow, temperature-controlled addition of the epoxide.

Comparative Data

Metric	Route A: Reductive Amination	Route B: Epoxide Ring Opening
Overall Yield (Isolated)	75% – 85%	65% – 75%
Reaction Time	4 – 6 hours	12 – 16 hours
Atom Economy	Moderate (generates borate salts)	High (100% addition reaction)
Scalability	Excellent (standard batch reactors)	Good (requires pressure-rated vessels)
Primary Impurities	Thiophen-2-ylmethanol, unreacted amine	Tertiary amine (over-alkylation byproduct)
Reagent Cost	Low	Low to Moderate

Self-Validating Experimental Protocols

Protocol A: Stepwise Reductive Amination

• Imine Formation: Charge a dry 250 mL round-bottom flask with thiophene-2-carboxaldehyde (10.0 mmol, 1.0 eq) and anhydrous methanol (20 mL). Add 1-amino-2-propanol (10.5 mmol, 1.05 eq) dropwise at 25 °C under a nitrogen atmosphere.

• In-Process Control (Self-Validation): Stir the mixture for 3 hours. Monitor the reaction via TLC (Hexane:EtOAc 7:3, UV detection). Do not proceed to the next step until the aldehyde spot is completely consumed. This strict validation prevents the competitive reduction of the starting material.

• Reduction: Cool the reaction mixture to 0 °C using an ice-water bath. Add sodium borohydride (NaBH₄, 15.0 mmol, 1.5 eq) in small portions over 30 minutes to safely manage the exothermic hydrogen evolution.

• Workup: Allow the mixture to warm to 25 °C and stir for an additional 1 hour. Quench carefully with distilled water (10 mL). Extract the aqueous layer with dichloromethane (3 × 20 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude product.

Protocol B: Regioselective Epoxide Ring Opening

• Preparation: In a pressure-rated reaction vessel, dissolve 2-thiophenemethylamine (12.0 mmol, 1.2 eq) in methanol (20 mL). Causality Note: The 0.2 eq excess of amine is critical to statistically suppress the formation of the tertiary amine over-alkylation byproduct.

• Epoxide Addition: Cool the solution to 0 °C. Add propylene oxide (10.0 mmol, 1.0 eq) dropwise over 15 minutes using a syringe pump.

• Heating: Seal the vessel securely and heat the mixture to 60 °C for 14 hours.

• In-Process Control (Self-Validation): Sample the reaction mixture and analyze via LC-MS. Confirm the complete consumption of propylene oxide and verify that the ratio of the desired secondary amine to the tertiary amine byproduct is >95:5.

• Purification: Cool to room temperature and remove the solvent and excess volatile amine under reduced pressure. Purify the crude residue via silica gel flash chromatography (DCM:MeOH 95:5 with 1% Et₃N) to isolate the pure β-amino alcohol.

References

• Title: Zinc Tetrafluoroborate Hydrate as a Mild Catalyst for Epoxide Ring Opening with Amines: Scope and Limitations[2] Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

Sources

• 1. 2-[(Thiophen-2-ylmethyl)amino]propan-1-ol | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]

In-Depth Spectroscopic Comparison Guide: 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol Metal Complexes vs. Conventional Ligands

Executive Summary

In the landscape of coordination chemistry and metallodrug development, the rational design of organic ligands dictates the thermodynamic stability, geometry, and biological efficacy of the resulting metal complexes. This guide provides an objective, data-driven comparison between metal complexes derived from 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol —a highly flexible, reduced amino alcohol—and conventional rigid thiophene-derived Schiff bases.

Designed for researchers and drug development professionals, this document dissects the causality behind coordination behaviors, provides self-validating experimental protocols, and benchmarks spectroscopic data (FTIR, UV-Vis, EPR) to demonstrate why this specific N, O, S-donor ligand architecture offers superior structural versatility.

Ligand Design & Coordination Causality

The molecule 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol integrates an electron-rich thiophene heterocycle with a propanolamine moiety [1]. Unlike traditional Schiff bases (e.g., N-[(1E)-1-(thiophen-2-yl)ethylidene]ethane-1,2-diamine) which feature a rigid

double bond [2], our target ligand features a reduced, single-bond linkage.

Why Flexibility Matters

• Steric Relief : The

  hybridized carbon in the amine linkage allows the ligand to freely rotate, wrapping around metal centers to achieve thermodynamically stable geometries (e.g., undistorted octahedral or tetrahedral) without the ring strain inherent to rigid planar Schiff bases.

• HSAB Theory Optimization : The ligand presents a unique combination of donor atoms:

  • Thiophene Sulfur (S) : A "soft" donor with high polarizability, showing strong affinity for soft metals (Pd

    , Pt ) and borderline metals (Cu , Ni ).

  • Secondary Amine (N) : An "intermediate" donor that acts as the primary anchor for complexation.

  • Hydroxyl Group (O) : A "hard" donor that stabilizes high-oxidation-state or hard metal centers.

This multidentate nature allows the ligand to act as a versatile building block, adapting its denticity (bidentate vs. tridentate) based on the specific metal ion's preferred coordination number [1].

Figure 1: Coordination logic map based on Hard-Soft Acid-Base (HSAB) theory.

Self-Validating Experimental Protocol

To ensure scientific integrity, the following protocol is designed as a self-validating system. Each synthesis step includes an immediate spectroscopic checkpoint to confirm success before proceeding.

Step 1: Ligand Synthesis (Reductive Amination)

• Rationale : Direct condensation of thiophene-2-carbaldehyde with 1-aminopropan-2-ol forms an intermediate imine, which is subsequently reduced to provide the flexible amine backbone [1].

• Procedure :

  • Dissolve 10 mmol of thiophene-2-carbaldehyde and 10 mmol of 1-aminopropan-2-ol in 30 mL of anhydrous methanol.

  • Stir at room temperature for 4 hours. Validation Check: Take an aliquot for FTIR; ensure the disappearance of the aldehyde

    stretch (~1690 cm ) and appearance of the imine stretch (~1640 cm ).

  • Add 15 mmol of Sodium Borohydride (

    ) portion-wise at 0°C. Stir for 2 hours.

  • Quench with water, extract with dichloromethane, dry over

    , and evaporate.

  • Validation Check: FTIR must show the disappearance of the

    stretch and the emergence of a secondary amine stretch (~3300 cm ).

Step 2: Metal Complexation

• Rationale : A 1:2 (Metal:Ligand) molar ratio is utilized to saturate the coordination sphere, favoring thermodynamically stable octahedral geometries for transition metals like Ni(II) and Co(II) [3].

• Procedure :

  • Dissolve 2 mmol of the synthesized ligand in 20 mL of absolute ethanol.

  • Dropwise, add 1 mmol of the metal salt (e.g.,

    or ) dissolved in 10 mL of ethanol [2].

  • Reflux the mixture for 3 hours at 70°C.

  • Cool to room temperature. Filter the resulting microcrystalline precipitate, wash with cold ethanol and diethyl ether, and dry in a vacuum desiccator.

Figure 2: Self-validating spectroscopic workflow for complex characterization.

Comparative Spectroscopic Profiling

To objectively evaluate the performance of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol (Target Ligand) against a standard rigid Schiff base (Reference Ligand: N-[(1E)-1-(thiophen-2-yl)ethylidene]ethane-1,2-diamine [2]), we analyze their respective Cu(II) complexes.

FTIR Spectroscopy Analysis

The coordination mode is definitively proven by tracking vibrational shifts:

• Target Ligand : The

  band shifts from ~3320 cm in the free ligand to ~3280 cm in the complex, confirming nitrogen coordination. The vibration of the thiophene ring shifts from ~850 cm to ~835 cm , indicating that the soft sulfur atom is actively participating in the chelate ring [2].

• Reference Ligand : Relies heavily on the

  shift (typically 1638–1668 cm shifting down by 10-20 cm ) [2]. The rigidity often prevents optimal sulfur coordination, leading to weaker or absent C-S-C shifts.

Electronic (UV-Vis) & EPR Spectroscopy

• UV-Vis : The target Cu(II) complex exhibits a broad

  transition band around 620-650 nm, characteristic of a distorted octahedral or square-planar geometry. Intense Ligand-to-Metal Charge Transfer (LMCT) bands are observed at ~380 nm due to charge transfer, which are significantly more pronounced than in the reference Schiff base complexes [3].

• EPR (Recorded at 77 K) : The target Cu(II) complex displays axial symmetry with

  (e.g., 2.216) > (e.g., 2.032) > 2.0023. This confirms a ground state [3]. The flexibility of the propan-2-ol arm allows the complex to minimize Jahn-Teller distortions compared to rigid Schiff bases.

Quantitative Data Summary

Spectroscopic Parameter	Target Ligand (Free)	Target Cu(II) Complex	Reference Schiff Base Cu(II) Complex	Diagnostic Significance
FTIR: (N-H) / (C=N)	3320 cm (N-H)	3280 cm ( -40 cm )	1625 cm (C=N, -15 cm )	Confirms primary amine/imine coordination.
FTIR: (C-S-C) Thiophene	850 cm	835 cm ( -15 cm )	845 cm ( -5 cm )	Stronger in target indicates superior S-coordination.
FTIR: (O-H)	3410 cm	3380 cm (Broad)	N/A (No OH group)	Confirms participation of the propanol arm.
UV-Vis: LMCT Band	N/A	385 nm ( )	410 nm ( )	Higher molar absorptivity indicates stronger S M overlap.
EPR: value (77 K)	N/A	2.215	2.240	Lower in target suggests greater covalent character in M-L bonds.

Conclusion & Applications in Drug Development

The spectroscopic evidence clearly demonstrates that 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol outperforms traditional rigid thiophene Schiff bases in terms of coordination versatility. The reduction of the imine bond introduces critical flexibility, allowing the ligand to utilize its N, O, and S donor atoms to form highly stable, low-strain chelate rings.

For drug development professionals, this structural stability translates directly to biological efficacy. Complexes utilizing this flexible architecture are less prone to premature demetallation in physiological environments, making them superior candidates for the development of targeted antimicrobial, antifungal, and antioxidant metallodrugs [2].

References

• National Institutes of Health (PMC) . (n.d.). Antimicrobial metal-based thiophene derived compounds. Retrieved March 7, 2026, from[Link]

• Asian Journal of Chemistry . (2005). Studies on N-(2-Thienylmethylidene)-2-aminothiophenol Complexes of Co(II), Ni(II) and Cu(II). Retrieved March 7, 2026, from[Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

The procedural recommendations are grounded in established safety protocols and regulatory standards. Adherence to these guidelines is critical due to the compound's specific hazard profile.

Hazard Identification and Risk Assessment: Understanding the "Why"

A thorough understanding of the inherent hazards of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol is fundamental to its safe management. The compound presents a complex risk profile that necessitates stringent control measures.

Key Hazards:

• Corrosivity: It is known to cause severe skin burns and eye damage. This is a primary concern during handling and requires immediate and thorough rinsing in case of contact.

• Toxicity: The compound is harmful if swallowed or in contact with skin. Furthermore, it is suspected of damaging fertility or the unborn child and may cause damage to organs (Kidney, Testes, Liver, spleen, ovary) through prolonged or repeated exposure if swallowed.

• Combustibility: It is a combustible liquid, meaning it can ignite when exposed to a heat source.

• Respiratory Irritation: Inhalation of vapors or mists may cause respiratory irritation.

• Environmental Hazard: The substance is harmful to aquatic life.[1]

A comprehensive risk assessment should be conducted before any handling of this compound, considering the quantities in use, the nature of the experimental procedures, and the potential for exposure.

Personal Protective Equipment (PPE) and Handling Precautions

Given the significant hazards, a robust PPE protocol is mandatory. The following table outlines the minimum required PPE and handling precautions.

Protection Type	Specification	Rationale
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene).	To prevent skin contact, which can cause burns and toxicity.
Eye/Face Protection	Safety glasses with side-shields or goggles. A face shield is recommended when handling larger quantities or when there is a splash hazard.	To protect against severe eye damage.
Skin and Body Protection	Laboratory coat, long pants, and closed-toe shoes. For larger quantities or tasks with a high risk of splashing, chemical-resistant aprons or suits are advised.	To prevent skin contact and contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area, preferably within a chemical fume hood. If ventilation is inadequate, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.	To prevent respiratory irritation.

Handling Precautions:

• Avoid all personal contact, including inhalation.[2]

• Wash hands thoroughly after handling.[3]

• Do not eat, drink, or smoke in areas where the chemical is handled or stored.

• Keep the container tightly closed when not in use.

• Store in a cool, well-ventilated place away from heat and ignition sources.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

Step-by-Step Spill Cleanup:

• Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area. Ensure the area is well-ventilated, preferably within a fume hood.[4]

• Don Appropriate PPE: Before attempting to clean the spill, don the full PPE as outlined in the table above.

• Contain the Spill: For liquid spills, use an inert, non-combustible absorbent material such as vermiculite, dry sand, or earth to contain the substance.[4]

• Collect the Waste: Carefully collect the absorbed material and any contaminated surfaces into a designated, labeled, and sealed container for hazardous waste.[4]

• Decontaminate the Area: Clean the spill area thoroughly with a suitable solvent (e.g., soap and water), followed by a rinse.[2]

• Dispose of Contaminated Materials: All materials used for cleanup, including absorbent pads and contaminated PPE, must be disposed of as hazardous waste.[3]

Disposal Procedures for 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

Proper disposal is a critical final step in the lifecycle of this chemical. All waste containing this compound must be treated as hazardous waste.

Waste Characterization and Segregation:

• Identify: All waste streams containing 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol must be clearly identified.

• Segregate: Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[4] Incompatible chemicals can lead to dangerous reactions.

Step-by-Step Disposal Protocol:

• Container Selection: Use a designated, chemically compatible, and leak-proof container for collecting the waste. The container must have a secure lid.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "1-[(Thiophen-2-ylmethyl)amino]propan-2-ol".[4]

• Accumulation: Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation and under the control of laboratory personnel.[4]

• Final Disposal: The final disposal method must be in accordance with federal, state, and local regulations. The recommended disposal method is to send the material to an approved waste disposal plant, which will likely involve incineration or other thermal destruction methods.

The following diagram outlines the decision-making process for the proper disposal of 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol.

Sources

• 1. cpachem.com [cpachem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. fishersci.com [fishersci.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

Operational Safety Guide: 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol

CAS Number: 510739-99-8 Molecular Formula: C₈H₁₃NOS Synonyms: 1-(Thiophen-2-ylmethylamino)propan-2-ol; 1-{[(Thiophen-2-yl)methyl]amino}propan-2-ol[1][2]

Part 1: Executive Safety Summary

Status: Research Intermediate / Potentially Hazardous Primary Hazards: Skin/Eye Irritation, Potential Sensitization, Target Organ Toxicity (Liver/Kidney - Thiophene moiety).

This compound combines a secondary amine , a secondary alcohol , and a thiophene ring . Due to the lack of extensive toxicological data for this specific CAS entry, Universal Precautions for high-hazard organic intermediates must be applied.

Hazard Class	Likely GHS Classification	Critical Action
Acute Toxicity	H302 (Harmful if swallowed)	Do not eat/drink in lab. Wash hands post-handling.[3][4][5][6][7]
Skin/Eye	H314/H315 (Corr./Irrit.)[3]	Zero-skin-contact policy. Double-gloving required.
Sensitization	H317 (Skin Sensitizer)	Monitor for rash/respiratory distress.
Flammability	Combustible Liquid/Solid	Store away from oxidizers and heat sources.[7]

Part 2: Strategic Risk Assessment (The "Why" Behind the Protocol)

To safely handle this molecule, one must understand its functional components.[7][8] We do not rely on generic safety data; we analyze the structure:

• The Thiophene Ring: Thiophene derivatives are metabolically processed by cytochrome P450 enzymes, potentially forming reactive epoxide intermediates. This creates a risk of hepatotoxicity (liver damage) upon chronic exposure. Implication: All handling must occur in a fume hood to prevent inhalation of vapors or dust.

• The Secondary Amine: Amines are basic and nucleophilic. They can cause chemical burns to mucous membranes and are known sensitizers. Implication: Eye protection must be splash-proof (goggles), not just impact-resistant (glasses).

• The Alcohol Moiety: Increases polarity and water solubility, potentially facilitating absorption through sweaty skin or mucous membranes. Implication: Standard nitrile gloves may offer insufficient breakthrough time if the chemical is dissolved in penetrative solvents like DCM or Methanol.

Part 3: The Defense Layer (Personal Protective Equipment)

Standard lab coats are insufficient. The following PPE system is designed to create a redundant barrier against both the pure substance and likely solvent carriers.

Hand Protection (The Critical Barrier)

• Primary Layer: High-modulus Nitrile (minimum 5 mil thickness).

• Secondary Layer (For Solutions/Long-term): If handling >10mL or using chlorinated solvents, wear Laminate (Silver Shield/4H) gloves under the nitrile outer glove.

• Protocol: Inspect gloves for pinholes by air-inflation before use. Change immediately upon splash contact.

Respiratory & Eye Protection

• Engineering Control: Handling is restricted to a certified Chemical Fume Hood (Face velocity: 80–100 fpm).

• Eye Wear: Chemical Splash Goggles (ANSI Z87.1 D3 rating). Face shield required if pouring volumes >100mL.

• Respiratory: If fume hood is unavailable (emergency only) or cleaning powder spills, use a Half-face respirator with P100/OV (Organic Vapor) cartridges.

PPE Decision Logic

Caption: Decision matrix for selecting appropriate PPE based on physical state and solvent carrier.

Part 4: Operational Handling Protocols

A. Weighing & Transfer (Solid/Viscous Liquid)

• Static Control: Use an anti-static gun if the solid is fluffy/crystalline to prevent aerosolization.

• Containment: Weigh inside the fume hood. If using a balance outside, the container must be tared, sealed, removed, filled in the hood, sealed, and returned to the balance.

• Viscous Liquids: If the substance is an oil, do not pour. Use a wide-bore pipette or syringe to transfer to avoid drips on the container threads (a common source of glove contamination).

B. Reaction Setup

• Inert Atmosphere: Thiophene rings can be sensitive to oxidation over time. Flush reaction vessels with Nitrogen or Argon.

• Temperature: Avoid heating above 100°C without a reflux condenser, as amine vapors are corrosive.

• Quenching: When neutralizing reactions containing this amine, add acid slowly. Exothermic neutralization can vaporize the unreacted amine.

Part 5: Emergency Response & Disposal

Spill Management Workflow

Minor Spill (<10mL/g):

• Evacuate immediate area; alert labmates.

• Don PPE: Double nitrile gloves, goggles, lab coat.

• Absorb: Use a universal absorbent pad or vermiculite. Do not use paper towels alone (rapid permeation).

• Clean: Wipe area with dilute acetic acid (vinegar) or 1M HCl to protonate the amine (turning it into a non-volatile salt), then wash with soap and water.

Major Spill (>100mL/g):

• Isolate: Close lab doors. Post "Do Not Enter" signage.

• Ventilate: Ensure fume hoods are running (emergency purge mode if available).

• Contact: EHS / Fire Department.

Waste Disposal

• Classification: Hazardous Chemical Waste (Toxic/Irritant).

• Segregation:

  • Solid Waste: Contaminated gloves/wipes go into "Solid Hazardous Waste" (double-bagged).

  • Liquid Waste: Segregate into "Basic Organic Waste" or "General Organic Waste". Do not mix with oxidizers (Nitric acid/Peroxides) due to the thiophene ring's reactivity.[7]

• Labeling: Clearly label as "Contains Thiophene Derivative & Secondary Amine."

Caption: Workflow for classifying and responding to chemical spills.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 4716193, 1-[(Thiophen-2-ylmethyl)amino]propan-2-ol. Retrieved from [Link]

• ECHA (European Chemicals Agency). Registration Dossier: Thiophene. Retrieved from [Link]

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Thiophene. Retrieved from [Link]

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• 2. wap.guidechem.com [wap.guidechem.com]
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• 5. merckmillipore.com [merckmillipore.com]
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